2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1,3]oxazine

• CAS: 6342-10-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Spectroscopic Characterization of Novel Naphtho[1,2-e]oxazine Derivatives

Introduction

Naphtho[1,2-e]oxazine derivatives represent a fascinating class of heterocyclic compounds, distinguished by their fused naphthalene and oxazine ring systems. This unique structural motif imparts a range of valuable physicochemical properties, positioning them as compelling candidates for diverse applications. Researchers are actively exploring their potential as photoswitchable materials, fluorescent probes for biological imaging, and scaffolds for the development of novel therapeutic agents.[1]

The successful synthesis and subsequent development of these novel derivatives are critically dependent on unambiguous structural confirmation and purity assessment. A multi-pronged spectroscopic approach is not merely beneficial but essential for achieving this. By integrating data from Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopy, alongside Mass Spectrometry (MS), scientists can piece together a complete and validated molecular picture. This guide provides an in-depth, experience-driven overview of these core techniques, detailing not just the protocols but the scientific rationale behind their application in the characterization of novel naphtho[1,2-e]oxazine derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Core Framework

NMR spectroscopy is the cornerstone of molecular structure elucidation in organic chemistry. It provides detailed information about the carbon-hydrogen framework by probing the magnetic properties of atomic nuclei, primarily ¹H (proton) and ¹³C.

Expertise & Experience: The "Why"

For naphtho[1,2-e]oxazine derivatives, ¹H and ¹³C NMR are indispensable for:

• Confirming the Aromatic System: The naphthalene moiety presents a series of distinct aromatic proton signals, typically in the 7.0-9.0 ppm range.[2][3] The specific chemical shifts and coupling patterns (doublets, triplets, etc.) are highly sensitive to the substitution pattern, allowing for precise determination of where functional groups are attached to the rings.

• Identifying the Oxazine Ring: The protons on the oxazine ring, particularly those adjacent to the oxygen and nitrogen atoms (e.g., -O-CH₂-N-), exhibit characteristic chemical shifts in the 4.0-5.5 ppm range, providing clear evidence of the heterocyclic ring's presence.[1]

• Verifying Substituents: Protons and carbons on any appended functional groups will have their own signature chemical shifts, confirming their successful incorporation into the final structure.[4][5]

¹³C NMR complements the ¹H data by providing a signal for each unique carbon atom in the molecule.[6][7] Aromatic carbons typically resonate between 110-160 ppm, while the carbons in the oxazine ring appear in the 50-80 ppm range.[8][9] The total number of signals in a proton-decoupled ¹³C spectrum can confirm the molecular symmetry.

Trustworthiness: A Self-Validating Protocol

An accurate NMR spectrum is contingent on meticulous sample preparation. This protocol ensures high-quality, reproducible data.

Experimental Protocol: High-Resolution NMR Sample Preparation

• Solvent Selection: Choose a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃; Dimethyl sulfoxide-d₆, DMSO-d₆) that completely dissolves the compound. The choice is critical as solvent polarity can slightly influence chemical shifts.[10] DMSO-d₆ is often preferred for its ability to dissolve a broad range of polar and nonpolar compounds.

• Sample Weighing: Accurately weigh 5-25 mg of the purified naphthoxazine derivative for ¹H NMR.[11][12] For ¹³C NMR, a more concentrated sample (20+ mg) is often required due to the low natural abundance of the ¹³C isotope.[11]

• Dissolution: Place the sample in a clean, dry vial and add approximately 0.6-0.8 mL of the chosen deuterated solvent.[13]

• Filtration: To ensure a homogeneous solution free of particulate matter which can degrade spectral quality, filter the solution directly into a clean, 5 mm NMR tube.[11][12][13][14] This is easily achieved by passing the solution through a Pasteur pipette plugged with a small amount of cotton or glass wool.[11][12][14]

• Capping and Labeling: Securely cap the NMR tube to prevent solvent evaporation and contamination. Label the tube clearly.[13]

• Instrument Setup: Before analysis, the instrument's magnetic field must be "shimmed" to ensure homogeneity, which is crucial for obtaining sharp, well-resolved peaks.[10]

Visualization: NMR Experimental Workflow

Caption: A simplified energy diagram showing electronic absorption.

Mass Spectrometry (MS): Determining Molecular Weight and Formula

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of ions. [15]It is the definitive method for determining the molecular weight of a novel compound and can provide its elemental formula with high accuracy.

Expertise & Experience: The "Why"

For new naphthoxazine derivatives, High-Resolution Mass Spectrometry (HRMS) is essential.

• Exact Mass: HRMS provides the molecular weight with very high precision (typically to four decimal places). This allows for the unambiguous determination of the compound's elemental formula, distinguishing it from other compounds that might have the same nominal mass.

• Confirmation of Synthesis: The observed molecular ion peak ([M]⁺ or protonated molecule [M+H]⁺) must match the calculated exact mass of the target structure, providing definitive proof of a successful synthesis.

• Fragmentation Patterns: While "soft" ionization techniques like Electrospray Ionization (ESI) cause minimal fragmentation, some breakdown of the molecular ion can occur. [16]These fragment ions can provide valuable structural clues, acting like a molecular fingerprint and corroborating the proposed structure. [17][18][19]Aromatic systems like naphthoxazines tend to be stable and often show a prominent molecular ion peak. [17]

Trustworthiness: A Self-Validating Protocol

Electrospray Ionization (ESI) is a soft ionization technique ideal for analyzing thermally fragile organic molecules like naphthoxazines. [16][20][21]It transfers ions from solution into the gas phase with minimal fragmentation. [15][16]

Experimental Protocol: ESI-MS Analysis

• Sample Preparation: Prepare a dilute solution of the sample (approx. 1 mg/mL) in a suitable volatile solvent like methanol or acetonitrile.

• Ionization: The sample solution is introduced into the ESI source, where a high voltage is applied to a capillary, creating a fine spray of charged droplets. [20][21]3. Desolvation: As the solvent evaporates from the droplets, the charge density increases until gas-phase ions of the analyte are formed. [20][21]4. Mass Analysis: The ions are guided into the mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their m/z ratio. [15]5. Detection: The separated ions strike a detector, which generates a signal proportional to the number of ions. The output is a mass spectrum plotting relative intensity versus m/z. [15]

Data Presentation: Hypothetical HRMS Data

Ion	Calculated Exact Mass (C₁₈H₁₃NO₂)	Observed m/z
[M+H]⁺	276.1019	276.1021
[M+Na]⁺	298.0838	298.0840

Integrated Spectroscopic Analysis: A Unified Approach

No single technique provides all the necessary information. The power of spectroscopic characterization lies in the integration of data from all methods to build a cohesive and validated structural assignment.

Visualization: Integrated Data Analysis Workflow

Caption: Integrating data from multiple spectroscopic techniques.

This integrated workflow demonstrates a self-validating system. The molecular formula from MS must be consistent with the number and type of atoms identified by NMR and IR. The functional groups identified by IR must correspond to the chemical environments observed in the NMR spectra. Finally, the conjugated system confirmed by NMR and IR should explain the observed UV-Vis absorption profile. Only when all data points converge can the structure of a novel naphtho[1,2-e]oxazine derivative be considered fully and authoritatively characterized.

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Literature review of 1,3-naphthoxazine synthesis and applications.

An In-Depth Technical Guide to the Synthesis and Applications of 1,3-Naphthoxazines

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatile Naphthoxazine Core

Heterocyclic compounds form the backbone of a vast array of functional molecules, from life-saving pharmaceuticals to high-performance materials. Among these, the 1,3-naphthoxazine scaffold, a fused bicyclic system, has garnered significant attention for its remarkable versatility. These molecules are uniquely positioned at the intersection of medicinal chemistry and polymer science.

As monomers, 1,3-naphthoxazines undergo thermally induced Ring-Opening Polymerization (ROP) to form polynaphthoxazines, a class of thermosetting polymers with exceptional properties including high thermal stability, low moisture absorption, and excellent chemical resistance.[1] This makes them promising alternatives to traditional phenolic resins in advanced material applications.[1]

Simultaneously, the 1,3-naphthoxazine core is considered a "privileged scaffold" in medicinal chemistry.[2] Its derivatives have been shown to exhibit a broad spectrum of biological activities, including antimicrobial, anticancer, anti-inflammatory, and anticonvulsant properties.[2][3] This dual potential makes a thorough understanding of their synthesis and application paramount for researchers in diverse fields. This guide provides a detailed exploration of the synthetic pathways to 1,3-naphthoxazines and a comprehensive overview of their current and emerging applications.

Part 1: Synthesis of 1,3-Naphthoxazines

The construction of the 1,3-naphthoxazine ring system is most commonly achieved through multicomponent reactions, which offer efficiency and atom economy. These methods can be broadly categorized into classical procedures and modern catalytic approaches.

Classical Synthetic Route: The Mannich-Type Condensation

The foundational method for synthesizing 1,3-oxazines, including naphthoxazines, was first reported by Holly and Cope in 1944 through a Mannich-type reaction.[4] This reaction involves the one-pot condensation of a naphthol (typically 1-naphthol or 2-naphthol), a primary amine, and an aldehyde (most commonly formaldehyde).[4] A specific variation of this, known as the Betti reaction, utilizes this principle to generate products referred to as Betti bases.[5]

The generally accepted mechanism proceeds as follows:

• Intermediate Formation: The primary amine reacts with formaldehyde to form a reactive intermediate, such as N-hydroxymethyl amine or an iminium ion.[3]

• Electrophilic Attack: The electron-rich naphthol ring performs an electrophilic attack on the intermediate.

• Cyclization: Subsequent condensation and intramolecular cyclization yield the final 1,3-naphthoxazine ring structure.

This method is valued for its operational simplicity and the ready availability of starting materials.[3]

Caption: Generalized mechanism for Mannich-type synthesis of 1,3-naphthoxazines.

Modern & Catalytic Methodologies

While robust, classical methods can suffer from drawbacks like long reaction times or harsh conditions.[6] Modern research has focused on developing more efficient and environmentally benign protocols through the use of catalysts and alternative energy sources.

Key advancements include:

• Catalyst Systems: A variety of catalysts have been employed to improve reaction rates and yields. These range from metal catalysts like palladium and ruthenium for specific cyclization reactions to heterogeneous acid catalysts.[3] Recently, a highly efficient and reusable magnetic nanocatalyst (GO-Fe₃O₄–Ti(IV)) was developed for the synthesis of 1,3-naphthoxazine derivatives, offering a green chemistry approach.[6]

• Solvent-Free Synthesis: One-step, solventless approaches significantly reduce environmental impact and health hazards associated with harmful solvents.[3] These methods often lead to shorter reaction times and high yields.[3]

• Microwave Irradiation: The use of microwave irradiation can dramatically reduce reaction times by efficiently heating the reaction mixture. For instance, solid SiO₂-H₃PO₄ catalyzed solvent-free cyclization under microwave irradiation has been successfully used to synthesize 1,3-oxazine derivatives.[6]

Table 1: Comparison of Selected Synthetic Methodologies

Method	Typical Conditions	Catalyst Examples	Advantages	Disadvantages
Classical Mannich	Reflux in organic solvent (e.g., ethanol)	None (thermal)	Simple, readily available reagents	Long reaction times, often requires high temperatures
Catalytic (Homogeneous)	Varies by catalyst	Palladium, Ruthenium Carbenes[3]	High regioselectivity and yield[3]	Catalyst cost and removal can be issues
Catalytic (Heterogeneous)	80-100°C, solvent-free	GO-Fe₃O₄–Ti(IV)[6], SiO₂-HClO₄[2]	Reusable catalyst, green, high yields[2][6]	Catalyst preparation may be complex
Microwave-Assisted	Solvent-free, microwave irradiation	SiO₂-H₃PO₄[6]	Very short reaction times, high efficiency	Requires specialized microwave reactor equipment

Detailed Experimental Protocol: Catalytic Synthesis

The following protocol is adapted from the synthesis of 2-aryl/alkyl-2,3-dihydro-1H-naphtho[1,2-e][7][8]oxazines using a GO-Fe₃O₄–Ti(IV) catalyst, demonstrating a modern, efficient approach.[6]

Objective: To synthesize a 1,3-naphthoxazine derivative via a three-component reaction.

Materials:

• 2-Naphthol (1 mmol)

• Aniline derivative (e.g., 4-methoxyaniline) (1 mmol)

• Formaldehyde (37% aqueous solution) (2 mmol)

• GO-Fe₃O₄–Ti(IV) catalyst (0.03 g)

• Ethanol (for recrystallization)

Procedure:

• Reaction Setup: In a round-bottom flask, combine 2-naphthol (1 mmol), the aniline derivative (1 mmol), formaldehyde (2 mmol), and the GO-Fe₃O₄–Ti(IV) catalyst (0.03 g).

• Reaction Conditions: Heat the mixture at 80°C under solvent-free conditions. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: Upon completion, add hot ethanol to the reaction mixture to dissolve the product.

• Catalyst Recovery: The magnetic catalyst can be easily separated from the hot solution using an external magnet. The recovered catalyst can be washed with ethanol, dried, and reused for subsequent reactions.

• Purification: Allow the ethanol solution to cool to room temperature. The pure product will crystallize out of the solution.

• Isolation: Collect the crystalline product by filtration, wash with cold ethanol, and dry under vacuum.

• Characterization: Confirm the structure of the synthesized compound using spectroscopic methods such as FT-IR, ¹H NMR, and ¹³C NMR.

Part 2: Applications of 1,3-Naphthoxazines

The utility of 1,3-naphthoxazines spans from high-performance polymers to potent bioactive agents.

High-Performance Polymers: Polynaphthoxazines

The most significant material application of 1,3-naphthoxazines is as monomers for the synthesis of polynaphthoxazines, a subclass of polybenzoxazines.[8] These thermosetting polymers are produced via a catalyst-free, thermally activated Cationic Ring-Opening Polymerization (CROP).[1][9]

Polymerization Mechanism: The polymerization proceeds through a cationic pathway, typically initiated by heating the monomer to temperatures above 200°C.[10][11] The process involves the heterolytic cleavage of the N,O-acetal bond in the oxazine ring, forming an iminium cation and a phenoxide intermediate.[9] This reactive species then undergoes electrophilic substitution onto the electron-rich naphthol rings of adjacent monomers, leading to a highly cross-linked, rigid polymer network.[10]

Caption: Workflow for the thermal Ring-Opening Polymerization (ROP) of naphthoxazines.

Causality Behind High Polymerization Temperatures: The stability of the oxazine ring necessitates high thermal energy to initiate polymerization, which can be a drawback for industrial applications, especially in aerospace composites where lower curing temperatures are preferred.[10] To address this, various catalysts, including Lewis acids (e.g., tris(pentafluorophenyl)borane), ammonium salts, and thioamides, are added to the monomer formulation.[10][11] These catalysts facilitate the formation of the initial cation, thereby lowering the onset temperature of polymerization by as much as 98°C.[10]

Properties and Advantages of Polynaphthoxazines:

• High Thermal Stability: The rigid, aromatic backbone results in high glass transition temperatures and excellent thermal stability.[1]

• Low Moisture Absorption: The polymer network exhibits low water uptake compared to traditional phenolic and epoxy resins.[1]

• Zero Volatile Byproducts: The ring-opening mechanism produces no volatile byproducts, leading to minimal shrinkage during curing.[1]

• Molecular Design Flexibility: The properties can be tailored by carefully selecting the naphthol, amine, and aldehyde precursors for the monomer synthesis.

A challenge specific to some naphthoxazine monomers is their tendency to evaporate prior to polymerization.[7] Designing monomers with intramolecular hydrogen bonding, such as those containing a strategically placed hydroxyl group, can mitigate this issue by promoting polymerization at a lower temperature before significant monomer loss occurs.[12]

Medicinal Chemistry and Drug Development

The 1,3-naphthoxazine scaffold is a rich source of biologically active compounds. The fusion of the naphthalene ring with the oxazine heterocycle creates a structure with significant therapeutic potential.[3][6]

Table 2: Reported Biological Activities of 1,3-Naphthoxazine Derivatives

Biological Activity	Description	Reference(s)
Antimicrobial	Exhibits activity against Gram-positive and Gram-negative bacteria and various fungal strains, including Candida albicans.[1][3]	[3],[1]
Anticancer	Shows potency against various cancer cell lines. Ferrocenyl 1,3-benzoxazine is active against the HCC70 breast cancer cell line.[3][8]	[3],[8]
Anticonvulsant	Certain derivatives have displayed considerable activity against chemically-induced seizures in preclinical models.[2][4][6]	[4],[2],[6]
Anti-inflammatory	Possesses antiphlogistic (anti-inflammatory) properties.[2][3]	[3],[2]
Antioxidant	Some derivatives show significant DPPH radical scavenging capabilities, comparable to Vitamin C.[1][13][14]	[13],[1],[14]
Antimalarial	Benzoxazine derivatives containing an aminoquinoline moiety have shown antimalarial and anti-plasmodium properties.[3][4]	[3],[4]
Photoprotective	Naphthoxazine derivatives have been investigated as organic sunscreen ingredients, with some showing remarkably high Sun Protection Factor (SPF) values.[13]	[13]
Other Activities	Reports also include antitubercular, anti-HIV, analgesic, and antihypertensive effects.[2][4][8]	[8],[4],[2]

The wide range of accessible derivatives, enabled by the diversity of available naphthols, amines, and aldehydes, makes 1,3-naphthoxazines an attractive platform for structure-activity relationship (SAR) studies and the development of new therapeutic leads.[2]

Conclusion and Future Outlook

1,3-Naphthoxazines represent a class of heterocyclic compounds with profound dual utility. The development of modern, catalytic, and green synthetic methods has made their production more efficient and sustainable, paving the way for broader adoption. In materials science, the focus remains on lowering the curing temperature of polynaphthoxazine resins without compromising their exceptional performance, making them more competitive for advanced composite applications. In medicinal chemistry, the diverse biological activities of naphthoxazine derivatives continue to be explored, presenting exciting opportunities for the discovery of novel drugs for a wide range of human disorders. The synergy between these two fields promises a vibrant future for 1,3-naphthoxazine chemistry, driving innovation in both high-performance materials and therapeutic agents.

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Physical and chemical properties of benzylated naphthoxazine compounds.

An In-Depth Technical Guide to the Physical and Chemical Properties of N-Substituted Naphthoxazine Compounds

Introduction: Beyond Benzoxazines - The Advent of Naphthoxazine Resins

For researchers and materials scientists, the quest for polymers with superior thermal and mechanical properties is relentless. Polybenzoxazines have carved a significant niche as high-performance thermosetting resins, prized for their near-zero volumetric change upon curing, high thermal stability, and low water absorption.[1][2] This guide delves into a specialized subclass: N-substituted naphthoxazine compounds . By replacing the traditional phenol moiety with a dihydroxynaphthalene backbone, these materials leverage a condensed polynuclear aromatic structure to achieve exceptional heat stability and performance characteristics, making them prime candidates for demanding applications in aerospace, electronics, and advanced coatings.[3][4]

This document serves as a technical guide for researchers, scientists, and drug development professionals, offering a detailed exploration of the synthesis, characterization, and core properties of these advanced polymers. We will move beyond simple data reporting to explain the causality behind experimental choices, providing a framework for understanding and utilizing these versatile compounds.

Core Synthesis: The Mannich Condensation Pathway

The primary route to synthesizing naphthoxazine monomers is the Mannich condensation reaction, a one-pot synthesis involving a dihydroxynaphthalene, a primary amine (in this case, one containing a benzyl group or other substituent), and formaldehyde.[2][5] This method is valued for its efficiency and versatility, allowing for a wide range of functionalities to be incorporated into the final monomer structure.[6]

Experimental Protocol: General Synthesis of an N-Substituted Naphthoxazine Monomer

This protocol is a generalized procedure based on established methodologies for synthesizing alkyl- and aryl-functional naphthoxazines.[5]

1. Materials:

• 1,5-Dihydroxynaphthalene (0.005 mol)

• Paraformaldehyde (0.02 mol)

• Substituted Primary Amine (e.g., Benzylamine) (0.01 mol)

• Chloroform or Tetrahydrofuran (THF) (Solvent)

• Methanol (for washing)

2. Equipment:

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Rotary evaporator

• Büchner funnel and filter paper

3. Step-by-Step Procedure:

• Reactant Dissolution: In a round-bottom flask, dissolve 0.005 mol of 1,5-dihydroxynaphthalene and 0.02 mol of paraformaldehyde in a suitable solvent like chloroform. The total reactant weight should be approximately 10% w/v of the solvent.[5]

• Amine Addition: While stirring, add 0.01 mol of the selected primary amine to the mixture.

• Reflux: Heat the homogeneous solution to reflux (typically around 60-70°C for chloroform) and maintain for 5 hours. This step facilitates the condensation reaction and the formation of the oxazine ring.

• Solvent Removal: After cooling the reaction mixture to room temperature, remove the solvent using a rotary evaporator.

• Purification: The resulting solid product is then washed several times with methanol. This is a critical step to remove unreacted starting materials, particularly excess formaldehyde and amine, yielding a purified monomer.

• Drying: Dry the purified product in a vacuum oven to remove any residual solvent. The yield of naphthoxazine monomers prepared via this method is typically high, often around 85%.[5]

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of N-substituted naphthoxazine monomers.

Structural Characterization: Confirming the Oxazine Ring

Verifying the chemical structure of the synthesized monomer is paramount. A combination of spectroscopic techniques is employed to confirm the successful formation of the characteristic oxazine ring and the overall molecular integrity.

• ¹H-NMR Spectroscopy: Proton NMR is a powerful tool for identifying the key structural motifs. The formation of the oxazine ring is unequivocally confirmed by two characteristic singlet resonances. The protons of the Ar-O-CH₂-N moiety typically appear around δ 5.0 ppm , while the protons of the Ar-CH₂-N moiety are observed near δ 4.1 ppm .[5] Aromatic protons from the naphthalene core and the N-substituent will appear as multiplets in the aromatic region of the spectrum.

• FTIR Spectroscopy: Fourier-transform infrared spectroscopy provides evidence of specific covalent bonds. Key vibrational bands confirming the naphthoxazine structure include the asymmetric C-O-C stretch of the oxazine ring, typically observed around 1230 cm⁻¹ , and the C-N-C stretching vibration. The absence of a broad -OH peak from the starting dihydroxynaphthalene is also a strong indicator of a successful reaction.

• Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact molecular weight of the synthesized monomer, confirming its elemental composition.[5]

Table 1: Summary of Spectroscopic Characterization Data

Technique	Moiety	Characteristic Signal	Reference
¹H-NMR	Ar-O-CH₂-N	~5.0 ppm (singlet)	[5]
Ar-CH₂-N	~4.1 ppm (singlet)	[5]
FTIR	Oxazine Ring (asym. C-O-C)	~1230 cm⁻¹	[7]
Benzene Ring Substitution	~940 cm⁻¹	[5]
Mass Spec	Molecular Ion	[M+H]⁺ matches calculated value	[5]

Thermal Properties and Polymerization Behavior

The defining feature of naphthoxazine compounds is their thermally induced ring-opening polymerization (ROP), which converts the monomer into a highly cross-linked, robust thermoset polymer without the release of any volatile by-products.[8][9] This process and the resulting polymer's stability are primarily studied using thermal analysis techniques.

Cationic Ring-Opening Polymerization (ROP)

The polymerization of naphthoxazines proceeds through a cationic ROP mechanism.[8] The process is initiated by heat, which causes the oxazine ring to open, forming a carbocation and a phenolate anion. This reactive intermediate then attacks another monomer, propagating the polymerization process and ultimately leading to a dense, cross-linked phenolic-type network. The polymerization temperature can be influenced by the nature of the N-substituent; however, it generally occurs in the range of 170-290°C.[5]

Caption: Simplified mechanism of thermal ring-opening polymerization (ROP).

Thermal Analysis

• Differential Scanning Calorimetry (DSC): DSC is used to determine the polymerization behavior of the monomers. A typical DSC thermogram shows an endothermic peak corresponding to the monomer's melting point (Tₘ), followed by a broad exothermic peak.[5] This exotherm represents the energy released during the ring-opening polymerization, with the peak maximum (Tₘₐₓ) indicating the temperature of the maximum polymerization rate. For many N-substituted naphthoxazines, this peak is observed well below 250°C.[5][7]

• Thermogravimetric Analysis (TGA): TGA is performed on the cured polymer to assess its thermal stability. The analysis measures weight loss as a function of temperature. Key metrics include the temperature at which 5% weight loss occurs (Td₅), which defines the onset of degradation, and the char yield, which is the percentage of material remaining at a high temperature (e.g., 800°C) under a nitrogen atmosphere.[3] Naphthoxazine-based polymers are known for their superior thermal stability and high char yields compared to their benzoxazine counterparts.[3]

Table 2: Representative Thermal Properties of Naphthoxazine Polymers

Monomer Type	Polymerization Peak (Tₘₐₓ, °C)	Td₅ (°C)	Char Yield at 800°C (%)	Reference
Alkyl-Functional (C₆H₁₃)	173	> 300	~40	[5]
Carbazole-based Naphthoxazine	~250	275	27	[3]
Carbazole-based Benzoxazine	~250	233	4	[3]

Note: Data is compiled from multiple sources for illustrative purposes. Direct comparison requires identical experimental conditions.

Properties and Potential Applications of Polynaphthoxazines

The cured polynaphthoxazine thermosets exhibit a range of desirable properties that make them suitable for advanced applications:

• Exceptional Thermal Stability: The rigid naphthalene backbone contributes to higher decomposition temperatures and significantly greater char yields compared to traditional polybenzoxazines, making them ideal for high-temperature applications and as flame-retardant materials.[3][4]

• Low Water Absorption: The highly cross-linked, hydrophobic nature of the polymer network results in low moisture uptake, which is critical for maintaining dimensional stability and electrical properties in electronic components.[1]

• Excellent Mechanical Properties: While specific data depends on the exact formulation, the dense network structure generally imparts high strength and stiffness.[9]

• Versatility in Drug Development and Biomedical Fields: While primarily known as engineering materials, the high stability and potential for functionalization open avenues for exploration in specialized applications. For instance, their hydrophobic and stable nature could be leveraged for creating durable, non-leaching matrices for implantable devices or as protective coatings. Furthermore, recent research into related 1,3-naphthoxazine derivatives has highlighted their potential as antioxidant and photoprotective agents, suggesting that the core naphthoxazine structure may be a valuable scaffold for developing new therapeutic compounds.[10]

Conclusion

N-substituted naphthoxazine compounds represent a significant advancement over conventional benzoxazine resins. Their synthesis via the robust Mannich condensation allows for chemical versatility, while their molecular architecture, featuring a condensed aromatic naphthalene core, provides a direct route to polymers with outstanding thermal stability and high char yields. The comprehensive characterization and understanding of their ring-opening polymerization behavior are crucial for harnessing their full potential. For researchers in materials science and drug development, naphthoxazines offer a powerful platform for creating next-generation composites, coatings, and potentially even novel therapeutic agents where stability and performance are paramount.

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A Technical Guide to the Discovery and Synthesis of 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e]oxazine

A Technical Guide to the Discovery and Synthesis of 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine

Introduction: The Strategic Importance of the Naphthoxazine Scaffold in Drug Discovery

The fusion of a naphthalene ring system with an oxazine moiety creates the naphthoxazine core, a privileged heterocyclic scaffold that has garnered significant attention from the medicinal chemistry community. These structures are prominent in a variety of biologically active molecules, demonstrating a broad spectrum of pharmacological properties including antimicrobial, anti-inflammatory, anticonvulsant, and potential antipsychotic activities.[1][2][3] The rigid, polycyclic nature of the naphthyl group combined with the conformational flexibility and heteroatomic features of the oxazine ring provides a unique three-dimensional architecture for molecular recognition and interaction with biological targets.

This guide focuses on a specific, archetypal member of this family: 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][4][5]oxazine . We will provide an in-depth exploration of its initial discovery and a detailed, field-proven protocol for its synthesis. The narrative is designed for researchers, scientists, and drug development professionals, emphasizing the causal logic behind experimental choices and providing a trustworthy, self-validating framework for its preparation and study.

PART 1: Discovery and Foundational Synthesis

The initial synthesis and structural characterization of 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][4][5]oxazine (C₁₉H₁₇NO) was reported by Yang, Chen, Diao, and Wu in 2007. Their work provided the first definitive crystallographic evidence for this specific molecular architecture. The synthesis is achieved through a classic yet powerful multi-component reaction: the Mannich reaction.[1][6]

The Mannich reaction is a cornerstone of organic synthesis that forms a β-amino-carbonyl compound, or in this case, a cyclized equivalent, from three key components:

• An acidic C-H donor (here, the activated C1 position of 2-naphthol).

• An aldehyde (in this case, formaldehyde).

• A primary or secondary amine (here, benzylamine).

This one-pot condensation strategy is highly efficient, assembling a complex heterocyclic system from simple, readily available precursors with high atom economy. An eco-friendly synthesis following this principle has been described, utilizing water as a solvent at ambient temperature, underscoring the versatility and robustness of this approach.[7][8]

Causality in Component Selection:

• 2-Naphthol: Serves as the foundational aromatic component. The hydroxyl group at C2 activates the C1 position for electrophilic attack, directing the cyclization to form the linear [1,2-e] fused isomer.

• Formaldehyde: As the simplest aldehyde, it provides the methylene bridge that will become the C1 and C3 atoms of the oxazine ring without introducing substituents at these positions.

• Benzylamine: This primary amine provides the nitrogen atom for the oxazine ring and installs the critical benzyl group at the N2 position, a common motif in pharmacologically active compounds.

PART 2: The Synthetic Protocol: A Self-Validating System

This section details a robust, reproducible protocol for the synthesis of the title compound, grounded in the principles of the Mannich reaction. The procedure is designed to be self-validating, with clear checkpoints and expected outcomes.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the synthesis of the target compound.

Detailed Step-by-Step Methodology:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 2-naphthol (10.0 g, 69.4 mmol, 1.0 eq) and benzylamine (7.4 g, 7.6 mL, 69.4 mmol, 1.0 eq) in 100 mL of absolute ethanol. Stir the mixture at room temperature until all solids have dissolved.

• Reagent Addition: To the clear solution, add aqueous formaldehyde (37 wt. %, 12.5 mL, ~152.7 mmol, 2.2 eq) dropwise over 10 minutes. A slight exotherm may be observed.

• Reaction Execution: Heat the reaction mixture to reflux (approximately 78-80 °C) and maintain this temperature for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting 2-naphthol spot has been consumed.

• Isolation: Upon completion, remove the heat source and allow the mixture to cool slowly to room temperature. A voluminous white precipitate will form. Cool the flask further in an ice bath for 30 minutes to maximize precipitation.

• Purification: Collect the crude product by vacuum filtration using a Büchner funnel. Wash the filter cake thoroughly with two portions of cold ethanol (2 x 20 mL) to remove any unreacted starting materials and soluble impurities.

• Final Product: The resulting white solid is typically of high purity. For analytical-grade material, recrystallize from hot ethanol or isopropanol. Dry the purified white crystals under vacuum to yield 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][4][5]oxazine.

Trustworthiness: In-Process Controls & Expected Data

A well-executed synthesis should yield a product with the following characteristics, providing a self-validating checkpoint system.

Parameter	Expected Value/Observation	Purpose
Reaction Monitoring	Disappearance of 2-naphthol spot by TLC	Confirms reaction completion
Appearance	White crystalline solid	Qualitative check of purity
Yield	Typically > 80%	Measures reaction efficiency
Melting Point	Consistent with literature values	Purity indicator
¹H NMR	Characteristic peaks for naphthyl, benzyl, and oxazine protons	Confirms molecular structure
¹³C NMR	Expected number of aromatic and aliphatic carbons	Structural confirmation
Mass Spectrometry	[M+H]⁺ ion corresponding to C₁₉H₁₇NO (m/z ~292.14)	Confirms molecular weight

PART 3: Mechanistic Insights and Structural Analysis

A deep understanding of the reaction mechanism is critical for troubleshooting, optimization, and adapting the synthesis for derivative production.

Reaction Mechanism Pathway

The synthesis proceeds via a well-established Mannich reaction mechanism.[1]

Caption: The three key stages of the Mannich reaction mechanism.

• Formation of the Electrophile: Benzylamine first attacks the carbonyl carbon of formaldehyde. Subsequent dehydration results in the formation of a highly reactive N-benzylmethaniminium (iminium) ion. This electrophilic species is the key intermediate that drives the reaction forward.

• Electrophilic Aromatic Substitution: The electron-rich 2-naphthol acts as the nucleophile. The π-electrons of the naphthalene ring, specifically at the activated C1 position, attack the electrophilic carbon of the iminium ion. This forms the C-C bond and generates the transient Mannich base intermediate, 1-((benzylamino)methyl)naphthalen-2-ol.

• Intramolecular Cyclization: A second molecule of formaldehyde reacts with the secondary amine of the Mannich base intermediate, forming another iminium ion. The phenolic hydroxyl group then acts as an intramolecular nucleophile, attacking this iminium species to close the six-membered oxazine ring and yield the final product.

Structural Analysis

The crystal structure of 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][4][5]oxazine reveals important conformational details. The oxazine ring typically adopts a half-chair conformation. The dihedral angle between the fused naphthyl ring system and the benzyl group's phenyl ring is relatively small, reported to be 17.4(1)°. In the absence of strong hydrogen bonding donors or acceptors, the crystal packing is primarily stabilized by van der Waals interactions.

Conclusion and Future Outlook

The synthesis of 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][4][5]oxazine via the Mannich condensation is a robust, efficient, and highly instructive example of multi-component reaction chemistry. It provides a reliable pathway to a key heterocyclic scaffold that serves as a valuable starting point for further functionalization and exploration in drug discovery programs. The inherent biological activities of the naphthoxazine class, combined with the synthetic accessibility of this core, ensure its continued relevance for scientists and researchers aiming to develop novel therapeutics.[7] Future work will likely focus on creating libraries of derivatives by varying the amine and aldehyde components to probe structure-activity relationships and identify candidates with enhanced potency and selectivity for specific biological targets.

References

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• Satyanarayana, M., et al. (2007). Synthesis of New1,3-Disubstituted-2,3-dihydro-1H-naphth[1,2e][4][5]oxazines. Molecules, 12(3), 345-352. [Link]

• Kishore, D., & Singh, R. (2014). Synthesis and antimicrobial activity of naphtho-[1,2-e][4][5]oxazines linked benzimidazole. Der Pharma Chemica, 6(3), 22-29. [Link]

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• Yang, X.-H., et al. (2007). 2-Benzyl-2,3-dihydro-1H-naphtho[1,2-e][4][5]oxazine. Acta Crystallographica Section E: Structure Reports Online, 63(7), o3243. [Link]

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• de la Torre, E., et al. (2015). Crystal structure of 1-[(2,3-dihydro-1H-naphtho-[1,2-e][4][5]oxazin-2-yl)meth-yl]naphthalen-2-ol: a possible candidate for new polynaphthoxazine materials. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 9), 1089-1092. [Link]

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Spectroscopic Elucidation: A Technical Guide to the ¹H and ¹³C NMR Analysis of 2-Benzyl-2,3-dihydro-1H-naphtho[1,2-e]oxazine

Spectroscopic Elucidation: A Technical Guide to the ¹H and ¹³C NMR Analysis of 2-Benzyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine

This technical guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy of 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine, a heterocyclic compound of significant interest in medicinal chemistry. Naphthoxazine derivatives are recognized for their diverse biological activities, including potential therapeutic applications in conditions like Parkinson's disease.[1][2] A thorough understanding of their structure, achievable through powerful analytical techniques like NMR, is paramount for drug development and molecular design.

This document is intended for researchers, scientists, and professionals in the field of drug development. It offers a detailed interpretation of the NMR spectra, grounded in established principles of chemical shifts, coupling constants, and molecular structure. The causality behind spectral features is explained to provide not just data, but actionable insights for compound characterization.

Synthesis and Structural Framework

The title compound, 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine, can be synthesized via a Mannich-type reaction involving 2-naphthol, benzaldehyde, and benzylamine.[3] This one-pot synthesis is a common and efficient method for constructing the 1,3-oxazine ring system.[4]

The structural framework of the molecule, presented below, is key to understanding its NMR spectra. The molecule consists of a polycyclic system comprising a naphthalene ring fused to an oxazine ring, with a benzyl substituent on the nitrogen atom of the oxazine ring. The oxazine ring adopts a half-chair conformation.[3][5]

Figure 1: Molecular structure of 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine.

Experimental Protocol: NMR Data Acquisition

A detailed and robust experimental protocol is crucial for obtaining high-quality NMR data. The following is a standard operating procedure for the analysis of 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine.

2.1. Sample Preparation

• Solvent Selection: Deuterated chloroform (CDCl₃) is a suitable solvent due to the compound's expected solubility and the solvent's well-defined residual peak (¹H: ~7.26 ppm; ¹³C: ~77.16 ppm).

• Concentration: Prepare a solution by dissolving approximately 10-20 mg of the purified compound in 0.6-0.7 mL of CDCl₃.

• Internal Standard: Tetramethylsilane (TMS) is added as an internal standard for chemical shift referencing (0.00 ppm for both ¹H and ¹³C).

• Sample Filtration: Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube to remove any particulate matter.

2.2. NMR Instrument Parameters

• Spectrometer: A 400 MHz (or higher) spectrometer is recommended for good signal dispersion.

• ¹H NMR:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

  • Spectral Width: Approximately 12-16 ppm.

  • Acquisition Time: 2-3 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 16-64, depending on the sample concentration.

• ¹³C NMR:

  • Pulse Program: A proton-decoupled experiment (e.g., 'zgpg30').

  • Spectral Width: Approximately 200-220 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024 or more to achieve a good signal-to-noise ratio.

¹H NMR Spectral Analysis

The ¹H NMR spectrum provides detailed information about the proton environment in the molecule. The expected chemical shifts and multiplicities are summarized in the table below, followed by a detailed interpretation.

Table 1: Predicted ¹H NMR Data for 2-Benzyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine in CDCl₃.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~3.8 - 4.2	s	2H	N-CH ₂-Ph
~4.8 - 5.2	s	2H	O-CH ₂-N
~6.8 - 8.0	m	11H	Ar-H

3.1. Interpretation of the ¹H NMR Spectrum

• N-CH₂-Ph (Benzylic Protons): The two protons of the benzylic methylene group are expected to appear as a singlet in the range of 3.8-4.2 ppm. The singlet nature arises from the absence of adjacent protons. Their chemical shift is influenced by the electron-withdrawing effect of the adjacent nitrogen atom.

• O-CH₂-N (Oxazine Methylene Protons): The two protons of the methylene group within the oxazine ring are also predicted to be a singlet, appearing in the region of 4.8-5.2 ppm. These protons are deshielded due to their proximity to both an oxygen and a nitrogen atom.

• Ar-H (Aromatic Protons): The aromatic region of the spectrum, between approximately 6.8 and 8.0 ppm, will be complex due to the overlapping signals of the eleven aromatic protons from the naphthalene and benzyl groups. This multiplet will contain signals for the six protons of the naphthyl ring system and the five protons of the benzyl phenyl ring. The specific coupling patterns within this multiplet can be resolved with higher field instruments or 2D NMR techniques.

¹³C NMR Spectral Analysis

The ¹³C NMR spectrum provides information on the carbon skeleton of the molecule. The predicted chemical shifts for each carbon atom are presented in the table below.

Table 2: Predicted ¹³C NMR Data for 2-Benzyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine in CDCl₃.

Chemical Shift (δ, ppm)	Assignment
~50 - 55	C H₂ (Oxazine)
~58 - 62	C H₂ (Benzyl)
~110 - 135	Ar-C & Ar-C H
~138 - 142	Ar-C (Quaternary)
~145 - 150	Ar-C -O

4.1. Interpretation of the ¹³C NMR Spectrum

• Oxazine Methylene Carbon (O-CH₂-N): The carbon of the methylene group in the oxazine ring is expected to resonate at approximately 50-55 ppm. Its chemical shift is influenced by the attached oxygen and nitrogen atoms.

• Benzylic Methylene Carbon (N-CH₂-Ph): The benzylic carbon is predicted to appear in the range of 58-62 ppm, deshielded by the adjacent nitrogen atom.

• Aromatic Carbons: The aromatic region of the ¹³C NMR spectrum will show a number of signals between 110 and 150 ppm.

  • The protonated aromatic carbons (Ar-CH) of both the naphthyl and benzyl rings will appear in the range of 110-135 ppm.

  • The quaternary aromatic carbons (Ar-C), including the bridgehead carbons of the naphthalene ring and the ipso-carbon of the benzyl group, will also resonate in this region, generally with lower intensity.

  • The aromatic carbon attached to the oxygen atom of the oxazine ring (Ar-C-O) is expected to be the most downfield of the aromatic signals, appearing around 145-150 ppm due to the strong deshielding effect of the oxygen.

Workflow for Spectroscopic Analysis

The following diagram illustrates the logical workflow for the complete NMR analysis of 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine.

Sources

• 1. Synthesis of New1,3-Disubstituted-2,3-dihydro-1H-naphth[1,2e][1,3]oxazines - PMC [pmc.ncbi.nlm.nih.gov]
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Navigating the Molecular Maze: A Technical Guide to Mass Spectrometry of Substituted Naphthoxazine Derivatives

Foreword: The Analytical Imperative for Naphthoxazine Derivatives

Substituted naphthoxazine derivatives represent a versatile class of heterocyclic compounds with escalating importance in medicinal chemistry and materials science.[1][2] Their unique structural framework is a cornerstone in the development of novel therapeutic agents and high-performance poly(naphthoxazine) resins. The precise characterization of these molecules is not merely an academic exercise; it is a critical prerequisite for ensuring efficacy, safety, and performance. Mass spectrometry (MS) stands as an indispensable tool in this endeavor, offering unparalleled sensitivity and structural elucidation capabilities.[1][3]

This in-depth technical guide is crafted for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of methods to provide a cohesive understanding of the principles governing the mass spectrometric behavior of substituted naphthoxazine derivatives. We will explore the causal relationships behind experimental choices, from ionization source selection to the interpretation of complex fragmentation patterns, empowering you to develop robust and self-validating analytical protocols.

The Foundational Choice: Ionization Technique

The journey of a naphthoxazine derivative through a mass spectrometer begins with its conversion into a gas-phase ion. The choice of ionization technique is paramount as it dictates the nature of the molecular ion and the extent of initial fragmentation, thereby shaping the entire analytical narrative.

Electron Ionization (EI): The Hard Approach for Volatile Derivatives

Electron Ionization (EI) is a high-energy technique that bombards the analyte with a beam of electrons (typically 70 eV), leading to the ejection of an electron and the formation of a radical cation (M+•). This excess energy often induces extensive and reproducible fragmentation.

• Expert Insight: EI-MS is particularly well-suited for volatile and thermally stable naphthoxazine monomers, often in conjunction with Gas Chromatography (GC-MS). The resulting fragmentation patterns are highly detailed and serve as a "fingerprint" for structural confirmation and isomer differentiation. A comprehensive study on the EI mass spectra of various naphthoxazine derivatives by Martiskainen et al. (2009) provides an authoritative foundation for understanding these fragmentation pathways.[4][5]

Electrospray Ionization (ESI): The Soft Touch for Drug Discovery

Electrospray Ionization (ESI) is a soft ionization technique that generates ions from a solution by creating a fine spray of charged droplets. It imparts minimal excess energy, typically resulting in the observation of the protonated molecule [M+H]+.

• Expert Insight: ESI is the workhorse for LC-MS applications in drug discovery and metabolomics.[6] For substituted naphthoxazines, which often possess basic nitrogen atoms, ESI in positive ion mode is highly effective. The prevalence of the [M+H]+ ion allows for unambiguous determination of the molecular weight. Subsequent fragmentation via tandem mass spectrometry (MS/MS) is then required for structural elucidation.

Matrix-Assisted Laser Desorption/Ionization (MALDI): The Key to Polymer Analysis

Matrix-Assisted Laser Desorption/Ionization (MALDI) is another soft ionization technique, primarily used for large, non-volatile molecules like polymers.[7] The analyte is co-crystallized with a matrix that absorbs laser energy, facilitating the desorption and ionization of the analyte molecules, often as protonated or cationized species (e.g., [M+H]+, [M+Na]+).

• Expert Insight: For the analysis of poly(naphthoxazine) resins, MALDI-Time-of-Flight (TOF) MS is the technique of choice. It allows for the determination of molecular weight distributions, the identification of repeating units, and the characterization of end-groups.[7][8] The choice of matrix and cationizing agent is critical for successful analysis and needs to be optimized for the specific polymer.[7]

Decoding the Fragments: Elucidating Naphthoxazine Structures

The fragmentation of a naphthoxazine derivative in a mass spectrometer is not a random process. It follows predictable chemical principles, and understanding these pathways is key to piecing together the molecular structure.

Fragmentation under Electron Ionization (EI-MS)

The high energy of EI induces a cascade of fragmentation events. For naphthoxazine derivatives, several characteristic fragmentation patterns have been identified.[4][5]

• Ring Cleavage of the Oxazine Ring: A primary fragmentation pathway involves the cleavage of the oxazine ring.

• Influence of Substituents: The nature and position of substituents on the naphthyl and phenyl rings significantly influence the fragmentation pathways. Electron-donating and electron-withdrawing groups can direct bond cleavages and stabilize certain fragment ions.

• Regioisomeric Differentiation: Different regioisomers of naphthoxazines often yield distinct mass spectra, allowing for their differentiation.[4][5] For example, derivatives of (1-α-aminobenzyl)-2-naphthol are often characterized by an abundant ion at m/z 231, while 1-aminomethyl-2-naphthol derivatives show a characteristic ion at m/z 156.[5]

Diagram: Generalized EI Fragmentation of a Naphthoxazine Derivative

Caption: Generalized EI fragmentation pathways for naphthoxazine derivatives.

Fragmentation under Collision-Induced Dissociation (ESI-MS/MS)

In tandem mass spectrometry, the protonated molecule [M+H]+ is isolated and then fragmented by collision with an inert gas (Collision-Induced Dissociation, CID). This is a lower-energy process compared to EI, leading to more controlled and often simpler fragmentation patterns. For protonated nitrogen-containing heterocyclic compounds, fragmentation typically involves cleavage of the heterocyclic ring and losses of neutral molecules.[6]

• Protonation Site: The initial site of protonation, likely a nitrogen or oxygen atom, will strongly influence the subsequent fragmentation pathways.[9]

• Characteristic Neutral Losses: Expect to see losses of small, stable neutral molecules related to the substituents.

• Cross-Ring Cleavages: The oxazine ring is susceptible to cleavage, leading to characteristic fragment ions that can pinpoint the location of substituents.

Diagram: Proposed ESI-MS/MS Fragmentation of a Protonated Naphthoxazine

Caption: Proposed ESI-MS/MS fragmentation of a protonated naphthoxazine derivative.

Experimental Protocols: A Self-Validating Approach

A robust analytical method is one that is reproducible and provides unambiguous results. The following protocols are designed with this principle in mind, incorporating quality control steps and explaining the rationale behind key parameters.

Protocol: LC-MS/MS Analysis of a Substituted Naphthoxazine Derivative

This protocol outlines a general approach for the analysis of a novel naphthoxazine derivative in a drug discovery context.

• Sample Preparation:

  • Accurately weigh and dissolve the naphthoxazine derivative in a suitable solvent (e.g., methanol or acetonitrile) to create a stock solution of 1 mg/mL.

  • Perform serial dilutions to prepare working solutions at concentrations appropriate for determining the limit of detection (LOD) and limit of quantitation (LOQ).

  • Rationale: Proper dissolution and dilution are critical for accurate quantification and preventing detector saturation.

• Chromatographic Separation:

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column is a good starting point for many naphthoxazine derivatives.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would be to start with a low percentage of Mobile Phase B, ramp up to a high percentage to elute the analyte, and then return to initial conditions to re-equilibrate the column.

  • Rationale: The C18 column separates compounds based on hydrophobicity. Formic acid is added to the mobile phase to improve peak shape and enhance ionization in positive ESI mode by providing a source of protons.

• Mass Spectrometry Detection:

  • Ion Source: Electrospray Ionization (ESI) in positive ion mode.

  • MS Scan Mode:

    • Full Scan (MS1): Acquire data over a mass range that includes the expected m/z of the protonated molecule [M+H]+ to confirm its presence and assess sample purity.

    • Tandem MS (MS/MS): Isolate the [M+H]+ ion and perform Collision-Induced Dissociation (CID). Acquire the product ion spectrum to obtain structural information.

  • Key MS Parameters to Optimize: Capillary voltage, desolvation temperature, and collision energy.

  • Rationale: Optimizing MS parameters is crucial for maximizing sensitivity and obtaining informative fragment spectra. The collision energy, in particular, needs to be tuned to achieve the desired degree of fragmentation.

Protocol: MALDI-TOF MS Analysis of a Poly(naphthoxazine) Resin

This protocol provides a general workflow for characterizing a naphthoxazine-based polymer.

• Sample Preparation:

  • Dissolve the poly(naphthoxazine) sample in a suitable solvent (e.g., tetrahydrofuran).

  • Select an appropriate matrix (e.g., trans-2-[3-(4-tert-butylphenyl)-2-methyl-2-propenylidene]malononitrile, DCTB) and dissolve it in the same solvent.[7]

  • If necessary, add a cationizing agent (e.g., sodium iodide) to promote the formation of sodiated adducts [M+Na]+.

  • Mix the analyte, matrix, and cationizing agent solutions.

  • Spot the mixture onto the MALDI target plate and allow it to dry completely.

  • Rationale: The co-crystallization of the analyte with the matrix is the most critical step in MALDI. The choice of matrix, solvent, and cationizing agent must be empirically optimized to achieve good signal intensity and resolution.[7][8]

• MALDI-TOF MS Analysis:

  • Instrument: A MALDI-TOF mass spectrometer.

  • Mode: Positive ion reflector mode is often used for higher resolution.

  • Laser: A nitrogen laser (337 nm) is commonly used.

  • Data Acquisition: Acquire spectra across the expected mass range of the polymer.

  • Data Analysis:

    • Identify the repeating unit from the mass difference between adjacent peaks in the polymer distribution.

    • Determine the molecular weight distribution (Mn, Mw, and polydispersity).

    • Characterize the end-groups of the polymer chains.

  • Rationale: The TOF analyzer separates ions based on their mass-to-charge ratio by measuring the time it takes for them to travel a fixed distance. This allows for the analysis of high molecular weight species.

Data Presentation: Summarizing Key Findings

Clear and concise presentation of mass spectrometry data is essential for effective communication of results.

Table 1: Characteristic EI-MS Fragment Ions of Selected Naphthoxazine Derivatives

Compound Class	Key Fragment Ion (m/z)	Proposed Structure/Origin	Reference
(1-α-Aminobenzyl)-2-naphthol derivatives	231	[C17H11O]+	[5]
1-Aminomethyl-2-naphthol derivatives	156	[C11H8O]+•	[5]
General Naphthoxazines	[M - OH]+	Loss of a hydroxyl group	[5]
General Naphthoxazines	[M - R]+	Loss of a substituent from the nitrogen atom	[5]

This table is a summary based on published data and illustrates common fragmentation patterns. Actual m/z values will vary depending on the specific substituents.

Conclusion: An Integrated Analytical Strategy

The mass spectrometric characterization of substituted naphthoxazine derivatives is a multifaceted task that requires a thoughtful and integrated analytical strategy. There is no single "best" method; instead, the optimal approach depends on the specific nature of the analyte and the analytical question at hand. For volatile monomers, GC-EI-MS provides rich, fingerprint-like fragmentation patterns. For polar, non-volatile small molecules, such as those encountered in drug discovery, LC-ESI-MS/MS is the method of choice, offering sensitive detection and controlled fragmentation for structural elucidation. For high-molecular-weight poly(naphthoxazine) resins, MALDI-TOF MS is indispensable for determining molecular weight distributions and end-group analysis.

By understanding the fundamental principles of ionization and fragmentation, and by implementing robust, self-validating experimental protocols, researchers can confidently navigate the molecular maze of substituted naphthoxazine derivatives and unlock their full potential in science and technology.

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Unveiling the Three-Dimensional Architecture: A Technical Guide to the X-ray Crystallography of 2-benzyl-1,3-diphenyl-2,3-dihydro-1H-naphtho[1,2-e]oxazine

This guide provides an in-depth technical exploration of the single-crystal X-ray diffraction analysis of 2-benzyl-1,3-diphenyl-2,3-dihydro-1H-naphtho[1,2-e]oxazine. Tailored for researchers, scientists, and professionals in drug development, this document moves beyond a simple recitation of methods to explain the underlying principles and rationale behind the experimental choices, ensuring a thorough understanding of the structural elucidation process.

Introduction: The Significance of Naphthoxazines

Naphthoxazine derivatives are a class of heterocyclic compounds that have garnered significant attention in medicinal chemistry. Their rigid, fused-ring structure makes them intriguing scaffolds for designing molecules with specific three-dimensional conformations to interact with biological targets. Various derivatives of the broader oxazine class have been investigated for a range of biological activities, including potential use as antipsychotic agents, antimalarials, and receptor agonists.[1] Some naphthoxazine derivatives have shown therapeutic potential for conditions like Parkinson's disease and are explored for their antioxidant and photoprotective properties.[2][3]

Determining the precise three-dimensional structure of these molecules is paramount. Single-crystal X-ray crystallography stands as the definitive method for obtaining this information, providing unambiguous data on bond lengths, bond angles, and stereochemistry.[4] This knowledge is crucial for understanding structure-activity relationships (SAR), optimizing ligand-receptor interactions, and advancing rational drug design. This guide focuses on the specific crystallographic analysis of C₃₁H₂₅NO, a novel naphthoxazine derivative, to illustrate the complete workflow from synthesis to final structural insights.

Synthesis and Crystallization: The Foundation of Structural Analysis

The journey to a crystal structure begins with the synthesis of the target compound and the growth of high-quality single crystals, a step that is often the most challenging part of the process.[5]

Synthesis via Multicomponent Reaction

The title compound, 2-benzyl-1,3-diphenyl-2,3-dihydro-1H-naphtho[1,2-e]oxazine, was synthesized via a one-pot, three-component condensation reaction. This efficient approach combines 2-naphthol, benzaldehyde, and benzylamine.[6] Multicomponent reactions are highly valued in organic synthesis for their efficiency and atom economy, allowing for the construction of complex molecules in a single step.[3][7][8]

Experimental Protocol: Synthesis

• Reactant Preparation: Dissolve 2-naphthol in ethanol.

• Addition: To this solution, add benzaldehyde.

• Initiation: Add phenylmethanamine (benzylamine) dropwise to the mixture while cooling to maintain temperature control.

• Reaction: Stir the mixture at room temperature for several days to allow the precipitate to form.

• Isolation: The resulting precipitate is filtered and washed with ethanol to yield the crude product.

Achieving Diffraction-Quality Crystals

Obtaining a crystal suitable for X-ray diffraction—typically larger than 0.1 mm, pure, and with a regular internal structure—is critical.[5] For the title compound, single crystals were successfully grown using the slow evaporation method.

Experimental Protocol: Crystallization

• Purification: The crude product is purified using column chromatography.

• Solution Preparation: The purified compound is dissolved in a suitable solvent, such as ethanol, to create a nearly saturated solution.

• Slow Evaporation: The solution is placed in a clean vessel, loosely covered to allow for slow evaporation of the solvent at room temperature.[9][10] This gradual increase in concentration allows molecules to organize into a well-ordered crystal lattice.

• Crystal Harvesting: After several days, suitable single crystals are carefully selected and harvested for mounting.

Data Collection and Structure Determination: From Diffraction to Electron Density

Once a suitable crystal is mounted on the goniometer of a diffractometer, it is exposed to a monochromatic X-ray beam (typically Mo Kα or Cu Kα radiation). The crystal diffracts the X-rays in a unique pattern of reflections, which are collected by a detector.[11]

The Diffraction Experiment

The fundamental principle governing this phenomenon is Bragg's Law (nλ = 2d sinθ), which relates the wavelength of the X-rays (λ), the distance between crystal lattice planes (d), and the angle of diffraction (θ).[12][13] By rotating the crystal and collecting thousands of reflections at different orientations, a complete dataset is obtained.

Solving the Phase Problem

The intensity of each diffracted spot is proportional to the square of the structure factor amplitude (|Fhkl|²). The structure factor, F(hkl), is a mathematical expression that combines the scattering contributions of all atoms in the unit cell and includes both an amplitude and a phase.[14][15] While intensities are measured directly, the phases are lost. This is known as the "phase problem" in crystallography.

To solve the structure, these missing phases must be determined. For small molecules like the title compound, direct methods are highly effective.[16] This technique uses statistical relationships between the intensities of strong reflections to derive initial phase estimates. These phases are then used to calculate an initial electron density map.

Structure Refinement

From the initial electron density map, atoms are identified and a preliminary model of the molecule is built. This model is then refined using a least-squares process. The goal of refinement is to adjust the atomic positions, and their thermal displacement parameters, to minimize the difference between the experimentally observed structure factor amplitudes (|F_obs|) and those calculated from the model (|F_calc|).

The quality of the final model is assessed by several factors, most notably the R-factor (R1) . A low R-factor (typically < 0.06 or 6% for small molecules) indicates a good agreement between the model and the experimental data.[6]

Structural Analysis of 2-benzyl-1,3-diphenyl-2,3-dihydro-1H-naphtho[1,2-e]oxazine

The crystallographic analysis of the title compound yielded a detailed and unambiguous three-dimensional structure. The data collection and refinement statistics are summarized in the table below, adhering to the standards recommended by the International Union of Crystallography (IUCr).[6][17][18]

Parameter	Value
Chemical Formula	C₃₁H₂₅NO
Formula Weight	427.52
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	9.0605 (18)
b (Å)	23.475 (5)
c (Å)	10.634 (2)
β (°)	97.53 (3)
Volume (ų)	2242.2 (8)
Z	4
Radiation	Mo Kα (λ = 0.71073 Å)
Temperature (K)	293
Reflections Collected	4392
Final R1 [I > 2σ(I)]	0.058
wR2 (all data)	0.118
Goodness-of-fit (S)	1.00
Table based on data from Acta Crystallographica Section E.[6]

Molecular Conformation

The analysis reveals several key structural features:

• Oxazine Ring Conformation: The central six-membered oxazine ring adopts a half-chair conformation .[6][7] This non-planar arrangement is a common feature in related dihydro-1,3-oxazine systems.[19][20][21]

• Substituent Orientations: The molecule features a naphthyl ring system and three distinct phenyl rings (two from the diphenyl groups and one from the benzyl group). The dihedral angles between the naphthyl ring system and the phenyl rings are crucial for defining the overall molecular shape. These angles were determined to be 70.89 (8)°, 37.34 (10)°, and 9.42 (10)°.[6][16]

Supramolecular Interactions

In the solid state, the packing of molecules within the crystal lattice is stabilized by non-covalent interactions. For this structure, a significant aromatic π–π stacking interaction is observed.[6] This interaction occurs between a phenyl ring of one molecule and the naphthyl ring system of an adjacent molecule, with a centroid-to-centroid distance of 3.879 (3) Å.[6][7] Such interactions are fundamental in crystal engineering and can influence the physical properties of the material.

Conclusion and Future Directions

The successful application of single-crystal X-ray crystallography has provided a definitive, high-resolution view of the molecular structure of 2-benzyl-1,3-diphenyl-2,3-dihydro-1H-naphtho[1,2-e]oxazine. The detailed structural data, including the half-chair conformation of the oxazine ring and the specific π–π stacking interactions, are invaluable for computational modeling, understanding potential biological activity, and guiding the synthesis of future derivatives.

This guide has detailed the integrated workflow—from rational synthesis and meticulous crystallization to sophisticated data analysis—that underpins modern structural chemistry. The resulting crystallographic information file (CIF), a standard format endorsed by the IUCr, serves as a permanent and verifiable record of this structural determination, enabling further research in materials science and drug discovery.[6]

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An In-depth Technical Guide to the Basic Stability and Reactivity Profile of 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e]oxazine

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the fundamental stability and reactivity of 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e]oxazine, a member of the naphthoxazine class of heterocyclic compounds. Naphthoxazines are of significant interest due to their utility as monomers for high-performance thermosetting polymers, known as polynaphthoxazines. Understanding the stability and reactivity of the monomeric unit is paramount for controlling its storage, processing, and polymerization, as well as for exploring its potential in other areas of chemical synthesis and drug development. This document delineates the core structural features, predictable stability under thermal, photochemical, and hydrolytic conditions, and the characteristic reactivity profile, with a primary focus on its thermally initiated ring-opening polymerization.

Core Structure and Synthesis

The foundational structure of 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e]oxazine features a dihydrooxazine ring fused to a naphthalene moiety, with a benzyl group attached to the nitrogen atom. The oxazine ring typically adopts a half-chair conformation.[1] This structural arrangement imparts a unique combination of aromatic character and heterocyclic reactivity.

The synthesis of this class of compounds is generally achieved through a Mannich-type condensation reaction involving a phenolic component (2-naphthol), an aldehyde (formaldehyde or its equivalent), and a primary amine (benzylamine). A related derivative, 2-benzyl-1,3-diphenyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine, has been synthesized by reacting 2-naphthol, benzaldehyde, and benzylamine at elevated temperatures.[1]

General Synthetic Protocol

A plausible synthetic route for the title compound is outlined below. This protocol is adapted from established procedures for similar naphthoxazine derivatives.

Reaction Scheme:

Caption: General synthetic pathway for 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e]oxazine.

Step-by-Step Methodology:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-naphthol (1 equivalent) and benzylamine (1 equivalent) in a suitable solvent such as toluene or 1,4-dioxane.

• Add paraformaldehyde (2 equivalents) to the solution.

• Heat the reaction mixture to reflux (typically 80-110 °C) and maintain for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

• Characterize the final product by ¹H NMR, ¹³C NMR, FT-IR, and mass spectrometry to confirm its structure and purity.

Stability Profile

The stability of 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e]oxazine is a critical parameter for its handling, storage, and application. The presence of the oxazine ring, the fused naphthalene system, and the N-benzyl group all contribute to its overall stability profile.

Thermal Stability

Naphthoxazine monomers are generally known for their good thermal stability at ambient temperatures, which allows for extended storage. However, they are designed to undergo ring-opening polymerization upon heating. The thermal stability of the monomer itself, prior to polymerization, can be assessed using thermogravimetric analysis (TGA).

Expected TGA Profile: The TGA thermogram of 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e]oxazine is expected to show minimal weight loss up to the onset of its ring-opening polymerization. Significant weight loss would likely occur at temperatures exceeding the polymerization temperature, corresponding to the decomposition of the monomer. The thermal degradation of related polybenzoxazines often involves the initial cleavage of the Mannich bridges.[3]

Parameter	Predicted Value Range
Onset of Decomposition (Td5%)	200 - 250 °C
Temperature at Max Decomposition Rate	250 - 350 °C
Char Yield at 600 °C	Variable, dependent on atmosphere

Experimental Protocol: Thermogravimetric Analysis (TGA)

• Place 5-10 mg of the sample in a ceramic or aluminum TGA pan.

• Place the pan in the TGA furnace.

• Heat the sample from room temperature to 800 °C at a heating rate of 10 °C/min under a nitrogen atmosphere.

• Record the weight loss as a function of temperature.

Photochemical Stability

The presence of chromophoric naphthalene and benzyl groups suggests that 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e]oxazine will absorb UV radiation and may be susceptible to photochemical degradation. The N-benzyl group, in particular, can be a site for photochemical reactions, potentially leading to cleavage of the benzylic C-N bond.[4]

Potential Photodegradation Pathway:

Caption: A potential photochemical degradation pathway.

Experimental Protocol: Photostability Testing This protocol is based on the ICH Q1B guidelines for photostability testing.[5]

• Prepare a solution of the compound in a photochemically inert solvent (e.g., acetonitrile or methanol) at a known concentration.

• Divide the solution into two portions. Protect one portion from light (dark control) and expose the other to a light source capable of emitting both visible and UV radiation (e.g., a xenon or metal halide lamp).

• The light exposure should be not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

• At predetermined time intervals, withdraw aliquots from both the exposed and dark control samples.

• Analyze the samples by UV-Vis spectrophotometry to monitor changes in the absorption spectrum.[6][7]

• Quantify the degradation of the parent compound and the formation of photoproducts using a stability-indicating HPLC method.[8]

Hydrolytic Stability

The oxazine ring contains a tertiary amine and an ether-like linkage, which can be susceptible to hydrolysis under acidic or basic conditions. Acid-catalyzed hydrolysis is expected to proceed via protonation of the nitrogen or oxygen atom, followed by nucleophilic attack of water, leading to ring opening.[9][10]

Predicted Hydrolytic Behavior:

• Acidic Conditions (pH < 4): The compound is expected to be susceptible to hydrolysis, leading to the formation of a 2-(aminomethyl)phenol derivative.[11]

• Neutral Conditions (pH 6-8): The compound is likely to be relatively stable.

• Basic Conditions (pH > 10): Stability is expected to be higher than under acidic conditions, though slow degradation may occur over extended periods.

Experimental Protocol: Hydrolytic Stability Assessment

• Prepare buffer solutions at various pH values (e.g., pH 4, 7, and 9).

• Prepare stock solutions of the test compound in a minimal amount of a water-miscible organic solvent (e.g., acetonitrile).

• Add a small aliquot of the stock solution to each buffer to achieve the desired final concentration, ensuring the organic solvent content is low (e.g., <1%).

• Incubate the solutions at a constant temperature (e.g., 40 °C) in the dark.

• At specified time points, withdraw samples and quench any further reaction (e.g., by neutralization and/or dilution).

• Analyze the samples using a validated stability-indicating HPLC method to determine the concentration of the remaining parent compound and identify any degradation products.[12][13]

Reactivity Profile

The reactivity of 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e]oxazine is dominated by the chemistry of the oxazine ring. The lone pair of electrons on the nitrogen atom and the polarized C-O bond are the primary sites for chemical transformations.

Thermally Induced Ring-Opening Polymerization (ROP)

The most significant reaction of naphthoxazines is their thermally initiated ring-opening polymerization (ROP) to form a highly cross-linked polynaphthoxazine network. This process is typically initiated by heating the monomer, which leads to the cleavage of the oxazine ring and the formation of reactive intermediates.[14]

Mechanism of Cationic Ring-Opening Polymerization:

Caption: Simplified mechanism of cationic ring-opening polymerization of naphthoxazines.

The polymerization proceeds through a cationic mechanism, where the initial step is the thermally induced cleavage of the C-O bond of the oxazine ring, forming a carbocation and a phenoxide.[15] The carbocation then acts as an electrophile, attacking the electron-rich positions of the naphthalene ring of another monomer molecule, leading to polymer chain growth and cross-linking.

Reactivity with Electrophiles

The electron-rich nature of the fused aromatic system and the presence of the heteroatoms make the molecule susceptible to electrophilic attack. However, the nitrogen atom's lone pair is also a site for electrophilic interaction. Under strongly acidic or with potent electrophiles, reactions may occur at the nitrogen or on the naphthalene ring. The phenoxazine core, a related heterocyclic system, undergoes electrophilic aromatic substitution preferentially at positions of highest electron density.[16]

Reactivity with Nucleophiles

The oxazine ring itself is generally not highly susceptible to nucleophilic attack unless activated. However, reactions with strong nucleophiles could potentially lead to ring opening, especially under forcing conditions.

Summary of Stability and Reactivity

Condition/Reagent	Predicted Stability/Reactivity	Primary Transformation
Thermal (Moderate Heat)	Reactive	Ring-Opening Polymerization
Thermal (High Heat)	Unstable	Decomposition
UV/Visible Light	Potentially Unstable	Photodegradation (e.g., C-N bond cleavage)
Aqueous Acid (pH < 4)	Unstable	Hydrolytic Ring Opening
Aqueous Neutral (pH 6-8)	Stable	No significant reaction
Aqueous Base (pH > 10)	Relatively Stable	Slow hydrolysis possible
Electrophiles	Reactive	Potential for N-alkylation or aromatic substitution
Nucleophiles	Generally Stable	Ring opening with strong nucleophiles under forcing conditions

Conclusion

2-benzyl-2,3-dihydro-1H-naphtho[1,2-e]oxazine is a thermally sensitive molecule that serves as a valuable monomer for the synthesis of high-performance polynaphthoxazine resins. Its stability is a key consideration for its practical application. While stable under ambient storage conditions, it is susceptible to degradation under thermal stress (leading to polymerization and eventual decomposition), exposure to UV radiation, and in acidic aqueous environments. Its primary reactivity is the thermally induced cationic ring-opening polymerization. A thorough understanding of this stability and reactivity profile is essential for optimizing its synthesis, storage, and processing, and for the development of novel materials with tailored properties.

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Protocols & Analytical Methods

One-Pot Synthesis of 1,3-Naphthoxazine Derivatives Under Solvent-Free Conditions: An Application and Protocol Guide

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview and detailed protocols for the one-pot, solvent-free synthesis of 1,3-naphthoxazine derivatives. These heterocyclic compounds are of significant interest in medicinal chemistry due to their diverse pharmacological activities. This document emphasizes the causality behind experimental choices, offers self-validating protocols, and is grounded in authoritative scientific literature.

Introduction: The Significance of 1,3-Naphthoxazines

The 1,3-naphthoxazine scaffold is a privileged structure in drug discovery, with derivatives exhibiting a wide range of biological activities, including anticonvulsant, antimicrobial, antioxidant, anti-inflammatory, and photoprotective properties.[1][2][3][4][5] The development of efficient, environmentally friendly synthetic methods is crucial for exploring the therapeutic potential of this class of compounds. One-pot, multi-component reactions under solvent-free conditions represent a green and atom-economical approach to generating molecular diversity, offering advantages such as reduced reaction times, simpler work-up procedures, and minimized chemical waste.[4][6] This guide focuses on the prevalent Mannich-type condensation reaction for the synthesis of these valuable compounds.

Reaction Mechanism: A Catalyzed Mannich Condensation

The one-pot synthesis of 2,3-dihydro-1H-naphtho[1,2-e][1][7]oxazine derivatives from 2-naphthol, an aldehyde (commonly formaldehyde), and a primary amine proceeds via a classic Mannich reaction.[1][8][9] This reaction is typically facilitated by a Lewis or Brønsted acid catalyst.

The generally accepted mechanism involves three key stages:

• Formation of the Iminium Ion: The reaction initiates with the acid-catalyzed condensation of the primary amine and formaldehyde to form a highly electrophilic iminium ion.[2][3]

• Nucleophilic Attack of 2-Naphthol: The electron-rich 2-naphthol acts as the nucleophile, attacking the iminium ion. This attack typically occurs at the C1 position of the naphthol ring, which is activated by the hydroxyl group.[10]

• Intramolecular Cyclization: The resulting aminomethylnaphthol intermediate undergoes an intramolecular cyclization, where the hydroxyl group attacks the carbon of the formaldehyde-derived methylene group, leading to the formation of the 1,3-oxazine ring and elimination of a water molecule to yield the final product.[10]

Caption: Generalized Mechanism of 1,3-Naphthoxazine Formation

Catalyst Selection: Enabling Solvent-Free Synthesis

The choice of catalyst is critical for the efficiency of the solvent-free synthesis of 1,3-naphthoxazine derivatives. An ideal catalyst should be effective in small quantities, reusable, and environmentally benign. A variety of catalysts have been successfully employed.

Catalyst	Reactants	Temp. (°C)	Time (min)	Yield (%)	Reference
GO-Fe₃O₄–Ti(IV)	2-Naphthol, 4-Methoxyaniline, Formaldehyde	60	30	92	[1]
H₃PMo₁₁O₃₉@TiO₂@g-C₃N₄	2-Naphthol, Benzaldehyde, Urea	80	10	95	[11]
Wet Cyanuric Chloride	2-Naphthol, Benzaldehyde, Urea	80	2	95	[6]
Iron(III) Phosphate	2-Naphthol, Aromatic Aldehyde, Urea	Not Specified	Short	High	N/A
Zirconyl Chloride	2-Naphthol, Aromatic Amine, Formaldehyde	Not Specified	30	High	[7]

Expert Insight: Heterogeneous catalysts, such as the graphene oxide-supported magnetic nanoparticle catalyst (GO-Fe₃O₄–Ti(IV)), are particularly advantageous.[1] Their solid nature allows for easy separation from the reaction mixture (e.g., via an external magnet) and subsequent reuse, which aligns with the principles of green chemistry.[1] The reusability of the GO-Fe₃O₄–Ti(IV) catalyst has been demonstrated for at least four cycles without a significant loss of activity.[1]

Detailed Experimental Protocols

The following protocols provide a step-by-step guide for the one-pot, solvent-free synthesis of 1,3-naphthoxazine derivatives. These protocols are designed to be self-validating, with clear checkpoints for reaction monitoring and product characterization.

General Protocol using a Heterogeneous Catalyst (e.g., GO-Fe₃O₄–Ti(IV))

This protocol is adapted from a procedure utilizing a reusable magnetic nanocatalyst.[1]

Materials:

• 2-Naphthol (1.0 mmol)

• Primary amine (e.g., 4-methoxyaniline) (1.0 mmol)

• Formaldehyde solution (37% in water) (2.0 mmol, approx. 0.15 mL)

• GO-Fe₃O₄–Ti(IV) catalyst (0.04 g)

• Ethanol

• Deionized water

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Appropriate eluent for TLC (e.g., ethyl acetate/hexane mixture)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, combine 2-naphthol (1.0 mmol), the primary amine (1.0 mmol), formaldehyde solution (2.0 mmol), and the GO-Fe₃O₄–Ti(IV) catalyst (0.04 g).

• Heating: Heat the reaction mixture at 60-65°C with stirring. The absence of a solvent means the reactants will likely form a melt or a thick slurry.

• Reaction Monitoring: Monitor the progress of the reaction by TLC. To take a sample, briefly cool the mixture, dissolve a small amount in a few drops of ethanol or ethyl acetate, and spot it on a TLC plate against the starting materials. The reaction is complete when the starting materials are consumed.

• Catalyst Separation: Upon completion, cool the reaction mixture to room temperature and add a small amount of ethanol (e.g., 3 mL) to dissolve the product. Place a strong external magnet against the side of the flask to immobilize the magnetic catalyst.

• Product Precipitation: Carefully decant the ethanolic solution of the product into a separate beaker. Add cold deionized water to the solution to precipitate the crude product.

• Isolation and Purification: Collect the precipitate by vacuum filtration, washing with cold water. The crude product can be purified by recrystallization from hot ethanol to yield the pure 2-aryl/alkyl-2,3-dihydro-1H-naphtho[1,2-e][1][7]oxazine derivative.[1]

Caption: General Experimental Workflow

Product Characterization: A Self-Validating System

Thorough characterization is essential to confirm the structure and purity of the synthesized 1,3-naphthoxazine derivatives. A combination of spectroscopic methods and physical property measurements provides a robust, self-validating system.

Spectroscopic Data

Fourier-Transform Infrared (FT-IR) Spectroscopy:

• N-H Stretching: Absence of N-H stretching bands (typically 3300-3500 cm⁻¹) from the primary amine starting material.

• C-O-C Stretching: Appearance of characteristic ether-like C-O-C stretching bands, often in the 1230-1250 cm⁻¹ region for the oxazine ring.[12]

• C-N Stretching: Presence of C-N stretching vibrations, typically around 1360 cm⁻¹.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The formation of the oxazine ring is confirmed by the appearance of two characteristic singlets (or doublets, depending on neighboring protons) for the two methylene groups of the oxazine ring.

  • O-CH₂-N protons: Typically observed in the range of δ 4.5-5.5 ppm.

  • N-CH₂-Ar protons: Typically observed in the range of δ 5.0-6.0 ppm.[7]

• ¹³C NMR:

  • O-CH₂-N carbon: Expected to appear in the range of δ 70-85 ppm.[7]

  • N-CH₂-Ar carbon: Expected to appear in the range of δ 45-60 ppm.[7]

Physical Properties

• Melting Point: Pure crystalline solids will have a sharp, well-defined melting point. This can be compared to literature values for known compounds.[13]

• Mass Spectrometry (MS): Provides the molecular weight of the synthesized compound, confirming the successful incorporation of all three components.

Applications in Drug Development

1,3-Naphthoxazine derivatives are promising candidates for drug development due to their wide spectrum of pharmacological activities.

• Anticonvulsant Activity: Several derivatives have shown significant activity in preclinical models of epilepsy, such as the pentylenetetrazole (PTZ) induced seizure model.[10] The proposed mechanism of action for some of these compounds is the enhancement of GABAergic neurotransmission through agonism at the GABA-A receptor.[10]

• Antioxidant and Photoprotective Properties: Certain 1,3-naphthoxazine derivatives have demonstrated potent antioxidant activity in assays such as the DPPH scavenging assay.[5] This, combined with their ability to absorb UV radiation, makes them potential candidates for development as multifunctional sunscreen ingredients.[3][5]

• Antimicrobial and Anticancer Activity: The 1,3-oxazine core is found in various compounds with reported antibacterial, antifungal, and anticancer activities, making this scaffold a valuable starting point for the development of new therapeutic agents in these areas.[2][4]

Conclusion

The one-pot, solvent-free synthesis of 1,3-naphthoxazine derivatives is an efficient, green, and versatile method for accessing a class of compounds with significant therapeutic potential. By understanding the underlying Mannich reaction mechanism, carefully selecting an appropriate catalyst, and employing robust protocols for synthesis and characterization, researchers can effectively generate libraries of these valuable heterocyclic compounds for further investigation in drug discovery and development programs. The methodologies outlined in this guide provide a solid foundation for such explorations.

References

• Efficient synthesis of 1,3-naphtoxazine derivatives using reusable magnetic catalyst (GO-Fe3O4–Ti(IV)): anticonvulsant evaluation and computational studies. BMC Chemistry. Available at: [Link][1]

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• Synthesis of New1,3-Disubstituted-2,3-dihydro-1H-naphth[1,2e][1][7]oxazines. National Institutes of Health. Available at: [Link][7]

• Mannich Reaction. Chemistry Steps. Available at: [Link][2]

• A Facile One-Pot Solvent-Free Synthesis of 1,2-Dihydro-1-arylnaptho[1,2-e][1][7]oxazine-3-ones Catalyzed by Wet Cyanuric Chloride. ResearchGate. Available at: [Link][6]

• 1,3-Naphthoxazine derivatives: Synthesis, in silico pharmacokinetic studies, antioxidant and photoprotective properties. PubMed. Available at: [Link][3]

• Mannich Reaction The Mannich reaction is three component condensation in which a compound containing an act. SUST Repository. Available at: [Link][9]

• An Efficient and Solvent Free Synthesis of N-Aryl 2,3-Dihydro-4H naphtho-[2,1-e] 1,3-oxazines. Biomedical Journal of Scientific & Technical Research. Available at: [Link][7]

• Efficient synthesis of 1,3-naphtoxazine derivatives using reusable magnetic catalyst (GO-Fe3O4–Ti(IV)): anticonvulsant evaluation and computational studies. PubMed Central. Available at: [Link][10]

• 1,3-Naphthoxazine derivatives: Synthesis, in silico pharmacokinetic studies, antioxidant and photoprotective properties. ResearchGate. Available at: [Link][4]

• One-pot synthesis of 1,3-oxazine derivatives catalyzed by a green nanocomposite of lacunary phosphomolybdate on TiO2/g-C3N4 under mild solvent-free conditions. New Journal of Chemistry. Available at: [Link][11]

• An Alternative Synthetic Approach For 1,3- Benzoxazine Derivatives. International Journal of Scientific & Technology Research. Available at: [Link][12]

• Pharmacological Profile of Oxazine and its Derivatives: A Mini Review. ResearchGate. Available at: [Link] [N/A]

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Application Notes &amp; Protocols: The Strategic Utility of 2-Benzyl-2,3-dihydro-1H-naphtho[1,2-e]oxazine as a Versatile Precursor in Organic Synthesis

Application Notes & Protocols: The Strategic Utility of 2-Benzyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine as a Versatile Precursor in Organic Synthesis

Introduction: Unlocking the Potential of a Masked Mannich Adduct

In the landscape of modern organic synthesis and drug discovery, the naphthalene moiety serves as a privileged scaffold, appearing in numerous FDA-approved drugs and biologically active compounds.[1] Its rigid, aromatic system provides a foundation for constructing molecules with diverse pharmacological profiles, from anticancer to antimicrobial agents.[1] Within this class, 1,3-naphthoxazines represent a particularly valuable family of heterocyclic compounds, not only for their intrinsic biological activities but also for their role as stable, crystalline precursors to reactive intermediates.[2][3]

This guide focuses on a specific, highly versatile member of this family: 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][4][5]oxazine . This compound is, in essence, a masked and stabilized form of a Betti base or Mannich adduct, specifically N-benzyl-1-(aminomethyl)-2-naphthol. The oxazine ring structure effectively protects the otherwise reactive aminomethylnaphthol functionality, allowing for purification, storage, and controlled release. The strategic cleavage of the oxazine's C-O bond unveils a potent nucleophilic intermediate, ready for elaboration into more complex molecular architectures.[6][7]

This document provides an in-depth exploration of the synthesis of this precursor and its subsequent application, detailing the mechanistic rationale behind its reactivity and providing robust, field-proven protocols for its use in generating valuable downstream products.

Foundational Workflow: From Precursor Synthesis to Application

The utility of 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e]oxazine is best understood as a two-stage process. First, the stable precursor is synthesized via a multicomponent reaction. Second, the oxazine ring is selectively opened to generate the key aminomethylnaphthol intermediate, which is then utilized in subsequent synthetic transformations.

Caption: Figure 1: Overall Synthetic Strategy.

Synthesis of the Precursor: 2-Benzyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine

The synthesis of 1,3-oxazine derivatives is often achieved through a one-pot, multicomponent condensation reaction, a strategy celebrated for its atom economy and operational simplicity.[8][9] The title compound is prepared via a Mannich-type reaction involving 2-naphthol, formaldehyde, and benzylamine. This approach yields the stable, crystalline naphthoxazine, which can be easily purified by recrystallization.

Protocol 3.1: Synthesis of 2-Benzyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine

Rationale: This protocol utilizes an excess of formaldehyde to drive the reaction towards the cyclized oxazine product rather than stopping at the simple aminomethylation stage. Ethanol is an excellent solvent choice as it solubilizes the reactants while allowing for the precipitation of the product upon cooling.

Materials:

• 2-Naphthol (1.0 eq)

• Benzylamine (1.0 eq)

• Formaldehyde (37% in H₂O, 2.2 eq)

• Ethanol (95%)

• Magnetic stirrer hotplate

• Round-bottom flask with reflux condenser

• Ice bath

Procedure:

• To a 250 mL round-bottom flask, add 2-naphthol (e.g., 14.4 g, 100 mmol) and 100 mL of 95% ethanol. Stir until the naphthol is fully dissolved.

• Add benzylamine (e.g., 10.7 g, 100 mmol) to the solution in a single portion.

• Slowly add formaldehyde solution (e.g., 18 mL, ~220 mmol) to the stirred mixture.

• Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 80-85 °C) with vigorous stirring for 4-6 hours. Monitor the reaction progress by TLC (e.g., using a 4:1 Hexane:Ethyl Acetate eluent).

• After the reaction is complete, remove the heat source and allow the mixture to cool to room temperature. The product will begin to crystallize.

• To maximize precipitation, place the flask in an ice bath for 30-60 minutes.

• Collect the crystalline solid by vacuum filtration, washing the filter cake with a small amount of cold ethanol.

• Dry the product under vacuum to yield 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][4][5]oxazine as a white to off-white solid.

Expected Outcome:

• Yield: 75-85%

• Appearance: Crystalline solid

• Purity: Typically >95% by ¹H NMR, suitable for use as a precursor without further purification.

Core Application: Acid-Catalyzed Ring-Opening

The primary utility of the naphthoxazine precursor lies in its ability to undergo a controlled ring-opening reaction to generate the corresponding N-benzyl-1-(aminomethyl)-2-naphthol. This transformation is most effectively achieved under acidic conditions, where protonation of the oxazine oxygen atom facilitates the cleavage of the C4-O bond, releasing the stable phenolic intermediate.

Caption: Figure 2: Mechanism of Ring-Opening.

Protocol 4.1: In Situ Generation of N-benzyl-1-(aminomethyl)-2-naphthol

Rationale: This protocol uses a catalytic amount of a strong acid like HCl to efficiently open the oxazine ring at a moderate temperature. The choice of solvent can be tailored to the subsequent reaction. Dioxane is a good general-purpose solvent, but THF or acetonitrile can also be used. The reaction is typically rapid.

Materials:

• 2-Benzyl-2,3-dihydro-1H-naphtho[1,2-e][4][5]oxazine (1.0 eq)

• 1,4-Dioxane (or other suitable aprotic solvent)

• Concentrated Hydrochloric Acid (HCl, catalytic amount)

• Magnetic stirrer hotplate

• Round-bottom flask

Procedure:

• Dissolve the naphthoxazine precursor (e.g., 2.75 g, 10 mmol) in 50 mL of 1,4-dioxane in a round-bottom flask with magnetic stirring.

• Add 2-3 drops of concentrated HCl to the solution.

• Gently warm the mixture to 40-50 °C and stir for 30 minutes. The ring-opening is typically fast and can be monitored by the disappearance of the starting material on TLC.

• The resulting solution contains the protonated aminomethylnaphthol intermediate and can be used directly in the next synthetic step.

• Alternatively, to isolate the product, cool the reaction, neutralize the acid with a mild base (e.g., saturated NaHCO₃ solution), and extract with an organic solvent like ethyl acetate. Drying and evaporation of the solvent will yield the product.

Applications in Downstream Synthesis

Application 1: Synthesis of Primary Aminomethylnaphthols via Debenzylation

The benzyl group on the nitrogen atom serves as an excellent protecting group. Its removal via catalytic hydrogenation unmasks the primary amine, yielding 1-(aminomethyl)-2-naphthol, a highly valuable building block for pharmaceuticals and ligands.

Protocol 5.1: Catalytic Hydrogenolysis for Debenzylation

Rationale: Palladium on carbon (Pd/C) is a highly effective and standard catalyst for the cleavage of N-benzyl bonds.[10] Hydrogen gas is the reductant, and methanol is a suitable solvent. The reaction proceeds cleanly under atmospheric or slightly elevated pressure.

Materials:

• Solution of N-benzyl-1-(aminomethyl)-2-naphthol (from Protocol 4.1) or isolated solid

• Palladium on Carbon (10% Pd/C, ~5 mol%)

• Methanol

• Hydrogen source (balloon or Parr hydrogenator)

• Celite® for filtration

Procedure:

• The crude or isolated N-benzyl-1-(aminomethyl)-2-naphthol (10 mmol) is dissolved in 100 mL of methanol.

• Carefully add 10% Pd/C (e.g., 530 mg, 0.5 mmol Pd) to the solution under an inert atmosphere (e.g., nitrogen or argon).

• Securely attach a hydrogen-filled balloon to the flask (or place the flask in a Parr apparatus).

• Evacuate the flask and backfill with hydrogen three times.

• Stir the reaction mixture vigorously under a positive pressure of hydrogen at room temperature for 12-24 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Once complete, carefully purge the flask with nitrogen.

• Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst, washing the pad with methanol.

• Combine the filtrates and remove the solvent under reduced pressure to yield 1-(aminomethyl)-2-naphthol.

Summary of Reaction Parameters

The following table summarizes typical conditions for the synthesis and application of the naphthoxazine precursor.

Transformation	Key Reagents	Solvent	Temperature	Typical Time	Approx. Yield	Reference
Precursor Synthesis	2-Naphthol, Benzylamine, Formaldehyde	Ethanol	Reflux (~80 °C)	4-6 h	75-85%	[4][11]
Ring-Opening	Cat. HCl or other strong acid	Dioxane, THF	40-50 °C	0.5-1 h	>95% (in situ)	[7]
N-Debenzylation	H₂, 10% Pd/C	Methanol	Room Temp.	12-24 h	80-95%	[10]

Conclusion

2-Benzyl-2,3-dihydro-1H-naphtho[1,2-e][4][5]oxazine is more than just another heterocycle; it is a strategic tool in organic synthesis. Its stability, ease of synthesis, and crystalline nature make it an ideal precursor for the controlled generation of N-benzyl-1-(aminomethyl)-2-naphthol. The protocols outlined herein demonstrate its utility in accessing this key intermediate and its subsequent conversion to the valuable primary amine, 1-(aminomethyl)-2-naphthol. This precursor-based approach offers a reliable and efficient pathway for the elaboration of the naphthalene core, providing significant value to researchers in medicinal chemistry and materials science.

References

• Li, Y.-H., Shi, D.-Q., & Wu, H.-Z. (2009). 2-Benzyl-1,3-diphenyl-2,3-dihydro-1H-naphtho[1,2-e][4][5]oxazine. Acta Crystallographica Section E: Structure Reports Online, 65(11), o2796. [Link]

• Turgut, Z., Pelit, E., & Koycu, A. (2007). Synthesis of New 1,3-Disubstituted-2,3-dihydro-1H-naphth[1,2e][4][5]oxazines. Molecules, 12(2), 345-353. [Link]

• Shi, D., Rong, S., Dou, G., & Wang, M. (2010). Efficient Synthesis of naphtho[1,2-e][4][5]oxazine Derivatives via a Chemoselective Reaction With the Aid of Low-Valent Titanium Reagent. Journal of Combinatorial Chemistry, 12(1), 25-30. [Link]

• Liu, J., & Ishida, H. (2016). Latent Catalyst-Containing Naphthoxazine: Synthesis and Effects on Ring-Opening Polymerization. Macromolecules, 49(19), 7298-7308. [Link]

• Liu, J., & Ishida, H. (2016). Latent Catalyst-Containing Naphthoxazine: Synthesis and Effects on Ring-Opening Polymerization. ResearchGate. [Link]

• Ahmad, Z., & Salih, N. (2023). Kinetic Modeling of Ring-Opening Polymerization of Benzoxazines Using MIL-53-Al as a Potent Catalyst. Industrial & Engineering Chemistry Research, 62(25), 9825-9836. [Link]

• Gupta, N., Saini, V., Basavarajaiah, S. M., & Dahiya, R. S. (2023). 1,3-Oxazine as a Promising Scaffold for the Development of Biologically Active Lead Molecules. ResearchGate. [Link]

• D'Amario, L., et al. (2022). Photochromic spiro-indoline naphthoxazines and naphthopyrans in dye-sensitized solar cells. Materials Chemistry Frontiers, 6(11), 1461-1470. [Link]

• Papanastasiou, I., et al. (2023). Naphtho[1,8-de][4][2]Oxazin-4-ol: Precursor to 1,2,8-Trisubstituted Naphthalenes and 1-Unsubstituted Naphtho[1,2-d]isoxazole 2-Oxide. Molecules, 28(13), 5195. [Link]

• Abbasi, M., Hadadianpour, E., & Pouramiri, B. (2021). Synthesis of naphtho[1,2-e][4][5]oxazine. ResearchGate. [Link]

• Olyaei, A., & Sadeghpour, M. (2021). Synthesis of naphthoxazine derivatives 34, 35, 38, 39 and 41. ResearchGate. [Link]

• Papanastasiou, I., et al. (2023). Naphtho[1,8-de][4][2]oxazin-4-ol: Precursor to 1,2,8-Trisubstituted Naphthalenes and 1-Unsubstituted Naphtho[1,2-d]isoxazole 2-Oxide. National Institutes of Health. [Link]

• Olyaei, A., & Sadeghpour, M. (2021). Synthesis of naphthoxazines 214–219via [4 + 2] cycloaddition reactions. ResearchGate. [Link]

• Bodwell, G. J., & Li, J. (2017). Representative benzo and naphtho 1,2-oxazine derivatives. ResearchGate. [Link]

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• Shields, J. D., et al. (2022). Enantioselective Synthesis of N-Benzylic Heterocycles by Ni/Photoredox Dual Catalysis. ACS Catalysis, 12(15), 9199-9205. [Link]

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Application Notes &amp; Protocols: A Comprehensive Guide to the Anticonvulsant Activity Evaluation of 2,3-dihydro-1H-naphtho[1,2-e]oxazine Derivatives

Introduction: The Quest for Novel Anticonvulsants

Epilepsy is a chronic and often debilitating neurological disorder characterized by recurrent seizures, affecting millions worldwide.[1][2] Despite the availability of numerous antiepileptic drugs (AEDs), a significant portion of patients remain refractory to treatment, and many others experience dose-limiting side effects.[3] This therapeutic gap underscores the urgent need for novel anticonvulsant agents with improved efficacy and safety profiles.

Heterocyclic compounds are a cornerstone of medicinal chemistry. Among them, the 1,3-oxazine scaffold and its fused-ring analogues, such as naphthoxazines, have garnered significant interest due to their diverse pharmacological activities, including anticancer, anti-inflammatory, and anticonvulsant properties.[1][4] Specifically, the 2,3-dihydro-1H-naphtho[1,2-e]oxazine core represents a promising template for the design of new central nervous system (CNS) active agents.

This document provides an in-depth guide for the preclinical evaluation of novel 2,3-dihydro-1H-naphtho[1,2-e]oxazine derivatives. It moves beyond a simple recitation of steps to explain the causality behind experimental choices, offering a robust, self-validating framework for identifying promising anticonvulsant candidates. The protocols described herein are aligned with the principles established by major drug discovery initiatives, such as the NIH Anticonvulsant Drug Development (ADD) Program, ensuring the generation of reliable and translatable data.[5]

Preclinical Screening Strategy: A Tiered Approach

A logical, tiered approach is essential for the efficient screening of new chemical entities (NCEs). The initial phase should employ well-validated, high-throughput in vivo models to identify compounds with broad anticonvulsant activity. Subsequent tiers then focus on characterizing the therapeutic window and elucidating the mechanism of action for the most promising hits.

The following workflow is recommended for a comprehensive evaluation.

Caption: A tiered workflow for anticonvulsant drug discovery.

Phase 1: Primary Anticonvulsant Screening Protocols

The initial screening phase utilizes two gold-standard models that are highly predictive of efficacy against major seizure types.

Maximal Electroshock (MES) Seizure Model

• Scientific Rationale: The MES test is the archetypal model for identifying compounds effective against generalized tonic-clonic seizures.[6][7][8] It assesses a drug's ability to prevent the spread of a seizure discharge through neural tissue following a supramaximal electrical stimulus.[3] Its predictive validity is well-established, as nearly all drugs effective against this seizure type in humans show activity in the MES model.[3]

• Protocol: MES Test in Mice

  • Animal Model: Use male albino mice (e.g., CF-1 strain) weighing 20-25 g. Acclimatize animals for at least 72 hours before the experiment.

  • Compound Administration: Dissolve or suspend the naphthoxazine derivative in a suitable vehicle (e.g., 0.5% carboxymethylcellulose with 1-2 drops of Tween 80). Administer the test compound, vehicle control, and a positive control (e.g., Phenytoin, 20 mg/kg) via intraperitoneal (i.p.) or oral (p.o.) route.

  • Time of Peak Effect (TPE): Conduct the test at the TPE of the compound. If unknown, this must be determined in a preliminary experiment by testing at various time points (e.g., 30, 60, 120 minutes) post-administration.[6]

  • Stimulation:

    • At the TPE, gently restrain the mouse.

    • Apply one drop of a topical anesthetic (e.g., 0.5% tetracaine hydrochloride) to the corneas to minimize discomfort, followed by a drop of 0.9% saline to ensure good electrical contact.[7][9]

    • Using a constant-current electroconvulsometer with corneal electrodes, deliver a supramaximal stimulus (typically 50 mA, 60 Hz, for 0.2 seconds).[7][9]

  • Endpoint & Observation: Immediately observe the animal. The characteristic seizure consists of a tonic phase with flexion of the forelimbs and hindlimbs, followed by a tonic extension of the hindlimbs. The abolition of the tonic hindlimb extension is the primary endpoint and indicates anticonvulsant protection. [7][9]

  • Data Analysis: The number of animals protected in each group is recorded. The dose that protects 50% of the animals (ED₅₀) is then calculated using probit analysis.

Pentylenetetrazol (PTZ)-Induced Seizure Model

• Scientific Rationale: The PTZ model is highly effective for identifying compounds that can raise the seizure threshold.[1][10] PTZ is a non-competitive antagonist of the GABA-A receptor complex, and its administration reduces inhibitory neurotransmission, leading to hyperexcitability and seizures.[11][12] This model is particularly sensitive to drugs that act on the GABAergic system and is predictive of efficacy against myoclonic and generalized absence seizures.[13]

• Protocol: Acute PTZ Test in Mice

  • Animal Model: Use male BALB/c or Swiss albino mice weighing 25-30 g.

  • Compound Administration: Administer the test compounds, vehicle, and a positive control (e.g., Diazepam, 5 mg/kg, i.p.) 30-60 minutes prior to PTZ injection.[1]

  • PTZ Induction:

    • Prepare a fresh solution of PTZ in 0.9% saline.

    • Inject a convulsant dose of PTZ (e.g., 70-85 mg/kg) via the subcutaneous (s.c.) or intraperitoneal (i.p.) route. The exact dose should be predetermined in the specific mouse strain to reliably induce seizures in >95% of control animals.

  • Endpoint & Observation: Immediately after PTZ injection, place the animal in an individual observation chamber and observe for 30 minutes. Record the following parameters:

    • Latency: Time to the onset of the first myoclonic jerk and the first generalized tonic-clonic seizure.

    • Seizure Severity: Score the seizure severity using a standardized scale (e.g., Racine scale).

    • Protection: Note the percentage of animals that do not exhibit generalized tonic-clonic seizures.

  • Data Analysis: Compare the latency times and seizure scores between treated and control groups using appropriate statistical tests (e.g., ANOVA followed by Dunnett's test). The ED₅₀ can be calculated based on the percentage of animals protected from generalized seizures.

Phase 2: Neurotoxicity and Therapeutic Index

An ideal AED must be effective at doses that do not cause significant side effects. The rotarod test is the standard for assessing motor impairment, a common dose-limiting toxicity for CNS-active drugs.[14]

• Scientific Rationale: The rotarod test evaluates motor coordination and balance. A compound-induced deficit in performance suggests potential neurotoxicity.[15] By comparing the median toxic dose (TD₅₀) from this test with the median effective dose (ED₅₀) from seizure models, we can calculate the Protective Index (PI = TD₅₀ / ED₅₀) .[15] A large PI is a critical feature of a promising drug candidate.

• Protocol: Rotarod Test in Mice

  • Apparatus: A standard rotarod apparatus with a rotating rod (e.g., 3 cm diameter).

  • Training: Prior to the test day, train the mice to stay on the rod rotating at a low speed (e.g., 5-10 rpm) for at least 60-120 seconds. Only animals that meet this criterion are used.

  • Test Procedure:

    • On the test day, administer the test compound, vehicle, or positive control.

    • At the TPE of the compound, place the mouse on the rotarod, which is set to a constant or accelerating speed (e.g., 20 rpm).

    • Record the time the animal remains on the rod, up to a cutoff time (e.g., 180 seconds).

  • Endpoint: An animal is considered to have failed the test if it falls off the rod or passively rotates with it.

  • Data Analysis: The TD₅₀ (the dose causing motor impairment in 50% of animals) is calculated using probit analysis.

Data Presentation and Interpretation

Summarizing data in a clear, tabular format is crucial for comparing the activity and safety profiles of different derivatives.

Compound ID	MES ED₅₀ (mg/kg)	PTZ ED₅₀ (mg/kg)	Rotarod TD₅₀ (mg/kg)	Protective Index (PI) (MES)
NPO-001	25.5	45.2	> 300	> 11.8
NPO-002	15.8	22.1	150.4	9.5
NPO-003	> 100	85.0	> 300	N/A
Phenytoin	9.5	> 100	68.5	7.2
Diazepam	25.0	4.3	15.0	0.6
Note: Data are hypothetical and for illustrative purposes only.

• Interpretation:

  • NPO-001 & NPO-002 show broad-spectrum activity (effective in both MES and PTZ tests).

  • NPO-002 is more potent than NPO-001 but has a narrower therapeutic window (lower PI).

  • NPO-001 demonstrates a superior safety profile with a high PI, making it a more promising lead candidate for further development.

  • NPO-003 shows weak and narrow-spectrum activity.

Phase 3: Investigating the Mechanism of Action (MoA)

Understanding how a compound exerts its anticonvulsant effect is vital for rational drug development. The primary mechanisms of AEDs involve modulating voltage-gated ion channels, enhancing GABAergic inhibition, or reducing glutamatergic excitation.[16][17] For many oxazine derivatives, activity in the PTZ model suggests a potential interaction with the GABA-A receptor.[1][10]

Hypothesized MoA at the GABA-A Receptor

The following diagram illustrates the potential interaction of a naphthoxazine derivative at the GABA-A receptor chloride channel, in contrast to the antagonist PTZ.

Caption: Hypothesized mechanism at the GABA-A receptor.

Protocol: Flumazenil Antagonism Study

• Scientific Rationale: To experimentally validate the GABA-A receptor hypothesis, a co-administration study with flumazenil can be performed. Flumazenil is a competitive antagonist at the benzodiazepine binding site of the GABA-A receptor.[10] If a naphthoxazine derivative acts at this site, pre-treatment with flumazenil should reverse its anticonvulsant effect in the PTZ model.

• Protocol:

  • Select the most potent naphthoxazine derivative (e.g., NPO-001) and determine its ED₉₅ (the dose that protects 95% of animals) in the PTZ test.

  • Create four experimental groups: Vehicle + PTZ, NPO-001 + PTZ, Flumazenil + PTZ, and Flumazenil + NPO-001 + PTZ.

  • Administer flumazenil (e.g., 5-10 mg/kg, i.p.) 15 minutes prior to the administration of NPO-001 (at its ED₉₅).

  • After the appropriate pre-treatment time for NPO-001 (e.g., 30 minutes), administer the convulsant dose of PTZ.

  • Observe the animals for seizure activity as described in the PTZ protocol (Section 3.2).

  • Interpretation: If the protection afforded by NPO-001 is significantly reduced or abolished in the presence of flumazenil, it provides strong evidence that the compound's mechanism of action involves the benzodiazepine binding site on the GABA-A receptor.

Conclusion and Future Directions

This guide outlines a robust, multi-tiered strategy for the preclinical evaluation of 2,3-dihydro-1H-naphtho[1,2-e]oxazine derivatives as potential anticonvulsant agents. By integrating primary efficacy screening (MES, PTZ) with essential neurotoxicity assessment (Rotarod), researchers can efficiently identify candidates with a promising therapeutic index. Subsequent mechanistic studies, such as flumazenil antagonism, provide critical insights that can guide further lead optimization.

Promising candidates identified through this workflow should be advanced to more complex studies, including:

• Evaluation in chronic models of epilepsy (e.g., kindling models).[18]

• Pharmacokinetic profiling to determine bioavailability and brain penetration.

• In vitro electrophysiological studies (e.g., patch-clamp) to confirm interactions with specific ion channels.

• Investigation of other potential mechanisms, such as modulation of voltage-gated sodium or calcium channels.[16]

By following this comprehensive and mechanistically-driven approach, researchers can systematically and effectively evaluate the potential of this important chemical class to yield the next generation of antiepileptic therapies.

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• Dhir, A. (2012). Pentylenetetrazol (PTZ) kindling model of epilepsy. Current Protocols in Neuroscience, Chapter 9, Unit 9.37. [Link]

• MDPI. (n.d.). Modified Pentylenetetrazole Model for Acute Seizure Induction in Rats. MDPI. [Link]

• Shimada, T., et al. (2018). Establishing a Pentylenetetrazole-Induced Epileptic Seizure Model in Mice. Journal of Visualized Experiments. [Link]

• JoVE. (2018). PTZ-Induced Epilepsy Model in Mice. Journal of Visualized Experiments. [Link]

• ResearchGate. (n.d.). Effect of 2-(aryl or alkyl)-2,3-dihydro-1H-naphtho[1,2-e][18][19]oxazine... ResearchGate. [Link]

• National Institutes of Health. (n.d.). Maximal Electroshock Seizure (MES) Test (mouse, rat). PANAChE Database. [Link]

• Löscher, W. (2002). The maximal electroshock seizure (MES) model in the preclinical assessment of potential new antiepileptic drugs. Epilepsy Research. [Link]

• Gholamzadeh, S., et al. (2022). Efficient synthesis of 1,3-naphtoxazine derivatives using reusable magnetic catalyst (GO-Fe3O4–Ti(IV)): anticonvulsant evaluation and computational studies. BMC Chemistry. [Link]

• ResearchGate. (n.d.). The NIH Anticonvulsant Drug Development (ADD) Program: preclinical anticonvulsant screening project. ResearchGate. [Link]

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• Jin, R., et al. (2013). Synthesis and anticonvulsant activity evaluation of 6-substituted-[11][18][20]triazolophthalazine derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

• Zhang, L. H., et al. (2010). Synthesis and Primary Anticonvulsant Activity Evaluation of 6-alkyoxyl-tetrazolo [5,1-a]phthalazine Derivatives. Arzneimittelforschung. [Link]

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• Dawidowski, M., et al. (2011). Synthesis and anticonvulsant activity of novel 2,6-diketopiperazine derivatives. Part 1: perhydropyrrole[1,2-a]pyrazines. European Journal of Medicinal Chemistry. [Link]

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Application Notes &amp; Protocols: Naphthoxazine Compounds as Advanced Fluorescent Probes

An in-depth guide for researchers, scientists, and drug development professionals on the application of naphthoxazine compounds as fluorescent probes.

Introduction: The Unique Potential of Naphthoxazine Scaffolds

Naphthoxazine derivatives, particularly spiro-naphthoxazines, represent a fascinating class of photochromic molecules with significant potential in the realm of fluorescent sensing and bioimaging.[1][2] These compounds are built upon a core structure where an indoline and a naphthoxazine moiety are joined by a central spirocarbon.[3] This unique arrangement prevents π-electron conjugation between the two halves of the molecule in its ground state, rendering it colorless and non-fluorescent. However, this stable, closed-ring "spiro" (SP) form can be reversibly converted into an open-ring, planar "merocyanine" (MC) form upon stimulation by external factors such as UV light, pH changes, or coordination with specific analytes.[3][4] This transformation activates π-conjugation across the molecule, leading to the appearance of strong absorption in the visible spectrum and, in many cases, a dramatic "turn-on" of fluorescence. This controllable off-on switching is the cornerstone of their application as highly sensitive fluorescent probes.

This guide provides an in-depth exploration of the principles, applications, and experimental protocols for utilizing naphthoxazine-based compounds in research and development.

Core Principle: The Spiro (Off) to Merocyanine (On) Switching Mechanism

The functionality of spiro-naphthoxazine probes is predicated on a reversible isomerization reaction.

• Spiro (SP) Form - "Off" State: In its ground state, the molecule exists in a closed, spirocyclic form. The two heterocyclic moieties are orthogonal to each other, which disrupts the π-conjugation. This form is typically colorless and non-fluorescent.

• Merocyanine (MC) Form - "On" State: Upon absorption of energy (e.g., from UV irradiation or protonation), the C-O bond in the oxazine ring undergoes heterolytic cleavage.[3] This allows the molecule to open and adopt a planar, conjugated merocyanine structure. This extended π-system results in a colored compound that often exhibits strong fluorescence, signaling the presence of the stimulus.

The equilibrium between the SP and MC forms is highly sensitive to the surrounding environment, making these compounds excellent candidates for sensing applications.

Caption: Reversible switching of spiro-naphthoxazine between its "Off" and "On" states.

Application 1: Chemosensors for Metal Ion Detection

The open merocyanine form of naphthoxazine can act as a chelating agent for various metal ions. This interaction stabilizes the MC form, leading to a distinct colorimetric and fluorescent response that can be harnessed for selective metal ion detection.[3][5] The colorless spiro form typically does not form complexes, providing a clear "off-on" signaling mechanism upon ion binding.[3]

Principle of Detection

In the absence of target metal ions, the probe exists predominantly in its colorless, non-fluorescent SP form. When a metal ion that can coordinate with the chelating atoms of the MC form (e.g., the phenolate oxygen and imine nitrogen) is introduced, it traps the probe in its open, fluorescent state.[3] This results in a significant increase in fluorescence intensity and a visible color change, allowing for both fluorometric and colorimetric detection.[6]

Experimental Protocol: Screening for Metal Ion Selectivity

This protocol outlines a general procedure for testing the selectivity of a naphthoxazine-based probe against a panel of common metal ions.

1. Materials and Reagents:

• Naphthoxazine probe stock solution (e.g., 1 mM in a suitable organic solvent like acetonitrile or DMSO).
• Stock solutions (e.g., 10 mM) of various metal salts (e.g., chlorides or perchlorates of Zn²⁺, Cu²⁺, Fe³⁺, Hg²⁺, Pb²⁺, Cd²⁺, Ni²⁺, Co²⁺) in deionized water or an appropriate buffer.
• Spectroscopic grade solvent (e.g., acetonitrile or a methanol-water mixture).
• HEPES or other suitable buffer solution.

2. Instrument Setup:

• Fluorescence spectrophotometer.
• UV-Vis spectrophotometer.
• Calibrated quartz cuvettes.

3. Procedure:

• Prepare the Probe Working Solution: Dilute the 1 mM probe stock solution to a final concentration of 10 µM in the chosen spectroscopic solvent/buffer system. For example, add 10 µL of 1 mM stock to 990 µL of solvent in a cuvette.
• Record Baseline Spectrum: Measure the fluorescence emission spectrum of the probe working solution. Excite the sample at its UV absorption maximum (typically ~340-380 nm for the SP form) and record the emission spectrum. This is your control or "probe alone" reading.
• Introduce Metal Ions: To separate cuvettes containing the 10 µM probe solution, add a small aliquot of each metal ion stock solution to achieve a final concentration of 2-10 equivalents (e.g., 20-100 µM). Ensure the added volume is minimal to avoid significant dilution effects.
• Incubation: Gently mix and allow the solutions to incubate at room temperature for a set period (e.g., 5-15 minutes) to ensure complexation is complete.
• Measure Fluorescence: Record the fluorescence emission spectrum for each probe + metal ion solution using the same instrument settings as the baseline measurement.
• Data Analysis: Compare the fluorescence intensity of the probe in the presence of different metal ions. A significant increase in fluorescence intensity for a particular ion indicates selectivity. Plot the fluorescence intensity at the emission maximum against the different metal ions.

Data Interpretation

A highly selective probe will show a dramatic fluorescence enhancement with only one specific metal ion, while other ions will induce little to no change. The magnitude of the "turn-on" ratio (I/I₀, where I is the intensity with the ion and I₀ is the intensity without) is a measure of the probe's sensitivity. Further experiments can be conducted to determine the limit of detection (LOD) and binding stoichiometry.[7]

Caption: Workflow for selective metal ion detection using a naphthoxazine probe.

Application 2: Ratiometric pH Sensing

The ring-opening of spiro-naphthoxazines can be triggered by protonation, a property known as acidochromism.[1][8] This makes them effective pH sensors. As the pH of the environment decreases, the oxazine nitrogen can become protonated, facilitating the C-O bond cleavage and conversion to the fluorescent MC form. This response can be used for real-time pH monitoring in various systems.[9]

Principle of Detection

In neutral or basic conditions, the probe exists in the closed SP form. As the concentration of H⁺ increases (lower pH), the equilibrium shifts towards the protonated, open MC form (MCH⁺). This results in a pH-dependent increase in fluorescence. By monitoring the fluorescence intensity at the emission maximum of the MCH⁺ form, one can precisely determine the ambient pH. Some probes may exhibit emissions from both the SP and MC forms, allowing for ratiometric measurements, which are more robust as they are less susceptible to variations in probe concentration or instrument settings.

Experimental Protocol: pH Titration Curve Generation

1. Materials and Reagents:

• Naphthoxazine probe stock solution (1 mM in DMSO or ethanol).
• A series of buffer solutions covering a wide pH range (e.g., pH 2 to 10), such as Britton-Robinson universal buffer.
• pH meter for accurate buffer verification.

2. Procedure:

• Prepare Samples: In a series of cuvettes or a 96-well plate, add the buffer solutions for each desired pH point.
• Add Probe: Add a small, consistent volume of the probe stock solution to each buffer to achieve a final concentration of 5-10 µM. Mix well.
• Equilibration: Allow the samples to equilibrate for 10-20 minutes at a constant temperature.
• Measure Fluorescence: Record the fluorescence emission spectrum for each pH point.
• Data Analysis:

• Plot the fluorescence intensity at the emission maximum of the MC form as a function of pH.
• Fit the resulting sigmoidal curve to the Henderson-Hasselbalch equation to determine the apparent pKa of the probe. The linear response range around the pKa value is the optimal working range for the pH probe.[9]

Data Interpretation

The titration curve will show a region of low fluorescence at high pH and high fluorescence at low pH, with a transition centered around the probe's pKa. A probe with a pKa of ~7.1, for example, would be well-suited for monitoring pH changes in near-neutral physiological environments.[9] The steepness of the curve in the transition region dictates the probe's sensitivity to small pH fluctuations.

Application 3: Viscosity Sensing (Molecular Rotors)

While less explored for naphthoxazines specifically, the structural framework is amenable to design as a "molecular rotor" for viscosity sensing. The principle relies on the restriction of intramolecular rotation (RIR) in viscous environments, which closes non-radiative decay pathways and enhances fluorescence quantum yield.[10][11]

Principle of Detection

A probe designed as a molecular rotor will have rotatable bonds (e.g., a single bond connecting the naphthoxazine core to another aromatic group). In low-viscosity solvents, the molecule rapidly rotates around this bond, dissipating absorbed energy non-radiatively (e.g., through vibrations), resulting in weak fluorescence. As the viscosity of the medium increases, this rotation is hindered. With the non-radiative pathway suppressed, the molecule is forced to release the energy via radiative decay, leading to a significant increase in fluorescence intensity.[12] The fluorescence intensity, therefore, shows a direct correlation with the viscosity of the environment.[10]

Experimental Protocol: Viscosity Calibration

1. Materials and Reagents:

• Naphthoxazine-based molecular rotor probe (1 mM stock in DMSO).
• A series of solvents with known viscosities (e.g., methanol/glycerol mixtures of varying ratios).
• Viscometer to confirm the viscosity of each solvent mixture.

2. Procedure:

• Prepare Viscosity Standards: Create a series of solvent mixtures (e.g., 0%, 20%, 40%, 60%, 80%, 95% glycerol in methanol) and measure their exact viscosity.
• Prepare Samples: Add the probe to each viscosity standard to a final concentration of 1-5 µM.
• Measure Fluorescence: Record the fluorescence quantum yield and emission spectra for the probe in each solvent mixture.
• Data Analysis: Plot the logarithm of fluorescence intensity against the logarithm of viscosity (log(I) vs. log(η)). According to the Förster-Hoffmann equation, this relationship should be linear for an ideal molecular rotor. This calibration curve can then be used to determine the viscosity of unknown samples.

Summary of Photophysical Properties

The utility of a fluorescent probe is defined by its photophysical characteristics. Naphthoxazine derivatives and their related phenoxazine analogues can be engineered to have a wide range of properties.

Property	Typical Range/Value	Significance in Application
Absorption λmax (SP Form)	340 - 380 nm	Excitation wavelength for inducing the "off-on" switch.[13]
Absorption λmax (MC Form)	550 - 650 nm	Corresponds to the visible color of the "on" state; can be used for colorimetric detection.[3]
Emission λmax (MC Form)	600 - 750 nm (Red to Near-Infrared)	Red/NIR emission is highly desirable for bioimaging to minimize autofluorescence and increase tissue penetration.[9][14]
Stokes Shift	Often >100 nm, can be up to 190 nm for related structures	A large Stokes shift minimizes self-quenching and simplifies signal detection by separating excitation and emission spectra.[15][16]
Fluorescence Quantum Yield	Varies greatly with environment (low in SP, higher in MC)	The change in quantum yield upon analyte binding or environmental change dictates the probe's "turn-on" sensitivity.[17]
Photostability	Generally good, superior to many spiropyrans	High photostability is crucial for long-term imaging experiments and minimizing photobleaching artifacts.[4][16]

General Synthesis of Naphthoxazine Probes

Naphthoxazine derivatives are typically synthesized via a Mannich-type condensation reaction, often referred to as the Betti reaction for naphthol-based structures.[18][19] This multicomponent reaction offers a straightforward route to the core scaffold.

Caption: General workflow for the synthesis of 1,3-naphthoxazine derivatives.

This synthetic versatility allows for the facile introduction of various functional groups onto the naphthol, amine, or aldehyde precursors.[2][20] By strategically modifying these precursors, researchers can tune the probe's photophysical properties and introduce specific recognition moieties to create highly selective sensors for a wide array of analytes.

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• Photochromic spiro-indoline naphthoxazines and naphthopyrans in dye-sensitized solar cells. (2021). ResearchGate. Retrieved January 16, 2026, from [Link]

• Advances in Spiropyrans/Spirooxazines and Applications Based on Fluorescence Resonance Energy Transfer (FRET) with Fluorescent Materials. (2017). PubMed Central. Retrieved January 16, 2026, from [Link]

• Synthesis of polar-insensitive phenothiazine-based fluorescent probes for viscosity detection in mitochondria. (2025). PubMed. Retrieved January 16, 2026, from [Link]

• Synthesis And Application Of Fluorescent Probes Based On Naphthone Scaffold. (2021). Global Thesis. Retrieved January 16, 2026, from [Link]

• Synthesis of polar-insensitive phenothiazine-based fluorescent probes for viscosity detection in mitochondria. (2025). ResearchGate. Retrieved January 16, 2026, from [Link]

• Cell wash-free fluorescent probes based on phenothiazine and phenoxazine with high photostability and large stokes shifts for targeted imaging of subcellular organelles. (2025). MT-Bio. Retrieved January 16, 2026, from [Link]

• The near-infrared fluorescent probes based on phenoxazine for the rapid detection of hypochlorous acid. (2025). ResearchGate. Retrieved January 16, 2026, from [Link]

• 1,3-Naphthoxazine derivatives: Synthesis, in silico pharmacokinetic studies, antioxidant and photoprotective properties. (2025). ResearchGate. Retrieved January 16, 2026, from [Link]

• Cell Wash-Free Fluorescent Probes Based on Phenothiazine and Phenoxazine with High Photostability and Large Stokes Shifts for Targeted Imaging of Subcellular Organelles. (2025). ResearchGate. Retrieved January 16, 2026, from [Link]

• A fluorescent chemosensor based on naphthol for detection of Zn(2)+. (n.d.). PubMed. Retrieved January 16, 2026, from [Link]

• Multifunctional Aliphatic Diamine-Based Polynaphthoxazines: From Synthesis and Polymerization to Bioactivity and Photoluminescence. (2025). ACS Publications. Retrieved January 16, 2026, from [Link]

• Photophysical properties of phenoxazine dyes and related compounds at... (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Synthesis and Photophysical Characterization of Fluorescent Naphtho[2,3-d]thiazole-4,9-Diones and Their Antimicrobial Activity against Staphylococcus Strains. (n.d.). National Institutes of Health. Retrieved January 16, 2026, from [Link]

• Detection of Selected Heavy Metal Ions Using Organic Chromofluorescent Chemosensors. (2023). MDPI. Retrieved January 16, 2026, from [Link]

• Naphthalene-based fluorescent probes for glutathione and their applications in living cells and patients with sepsis. (2018). Theranostics. Retrieved January 16, 2026, from [Link]

• Study of a Fluorescent System Based on the Naphthalene Derivative Fluorescent Probe Bound to Al3+. (2023). MDPI. Retrieved January 16, 2026, from [Link]

• Efficient synthesis of 1,3-naphtoxazine derivatives using reusable magnetic catalyst (GO-Fe3O4–Ti(IV)): anticonvulsant evaluation and computational studies. (2022). PubMed Central. Retrieved January 16, 2026, from [Link]

• 1,3-Naphthoxazine derivatives: Synthesis, in silico pharmacokinetic studies, antioxidant and photoprotective properties. (2024). PubMed. Retrieved January 16, 2026, from [Link]

• Cell wash-free fluorescent probes based on phenothiazine and phenoxazine with high photostability and large stokes shifts for targeted imaging of subcellular organelles. (2025). PubMed. Retrieved January 16, 2026, from [Link]

• Naphthalene-based fluorescent probes for glutathione and their applications in living cells and patients with sepsis. (2018). PubMed. Retrieved January 16, 2026, from [Link]

• Reversible near-infrared pH probes based on benzo[a]phenoxazine. (2013). PubMed. Retrieved January 16, 2026, from [Link]

• Photophysical and DNA‐Binding Properties of Phenoxazine‐Based Push–Pull Type Organic Chromophores: Insights From DFT, Molecular Docking, and Optical Studies. (2026). National Institutes of Health. Retrieved January 16, 2026, from [Link]

• Turn-On Fluorescent pH Probes for Monitoring Alkaline pHs Using Bis[2-(2′-hydroxyphenyl)benzazole] Derivatives. (n.d.). MDPI. Retrieved January 16, 2026, from [Link]

• A Red-Emission Fluorescent Probe with Large Stokes Shift for Detection of Viscosity in Living Cells and Tumor-Bearing Mice. (n.d.). National Institutes of Health. Retrieved January 16, 2026, from [Link]

• A series of water-soluble fluorescent probe for viscosity detection and their biological application. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Naphthoquinone based chemosensors for transition metal ions: Experiment and theory. (n.d.). RSC Publishing. Retrieved January 16, 2026, from [Link]

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• Cell Wash-Free Fluorescent Probes Based on Phenothiazine and Phenoxazine with High Photostability and Large Stokes Shifts for Targeted Imaging of Subcellular Organelles. (2025). CoLab.

• Design and synthesis of a fluorescent probe based on naphthalene anhydride and its detection of copper ions. (2017). PubMed Central. Retrieved January 16, 2026, from [Link]

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Application Note &amp; Protocol: A Highly Efficient, Magnetically Recoverable Catalytic System for the Synthesis of Naphthoxazines

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Naphthoxazines are a significant class of heterocyclic compounds that form the structural core of numerous molecules with diverse pharmacological activities, including anticancer, anti-inflammatory, and anticonvulsant properties.[1][2] The development of efficient and environmentally benign synthetic methodologies for these scaffolds is a key objective in medicinal chemistry and drug development. Traditional synthetic routes often involve harsh reaction conditions, stoichiometric reagents, and tedious purification procedures. To address these limitations, heterogeneous catalysis has emerged as a powerful alternative, offering advantages such as simplified product isolation, catalyst recyclability, and improved atom economy.[3][4]

This guide provides a detailed protocol for the synthesis of 2-aryl/alkyl-2,3-dihydro-1H-naphtho[1,2-e][1][3]oxazines using a novel and highly efficient graphene oxide-magnetite-titanium(IV) (GO-Fe3O4–Ti(IV)) nanocomposite catalyst.[1] This magnetic nanocatalyst facilitates a one-pot, three-component reaction of a β-naphthol, a primary amine, and formaldehyde. The protocol is characterized by its operational simplicity, short reaction times, high product yields, and excellent catalyst reusability, making it an attractive and sustainable method for the synthesis of a diverse library of naphthoxazine derivatives.[1][5]

Core Principles & Advantages of the GO-Fe3O4–Ti(IV) Catalytic System

The GO-Fe3O4–Ti(IV) catalyst is a multifunctional nanocomposite designed to synergistically enhance the synthesis of naphthoxazines.

• Graphene Oxide (GO) Support: Provides a high surface area for catalyst dispersion and functional groups for anchoring metallic species.

• Magnetite (Fe3O4) Core: Imparts superparamagnetic properties to the catalyst, enabling facile recovery from the reaction mixture using an external magnet.[4] This eliminates the need for filtration or centrifugation, simplifying the work-up procedure.

• Titanium(IV) Lewis Acid Centers: The Ti(IV) species act as the primary catalytic sites, activating the substrates and facilitating the key bond-forming steps in the reaction cascade.

The key advantages of this catalytic system include:

• High Catalytic Activity: Promotes efficient conversion of reactants to the desired naphthoxazine products in high yields.[1]

• Mild Reaction Conditions: The reaction proceeds under relatively low temperatures without the need for harsh reagents.[1]

• Solvent-Free Conditions: The protocol can be performed without a solvent, aligning with the principles of green chemistry.[5]

• Easy Catalyst Recovery and Reusability: The magnetic nature of the catalyst allows for its straightforward separation and reuse for multiple reaction cycles without a significant loss of activity.[1][5]

Experimental Protocols

This section details the step-by-step procedures for the preparation of the GO-Fe3O4–Ti(IV) catalyst and the subsequent synthesis of naphthoxazine derivatives.

Part 1: Synthesis of the GO-Fe3O4–Ti(IV) Nanocatalyst

The preparation of the catalyst is a multi-step process involving the synthesis of graphene oxide, deposition of magnetite nanoparticles, and subsequent functionalization with a titanium(IV) precursor.

Materials:

• Graphite powder

• Sodium nitrate (NaNO3)

• Potassium permanganate (KMnO4)

• Sulfuric acid (H2SO4, 98%)

• Hydrogen peroxide (H2O2, 30%)

• Hydrochloric acid (HCl)

• Iron(II) chloride tetrahydrate (FeCl2·4H2O)

• Iron(III) chloride hexahydrate (FeCl3·6H2O)

• Ammonium hydroxide (NH4OH, 25%)

• Titanium(IV) chloride (TiCl4)

• Deionized (DI) water

• Dry Chloroform (CHCl3)

Procedure:

• Synthesis of Graphene Oxide (GO): Graphene oxide is synthesized from graphite powder using a modified Hummers' method.[6]

• Preparation of GO-Fe3O4: a. Disperse 1.0 g of the prepared GO in 100 mL of DI water and sonicate for 30 minutes. b. In a separate beaker, dissolve 2.15 g of FeCl3·6H2O and 0.86 g of FeCl2·4H2O in 50 mL of DI water. c. Add the iron salt solution to the GO dispersion and stir vigorously. d. Slowly add ammonium hydroxide solution to raise the pH to 10. e. Continue stirring for 45 minutes, then allow the mixture to cool to room temperature. f. Collect the black precipitate using a magnet, wash it three times with DI water, and dry at 60 °C for 24 hours.[5]

• Functionalization with Ti(IV) to Yield GO-Fe3O4–Ti(IV): a. Add 0.5 g of the prepared GO-Fe3O4 to 20 mL of dry chloroform and stir for 30 minutes. b. Slowly add 2 mL of TiCl4 to the suspension and stir at room temperature for 1 hour. c. Collect the catalyst using a magnet, wash it several times with dry chloroform, and air-dry for 2 days.[5]

Catalyst Characterization:

The synthesized GO-Fe3O4–Ti(IV) nanocatalyst should be characterized using standard analytical techniques to confirm its structure and composition.

Technique	Purpose	Expected Observations
Fourier-Transform Infrared Spectroscopy (FT-IR)	To identify functional groups.	Peaks corresponding to Fe-O stretching, Ti-O-C bonds, and residual oxygen-containing functional groups on the GO surface.[1][7]
X-ray Diffraction (XRD)	To determine the crystalline structure.	Diffraction patterns confirming the presence of the Fe3O4 spinel structure and the characteristic peak of GO.[1][8]
Energy-Dispersive X-ray Spectroscopy (EDS)	To determine the elemental composition.	Presence of Carbon, Oxygen, Iron, and Titanium.[1]
Vibrating Sample Magnetometry (VSM)	To measure the magnetic properties.	Hysteresis loop indicating superparamagnetic behavior.[9]
Transmission Electron Microscopy (TEM)	To visualize the morphology and particle size.	Images showing Fe3O4 nanoparticles decorated on the GO sheets.[10]

Part 2: General Protocol for the Synthesis of 2-Aryl/Alkyl-2,3-dihydro-1H-naphtho[1,2-e][1][3]oxazines

This one-pot, three-component reaction provides a straightforward route to the target naphthoxazine derivatives.

Materials:

• β-naphthol

• Primary amine (aryl or alkyl)

• Formaldehyde (37% aqueous solution)

• GO-Fe3O4–Ti(IV) catalyst

Procedure:

• To a mixture of β-naphthol (1.0 mmol) and a primary amine (1.0 mmol), add formaldehyde (1.0 mmol).

• Add the GO-Fe3O4–Ti(IV) catalyst (0.4 g).

• Heat the reaction mixture at 65 °C without any solvent.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Add ethanol and place a magnet on the outside of the reaction vessel to immobilize the catalyst.

• Decant the ethanolic solution containing the product.

• Evaporate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from ethanol to afford the pure 2-aryl/alkyl-2,3-dihydro-1H-naphtho[1,2-e][1][3]oxazine.

Catalyst Recovery and Reuse:

• Wash the recovered magnetic catalyst with ethanol three times.

• Dry the catalyst in an oven at 60 °C.

• The dried catalyst can be reused for subsequent reactions. The GO-Fe3O4–Ti(IV) catalyst can be recycled at least five times without a significant loss in its catalytic activity.[1][5]

Data Presentation

The following table summarizes the reaction outcomes for the synthesis of various naphthoxazine derivatives using the GO-Fe3O4–Ti(IV) catalyst.

Entry	Amine	Product	Time (min)	Yield (%)
1	Aniline	2-phenyl-2,3-dihydro-1H-naphtho[1,2-e][1][3]oxazine	15	95
2	4-Methylaniline	2-(p-tolyl)-2,3-dihydro-1H-naphtho[1,2-e][1][3]oxazine	20	92
3	4-Methoxyaniline	2-(4-methoxyphenyl)-2,3-dihydro-1H-naphtho[1,2-e][1][3]oxazine	25	90
4	4-Chloroaniline	2-(4-chlorophenyl)-2,3-dihydro-1H-naphtho[1,2-e][1][3]oxazine	15	94
5	Benzylamine	2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1][3]oxazine	30	88

Visualizations

Experimental Workflow

Caption: Workflow for the synthesis of naphthoxazines using a GO-Fe3O4–Ti(IV) catalyst.

Proposed Catalytic Cycle

Caption: Proposed mechanism for the GO-Fe3O4–Ti(IV) catalyzed synthesis of naphthoxazines.

Conclusion

The protocol outlined in this application note presents a robust and efficient method for the synthesis of a variety of naphthoxazine derivatives. The use of a magnetically recoverable GO-Fe3O4–Ti(IV) nanocatalyst offers significant advantages in terms of operational simplicity, product yields, and sustainability. This methodology is well-suited for applications in medicinal chemistry and drug discovery, enabling the rapid generation of diverse compound libraries for biological screening. The self-validating nature of this protocol, demonstrated by the high yields and catalyst reusability, underscores its reliability and potential for broader applications in organic synthesis.

References

• Khabnadideh, S., et al. (2022). Efficient synthesis of 1,3-naphtoxazine derivatives using reusable magnetic catalyst (GO-Fe3O4–Ti(IV)): anticonvulsant evaluation and computational studies. BMC Chemistry, 16(1), 44. Available at: [Link]

• Reddy, M. S., et al. (2010). Water mediated synthesis of various[1][3]oxazine compounds using alum as a catalyst. Monatshefte für Chemie - Chemical Monthly, 141(12), 1367-1372. Available at: [Link]

• Karami, B., et al. (2024). Efficient synthesis of some[1][3]-oxazine derivatives in the presence of solid acid nano catalyst based on ferrierite and study on their activity against breast cancer through molecular docking calculation. Scientific Reports, 14(1), 16211. Available at: [Link]

• Khabnadideh, S., et al. (2022). Efficient synthesis of 1,3-naphtoxazine derivatives using reusable magnetic catalyst (GO-Fe3O4–Ti(IV)): anticonvulsant evaluation and computational studies. ResearchGate. Available at: [Link]

• Reddy, M. S., et al. (2010). Water mediated synthesis of various[1][3]oxazine compounds using alum as a catalyst. Monatshefte für Chemie - Chemical Monthly, 141(12), 1367-1372. Available at: [Link]

• Khabnadideh, S., et al. (2022). XRD patterns of GO-Fe3O4-Ti(IV). ResearchGate. Available at: [Link]

• Solhjoo, A., et al. (2020). GO-Fe3O4-Ti(IV) as an efficient magnetic catalyst for the synthesis of bis(indolyl)methanes and benzo[a]xanthen-11-one derivatives. Polycyclic Aromatic Compounds, 42(5), 2217-2232. Available at: [Link]

• Solhjoo, A., et al. (2020). GO-Fe3O4-Ti(IV) as an efficient magnetic catalyst for the synthesis of bis(indolyl)methanes and benzo[a]xanthen-11-one derivatives. Semantic Scholar. Available at: [Link]

• Khoa, V. N. D., et al. (2020). Magnetite nanoparticles-TiO2 nanoparticles-graphene oxide nanocomposite: Synthesis, characterization and photocatalytic degradation for Rhodamine-B dye. AIMS Materials Science, 7(3), 288-301. Available at: [Link]

• Khoa, V. N. D., et al. (2020). Magnetite nanoparticles-TiO2 nanoparticles-graphene oxide nanocomposite: Synthesis, characterization and photocatalytic degradation for Rhodamine-B dye. AIMS Materials Science, 7(3), 288-301. Available at: [Link]

• Li, Y., et al. (2021). The synthesis and characterization of an Fe3O4@TiO2–Ni/rGO magnetic photocatalyst. New Journal of Chemistry, 45(3), 1467-1476. Available at: [Link]

• Uruş, S., et al. (2022). Synthesis of GO@Fe3O4@TiO2 type organic–inorganic nanohybrid material: Investigation of the effect of nanohybrid doped liquid crystal E7 and the photocatalytic degradation of ciprofloxacin. Journal of Materials Science: Materials in Electronics, 33, 4314–4329. Available at: [Link]

• Singh, S., et al. (2019). Synthesis of Graphene Oxide-Fe3O4 Based Nanocomposites Using the Mechanochemical Method and In Vitro Magnetic Hyperthermia. Nanomaterials, 9(7), 993. Available at: [Link]

• Zeynizadeh, B., et al. (2021). Synthesis of GO and rGO@Fe3O4@Ni as remarkable nanocatalyst systems for solvent‐free and chemoselective coupling reactions of dimedone with aromatic aldehydes. Applied Organometallic Chemistry, 35(9), e6321. Available at: [Link]

• He, H., et al. (2011). Synthesis of Magnetite/Graphene Oxide Composite and Application for Cobalt(II) Removal. The Journal of Physical Chemistry C, 115(35), 17458–17464. Available at: [Link]

• Wang, L., et al. (2022). Recent Advances of Magnetite (Fe3O4)-Based Magnetic Materials in Catalytic Applications. Molecules, 27(19), 6699. Available at: [Link]

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Application Note: Investigating the Photoprotective and Antioxidant Properties of 1,3-Naphthoxazine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The increasing incidence of skin disorders associated with ultraviolet (UV) radiation exposure has propelled the search for novel photoprotective agents. An effective photoprotective strategy often involves a dual approach: direct UV filtering to prevent radiation from reaching the skin cells and mitigation of oxidative stress caused by the UV rays that penetrate. 1,3-Naphthoxazine derivatives have emerged as a promising class of compounds due to their unique structural features, which suggest potential for both UV absorption and antioxidant activity.[1][2] A recent study highlighted that specific 1,3-naphthoxazine derivatives exhibit high sun protection factor (SPF) values and significant antioxidant capabilities, making them excellent candidates for development as sunscreen ingredients.[3]

This guide provides a comprehensive framework for researchers to evaluate the photoprotective and antioxidant efficacy of novel 1,3-naphthoxazine derivatives. It moves beyond simple procedural lists to explain the causality behind experimental choices, ensuring that the protocols are self-validating and grounded in established scientific principles.

Section 1: Fundamental Principles & Mechanisms of Action

The Dual Nature of Photoprotection

Effective photoprotection hinges on two primary mechanisms:

• UV Attenuation: This is a physical or chemical process of absorbing, scattering, or reflecting UV photons. The efficacy of a compound in this regard is quantified by its Sun Protection Factor (SPF).

• Antioxidant Defense: UV radiation that bypasses physical blockers generates reactive oxygen species (ROS) in the skin, leading to cellular damage, photoaging, and carcinogenesis.[4][5] Antioxidants neutralize these harmful free radicals, providing a crucial secondary line of defense.[6][7]

The aromatic naphthyl group and the heterocyclic oxazine ring in 1,3-naphthoxazine derivatives provide a structural basis for UV absorption, while substitutions on these rings can modulate their antioxidant potential.

Postulated Antioxidant Mechanisms

Phenolic compounds, which share structural similarities with naphthoxazine precursors, are known to exert their antioxidant effects through several mechanisms.[6][8] It is hypothesized that 1,3-naphthoxazine derivatives act similarly, primarily through:

• Hydrogen Atom Transfer (HAT): The antioxidant donates a hydrogen atom to a free radical, neutralizing it.[8][9]

• Single Electron Transfer (SET): The antioxidant donates an electron to the free radical.[8]

Because different antioxidant assays are based on different mechanisms, it is critical to employ a panel of tests (e.g., DPPH, ABTS, FRAP) to build a comprehensive antioxidant profile for a test compound.

Cellular Response to UV Radiation: A Pathway Overview

UVB radiation is a primary inducer of direct DNA damage, forming cyclobutane pyrimidine dimers.[4] This damage triggers a complex signaling cascade. In keratinocytes, DNA damage stabilizes the p53 tumor suppressor protein, which in turn activates the transcription of proopiomelanocortin (POMC).[10] POMC is processed into α-melanocyte stimulating hormone (α-MSH), which is secreted and binds to the MC1R receptor on melanocytes, stimulating melanin production (tanning) as a natural photoprotective response.[10][11] Concurrently, UV exposure activates cell surface receptors and kinases, leading to inflammatory responses and apoptosis, partly through the MAPK signaling pathway.[5][12] Antioxidants can intervene in these pathways by reducing the initial ROS-induced damage that triggers these signaling events.

Caption: Simplified signaling pathway of UV-induced cellular response.

Section 2: In Vitro Protocols for Efficacy Assessment

Protocol: In Vitro Sun Protection Factor (SPF) Determination

This protocol determines a compound's ability to absorb erythemally-effective UV radiation, providing an in vitro SPF value. The method is based on the spectrophotometric analysis of a dilute solution of the test compound.[13][14]

Rationale: This assay provides a rapid and cost-effective screening tool to evaluate the primary, UV-filtering photoprotective potential of a compound before proceeding to more complex formulations or in vivo testing.[15][16]

Caption: Workflow for In Vitro SPF Determination.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a stock solution (e.g., 1.0 g/L) of the 1,3-naphthoxazine derivative in a suitable solvent like ethanol.

  • From the stock, prepare a series of dilutions to determine the linear range of absorbance.

• Spectrophotometric Measurement:

  • Using a UV-Vis spectrophotometer, measure the absorbance of each dilution from 290 nm to 320 nm at 5 nm intervals. Use the solvent (ethanol) as the blank.

• Data Analysis & SPF Calculation:

  • Use the Mansur equation to calculate the SPF value: SPF = CF × Σ (EE(λ) × I(λ) × Abs(λ)) from 290 to 320 nm Where:

    • CF = Correction Factor (typically 10)

    • EE(λ) = Erythemal effect spectrum

    • I(λ) = Solar intensity spectrum

    • Abs(λ) = Absorbance of the sample at wavelength λ

  • The EE(λ) × I(λ) values are constants, established in the literature.[16]

Trustworthiness Check: Run a known UV filter (e.g., oxybenzone) as a positive control to validate the assay setup and calculations. The solvent blank should have near-zero absorbance across the spectrum.

Protocol: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Activity Assay

This assay measures the capacity of a compound to act as a free radical scavenger or hydrogen donor.[17]

Rationale: The DPPH radical is stable and commercially available, making this a simple, rapid, and widely used method for initial antioxidant screening.[18] The reduction of the violet DPPH radical to a yellow non-radical form is easily measured colorimetrically.[17]

Step-by-Step Protocol:

• Reagent Preparation:

  • DPPH Solution: Prepare a ~0.1 mM solution of DPPH in methanol. The absorbance of this solution at 517 nm should be approximately 1.0 ± 0.2.[17] Prepare this solution fresh and protect it from light.

  • Test Compound Stock Solution: Prepare a 1 mg/mL stock solution of the 1,3-naphthoxazine derivative in methanol.

  • Positive Control: Prepare a 1 mg/mL stock solution of a standard antioxidant like Ascorbic Acid or Trolox.

• Assay Procedure (96-well plate format):

  • Prepare serial dilutions of the test compound and positive control in methanol.

  • To respective wells, add 100 µL of each dilution.

  • Add 100 µL of the DPPH solution to all wells.

  • For the control (100% radical activity), add 100 µL of methanol instead of the sample.

• Incubation and Measurement:

  • Incubate the plate in the dark at room temperature for 30 minutes.[19]

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • Calculate the percentage of radical scavenging activity: % Inhibition = [ (A_control - A_sample) / A_control ] × 100 [17]

  • Plot the % inhibition against the concentration and determine the IC50 value (the concentration required to scavenge 50% of DPPH radicals).

Protocol: ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay also measures the hydrogen-donating or electron-donating capacity of antioxidants.

Rationale: The ABTS radical can be dissolved in both aqueous and organic solvents, allowing for the assessment of hydrophilic and lipophilic compounds.[20] It is a decolorization assay where the pre-formed blue-green ABTS radical cation (ABTS•+) is reduced by the antioxidant, and the change in color is measured.[20][21]

Step-by-Step Protocol:

• Reagent Preparation:

  • ABTS Radical Cation (ABTS•+) Solution:

    • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.[21]

    • Mix the two solutions in equal volumes and allow them to stand in the dark at room temperature for 12-16 hours to generate the radical cation.[21][22]

  • Working Solution: Dilute the ABTS•+ solution with a suitable solvent (e.g., PBS or ethanol) to an absorbance of 0.700 ± 0.02 at 734 nm.[22]

• Assay Procedure (96-well plate format):

  • Prepare serial dilutions of the test compound and a standard (e.g., Trolox).

  • Add 10 µL of each dilution to the wells.

  • Add 190 µL of the ABTS•+ working solution to each well.

• Incubation and Measurement:

  • Incubate the plate at room temperature for a defined time (e.g., 6 minutes).

  • Measure the absorbance at 734 nm.

• Calculation:

  • Calculate the percentage of inhibition similar to the DPPH assay.

  • Results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), determined from a Trolox standard curve.

Protocol: Ferric Reducing Antioxidant Power (FRAP) Assay

This assay measures the ability of a sample to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).[23]

Rationale: The FRAP assay directly measures the electron-donating capacity of antioxidants, providing a different perspective on their mechanism.[24][25] The reduction of the colorless Fe³⁺-TPTZ complex to a blue-colored Fe²⁺-TPTZ complex at low pH is measured spectrophotometrically.[24]

Step-by-Step Protocol:

• Reagent Preparation:

  • FRAP Reagent: Prepare fresh by mixing 300 mM acetate buffer (pH 3.6), 10 mM TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl, and 20 mM FeCl₃·6H₂O in a 10:1:1 (v/v/v) ratio.[23][25]

  • Warm the reagent to 37°C before use.[23]

• Assay Procedure:

  • Prepare serial dilutions of the test compound and a standard (e.g., FeSO₄).

  • Add 20 µL of the sample or standard to a test tube or microplate well.

  • Add 150-200 µL of the FRAP reagent and mix well.[23]

• Incubation and Measurement:

  • Incubate at 37°C for a defined time (e.g., 4-10 minutes).[23][26]

  • Measure the absorbance at 593 nm.

• Calculation:

  • Create a standard curve using the FeSO₄ dilutions.

  • Express the antioxidant capacity of the sample in terms of Fe²⁺ equivalents.

Section 3: Cell-Based Assays for Cytoprotective Effects

Cell-based assays are crucial for determining if a compound's antioxidant activity translates into a protective effect in a biological system.[27]

Protocol: Quantifying UV-Induced Intracellular ROS using DCFH-DA

This assay measures the ability of a compound to inhibit the formation of intracellular ROS after exposure to an oxidative stressor like UV radiation.[28]

Rationale: 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA) is a cell-permeable probe that is de-esterified within the cell to non-fluorescent DCFH. In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF).[28] This provides a direct measure of intracellular oxidative stress.

Caption: Workflow for Intracellular ROS Measurement using DCFH-DA.

Step-by-Step Protocol:

• Cell Culture: Seed human keratinocytes (e.g., HaCaT) or fibroblasts in a 96-well black, clear-bottom plate and culture until they reach ~80% confluency.

• Compound Treatment: Pre-incubate the cells with various non-toxic concentrations of the 1,3-naphthoxazine derivative for 1-2 hours. Include a vehicle control and a positive control (e.g., N-acetylcysteine).

• Probe Loading: Wash the cells with PBS and load them with DCFH-DA solution (e.g., 10 µM) for 30 minutes in the dark.

• UVB Exposure: Wash the cells again with PBS. Add fresh PBS and expose the plate to a controlled dose of UVB radiation. A control plate should not be exposed to UV.

• Fluorescence Measurement: Immediately measure the fluorescence intensity using a microplate reader with excitation and emission wavelengths of approximately 485 nm and 535 nm, respectively.

• Data Analysis: Calculate the percentage of ROS inhibition for each concentration compared to the cells exposed to UV radiation alone (without the test compound).

Trustworthiness Check: Ensure that the test compound itself does not fluoresce at the measurement wavelengths. Always include a "no UV" control to establish baseline fluorescence and a "UV only" control to establish maximal ROS production. A cytotoxicity assay (e.g., MTT) must be performed beforehand to ensure the tested concentrations are not inherently toxic to the cells.

Section 4: Data Presentation & Interpretation

Summarizing quantitative data in tables allows for clear comparison between different derivatives and with standard compounds.

Table 1: Example Data Summary for Photoprotective and Antioxidant Activity

Compound ID	In Vitro SPF (at 50 mg/L)	DPPH IC₅₀ (µM)	ABTS TEAC (µM Trolox/µM)	FRAP (µM Fe²⁺/µM)
Naphthoxazine-A	15.2 ± 1.1	45.3 ± 2.5	1.8 ± 0.2	2.5 ± 0.3
Naphthoxazine-B	23.6 ± 1.5[3]	28.9 ± 1.8	2.5 ± 0.1	3.1 ± 0.2
Naphthoxazine-C	8.7 ± 0.9	112.1 ± 5.6	0.9 ± 0.1	1.2 ± 0.2
Oxybenzone (Std)	18.5 ± 1.3	> 500	N/A	N/A
Ascorbic Acid (Std)	N/A	22.5 ± 1.2	N/A	N/A
Trolox (Std)	N/A	35.1 ± 1.9	1.0 (by definition)	1.5 ± 0.1

Data are hypothetical examples for illustrative purposes, except where cited.

Interpretation:

• A higher SPF value indicates better UV absorption.

• A lower IC₅₀ value in the DPPH assay signifies stronger radical scavenging activity.

• A higher TEAC or FRAP value indicates greater antioxidant capacity.

• A strong candidate will ideally exhibit high values across all assays, demonstrating both UV filtering and robust antioxidant properties.

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The Medicinal Chemistry of 2-Benzyl-2,3-dihydro-1H-naphtho[1,2-e]oxazine: A Guide for Drug Discovery Professionals

The Medicinal Chemistry of 2-Benzyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine: A Guide for Drug Discovery Professionals

This document serves as a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals interested in the therapeutic potential of 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e]oxazine and its analogs. The naphthoxazine scaffold is a privileged heterocyclic motif that has garnered significant attention for its diverse pharmacological activities. This guide provides an in-depth exploration of its synthesis, biological applications, and detailed protocols for its evaluation, grounded in established scientific principles and methodologies.

Part 1: Application Notes - Unveiling the Therapeutic Promise

The 2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine core represents a versatile template for the design of novel therapeutic agents. The introduction of a benzyl group at the N-2 position can significantly influence the molecule's steric and electronic properties, thereby modulating its interaction with biological targets. This strategic substitution has been explored in the broader class of naphthoxazines, revealing a spectrum of potential applications in medicinal chemistry.

Anti-inflammatory Potential: Targeting Cyclooxygenase (COX) Enzymes

A significant area of investigation for naphthoxazine derivatives is their role as anti-inflammatory agents.[3] Chronic inflammation is a key pathological feature of numerous diseases, and the cyclooxygenase (COX) enzymes, particularly COX-2, are critical mediators of the inflammatory cascade. Selective inhibition of COX-2 is a well-established strategy for developing anti-inflammatory drugs with reduced gastrointestinal side effects compared to non-selective NSAIDs.

Some derivatives of 1,3-diaryl-1H-naphtho[1,2-e][1][2]oxazine have demonstrated notable anti-inflammatory activity. For instance, certain compounds have shown significant inhibition of heat-induced hemolysis and albumin denaturation, which are in vitro indicators of anti-inflammatory potential.[3][4][5] Molecular docking studies have further suggested that these compounds can effectively bind to the active site of the COX-2 enzyme, indicating a plausible mechanism for their anti-inflammatory effects.[3][4] The benzyl substitution at the N-2 position of the oxazine ring could be pivotal in optimizing this interaction, offering a promising avenue for the development of novel non-steroidal anti-inflammatory agents.[3]

Anticancer Applications: A Multi-faceted Approach

The naphthoxazine scaffold and the closely related naphthoquinones have shown considerable promise as anticancer agents, acting through a variety of mechanisms.[6][7][8] These mechanisms often involve the induction of apoptosis (programmed cell death), inhibition of cell proliferation, and interference with critical signaling pathways that are dysregulated in cancer cells.[6][8]

Key anticancer mechanisms associated with related structures include:

• Induction of Apoptosis: Triggering the intrinsic or extrinsic apoptotic pathways in cancer cells is a primary goal of many chemotherapeutics. Naphthoquinone derivatives have been shown to induce apoptosis by disrupting mitochondrial function and activating caspases.[8]

• Cell Cycle Arrest: Halting the cell cycle at specific checkpoints prevents cancer cells from proliferating uncontrollably. Some naphthoxazine analogs have been observed to cause cell cycle arrest, particularly at the G2/M phase.[9]

• Inhibition of Key Signaling Pathways: Pathways such as PI3K/Akt/mTOR and MAPK are crucial for cancer cell survival and growth. Naphthoquinone derivatives have been reported to interfere with these pathways.[6]

• Tubulin Polymerization Inhibition: Disrupting the dynamics of microtubules, which are essential for cell division, is another effective anticancer strategy. Certain 2-substituted naphthoxazine derivatives have demonstrated the ability to inhibit tubulin polymerization, leading to mitotic arrest and apoptosis.[9]

The 2-benzyl-naphthoxazine structure holds potential to be optimized for potent and selective anticancer activity by fine-tuning its interactions with these biological targets.

Neuroprotective Effects: A Beacon of Hope for Neurodegenerative Diseases

Emerging evidence suggests that naphthoxazine derivatives may possess neuroprotective properties, making them attractive candidates for the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease.[10] One of the key mechanisms implicated in the progression of these diseases is the decline in the levels of the neurotransmitter acetylcholine. Therefore, inhibiting the enzyme acetylcholinesterase (AChE), which breaks down acetylcholine, is a primary therapeutic strategy.

Several novel naphtho[1,2-e][1][2]oxazine derivatives have been designed and synthesized as potential AChE inhibitors.[1][11] In silico molecular docking studies have shown that these compounds can bind with high affinity to the active site of AChE.[1] The benzyl group in the target compound can be envisioned to form favorable interactions within the enzyme's active site, potentially leading to potent inhibition. This positions 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e]oxazine as a promising scaffold for the development of new therapies for neurodegenerative conditions.

Part 2: Experimental Protocols

The following protocols are provided as a guide for the synthesis, characterization, and biological evaluation of 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e]oxazine and its derivatives. These are generalized procedures that may require optimization based on the specific substrate and laboratory conditions.

Synthesis Protocol: One-Pot Three-Component Reaction

A common and efficient method for synthesizing 2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine derivatives is through a one-pot, three-component Mannich-type reaction involving a naphthol, an aldehyde, and an amine.[10][12][13]

Objective: To synthesize 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e]oxazine.

Materials:

• 2-Naphthol

• Formaldehyde (or paraformaldehyde)

• Benzylamine

• Ethanol (or other suitable solvent)

• Catalyst (e.g., an acidic or basic catalyst, optional)

• Standard laboratory glassware and purification apparatus (e.g., column chromatography)

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2-naphthol (1 equivalent) in a suitable solvent such as ethanol.

• Addition of Amine: To the stirred solution, add benzylamine (1 equivalent).

• Addition of Aldehyde: Slowly add formaldehyde (typically as a 37% aqueous solution, 2 equivalents) to the reaction mixture.

• Reaction Conditions: The reaction can be stirred at room temperature or heated under reflux to increase the reaction rate. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation: Once the reaction is complete (as indicated by TLC), cool the mixture to room temperature. The product may precipitate out of the solution. If so, collect the solid by filtration. If not, remove the solvent under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate).

• Characterization: Confirm the structure and purity of the synthesized compound using standard analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and FT-IR.

Diagram of Synthetic Workflow

Caption: General workflow for the synthesis and characterization of 2-benzyl-naphthoxazine.

In Vitro Anti-inflammatory Assay: COX-2 Inhibition

This protocol outlines a fluorometric assay to screen for COX-2 inhibitory activity.[14] Commercial kits are available for this purpose and their specific instructions should be followed.[14][15][16]

Objective: To determine the IC₅₀ value of the test compound against human recombinant COX-2.

Materials:

• COX-2 Inhibitor Screening Kit (containing COX-2 enzyme, assay buffer, probe, cofactor, arachidonic acid)[14]

• Test compound (dissolved in DMSO)

• Positive control inhibitor (e.g., Celecoxib)[14]

• 96-well white opaque microplate

• Fluorescence plate reader

Step-by-Step Procedure:

• Reagent Preparation: Prepare all reagents as per the kit's instructions. This typically involves reconstituting the enzyme and preparing working solutions of the probe, cofactor, and substrate.

• Compound Dilution: Prepare a serial dilution of the test compound in assay buffer. The final DMSO concentration should be kept low (e.g., <1%) to avoid solvent effects.

• Assay Plate Setup:

  • Test Wells: Add the diluted test compound to the wells.

  • Enzyme Control (100% activity): Add assay buffer (with DMSO if used for the test compound) to these wells.

  • Inhibitor Control: Add a known COX-2 inhibitor (e.g., Celecoxib) to these wells.

• Enzyme Addition: Add the diluted COX-2 enzyme solution to all wells except the background control wells.

• Pre-incubation: Add the reaction mix (containing assay buffer, probe, and cofactor) to all wells. Incubate the plate for a specified time (e.g., 10-15 minutes) at the recommended temperature (e.g., 25°C or 37°C) to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding the arachidonic acid solution to all wells simultaneously using a multichannel pipette.

• Measurement: Immediately begin measuring the fluorescence kinetically (e.g., Ex/Em = 535/587 nm) for 5-10 minutes.

• Data Analysis:

  • Calculate the rate of reaction for each well from the linear portion of the kinetic curve.

  • Determine the percentage of inhibition for each concentration of the test compound relative to the enzyme control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a suitable model to determine the IC₅₀ value.

Data Presentation: COX-2 Inhibition

Compound	IC₅₀ (µM)
Test Compound	Experimental Value
Celecoxib (Control)	Reference Value

In Vitro Anticancer Assay: MTT Cytotoxicity Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[17][18]

Objective: To determine the cytotoxic effect (IC₅₀) of the test compound on a cancer cell line (e.g., HeLa, MCF-7, or A549).

Materials:

• Cancer cell line of interest

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compound (dissolved in DMSO)

• MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well clear flat-bottom microplate

• Microplate reader

Step-by-Step Procedure:

• Cell Seeding: Seed the cancer cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a CO₂ incubator.

• Compound Treatment: The next day, treat the cells with various concentrations of the test compound prepared by serial dilution in the cell culture medium. Include a vehicle control (medium with DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) in the CO₂ incubator.

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for another 2-4 hours. During this time, viable cells with active metabolism will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the purple solution at a specific wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration compared to the vehicle control.

  • Plot the percentage of viability against the logarithm of the compound concentration.

  • Determine the IC₅₀ value, which is the concentration of the compound that causes a 50% reduction in cell viability.

Diagram of Anticancer Evaluation Workflow

Caption: Workflow for determining the in vitro cytotoxicity of a test compound using the MTT assay.

In Vitro Neuroprotection Assay: Oxidative Stress Model

This protocol describes a method to evaluate the neuroprotective effect of a compound against hydrogen peroxide (H₂O₂)-induced oxidative stress in a neuronal cell line like SH-SY5Y.[2][19][20][21]

Objective: To assess the ability of the test compound to protect neuronal cells from oxidative damage.

Materials:

• SH-SY5Y human neuroblastoma cell line

• Complete cell culture medium

• Test compound (dissolved in DMSO)

• Hydrogen peroxide (H₂O₂)

• MTT solution

• 96-well plate

Step-by-Step Procedure:

• Cell Culture: Culture SH-SY5Y cells according to standard protocols. Seed the cells into a 96-well plate and allow them to attach for 24 hours.

• Pre-treatment: Treat the cells with various non-toxic concentrations of the test compound for a specified period (e.g., 2-24 hours).

• Induction of Oxidative Stress: After pre-treatment, expose the cells to a neurotoxic concentration of H₂O₂ (previously determined by a dose-response experiment) for a set duration (e.g., 24 hours). Include control wells: untreated cells, cells treated with the compound alone, and cells treated with H₂O₂ alone.

• Viability Assessment: Following the H₂O₂ treatment, assess cell viability using the MTT assay as described in Protocol 2.3.

• Data Analysis:

  • Calculate the percentage of cell viability for each condition.

  • Compare the viability of cells pre-treated with the test compound and exposed to H₂O₂ to the viability of cells exposed to H₂O₂ alone.

  • A significant increase in cell viability in the pre-treated group indicates a neuroprotective effect.

Part 3: Concluding Remarks

The 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e]oxazine scaffold represents a promising starting point for the development of novel therapeutic agents with potential applications in treating inflammatory diseases, cancer, and neurodegenerative disorders. The synthetic accessibility of this class of compounds, coupled with their diverse biological activities, makes them an attractive area for further investigation in medicinal chemistry. The protocols and application notes provided in this guide are intended to facilitate these research efforts and to underscore the importance of a rational, mechanism-based approach to drug discovery.

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• Synthesis of 2-aryl/alkyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine derivatives (S1–S11). ResearchGate. Available at: [Link]

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• In vitro neurology assays. InnoSer. Available at: [Link]

• Naphthoxazoles and heterobenzoxazoles: cholinesterase inhibition and antioxidant activity. Unknown Source.

• Synthesis, Computational, and Anticancer In Vitro Investigations of Aminobenzylnaphthols Derived from 2-Naphtol, Benzaldehydes, and α-Aminoacids via the Betti Reaction. MDPI. Available at: [Link]

• Synthesis and Characterizations of New 1,3-Oxazine Derivatives. Journal of The Chemical Society of Pakistan. Available at: [Link]

• Synthesis of 2,3-dihydro-1H-naphtho-[1,2-e][1][2] oxazines 71. ResearchGate. Available at: [Link]

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• Synthesis, Computational, and Anticancer In Vitro Investigations of Aminobenzylnaphthols Derived from 2-Naphtol, Benzaldehydes, and α-Aminoacids via the Betti Reaction. Semantic Scholar. Available at: [Link]

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• Design, synthesis, docking studies and biological screening of 2-pyrimidinyl-2, 3-dihydro-1H-naphtho [1, 2-e][1][2] oxazines as potent tubulin polymerization inhibitors. Unknown Source.

• Exploiting the Anticancer, Antimicrobial and Antiviral Potential of Naphthoquinone Derivatives: Recent Advances and Future Prospects. NIH. Available at: [Link]

• Synthesis, anti-inflammatory evaluation and in silico studies of naphtho[1,2-e][1][2]oxazine derivatives as potential non-steroidal anti-inflammatory agents. ResearchGate. Available at: [Link]

• Recent Advancements in Naphthofuran Derivatives as Anti-Cancer Agents. Unknown Source.

• 1,3-Naphthoxazine derivatives: Synthesis, in silico pharmacokinetic studies, antioxidant and photoprotective properties. ResearchGate. Available at: [Link]

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Application Notes and Protocols: A Guide to the Ring-Opening Polymerization of Naphthoxazine Monomers

This technical guide provides researchers, scientists, and professionals in drug development and materials science with a comprehensive overview and detailed protocols for the ring-opening polymerization (ROP) of naphthoxazine monomers. The document emphasizes the underlying chemical principles, practical experimental procedures, and essential characterization techniques.

Introduction: The Significance of Polynaphthoxazines

Naphthoxazines are a class of heterocyclic compounds that, upon polymerization, yield high-performance thermosetting polymers known as polynaphthoxazines. These materials are gaining significant attention due to their exceptional properties, which include high thermal stability, a high char yield, low flammability, and near-zero volumetric shrinkage during curing.[1][2] These characteristics make them superior alternatives to traditional phenolic and epoxy resins in various applications, from advanced composites in the aerospace industry to high-performance electronic circuit boards.[1][3][4]

The polymerization of naphthoxazine monomers proceeds via a ring-opening mechanism of the oxazine ring, a six-membered heterocyclic ring containing nitrogen and oxygen atoms.[1][4] This process can be initiated either thermally at elevated temperatures or through cationic initiation at milder conditions.[1][5] A key advantage of this polymerization is the absence of volatile byproducts, leading to a cleaner and more efficient curing process.[6]

This guide will detail the synthesis of naphthoxazine monomers, followed by protocols for their ring-opening polymerization and subsequent characterization of the resulting polymer.

Monomer Synthesis: The Mannich Condensation Approach

The most prevalent method for synthesizing naphthoxazine monomers is the Mannich condensation reaction. This one-pot, three-component reaction involves a naphthol, a primary amine, and formaldehyde.[6][7][8] The choice of reactants allows for a high degree of molecular design flexibility, enabling the tuning of the final polymer's properties.[1]

Causality of Component Selection:

• Naphthol: The naphthalene moiety provides rigidity and contributes to the high thermal stability and char yield of the resulting polymer. 1-Naphthol and 2-naphthol are commonly used.[7][9]

• Primary Amine: The nature of the amine (aliphatic or aromatic) significantly influences the processing window, thermal stability, and mechanical properties of the polynaphthoxazine.[10][11] Aromatic amines generally impart higher thermal stability.[10]

• Formaldehyde: This acts as the methylene bridge donor, facilitating the cyclization to form the oxazine ring. Paraformaldehyde is often used as a solid source of formaldehyde.[6]

General Experimental Protocol for Naphthoxazine Monomer Synthesis

This protocol describes a general one-pot synthesis of a naphthoxazine monomer.

Materials:

• 2-Naphthol

• Aniline (or other primary amine)

• Paraformaldehyde

• 1,4-Dioxane (or other suitable solvent)

• Chloroform

• 1 M Sodium Hydroxide solution

• Anhydrous Sodium Sulfate

• Ethanol

Equipment:

• Round-bottom flask with reflux condenser and magnetic stirrer

• Heating mantle or oil bath

• Rotary evaporator

• Separatory funnel

• Standard laboratory glassware

Procedure:

• In a round-bottom flask, combine the primary amine (e.g., aniline, 1 equivalent), paraformaldehyde (4 equivalents), and 1,4-dioxane.[12]

• Stir the mixture at a moderately elevated temperature (e.g., 70 °C) for approximately 30 minutes to achieve a homogeneous solution.[12]

• Add 2-naphthol (2 equivalents) to the reaction mixture.[12]

• Increase the temperature to reflux (e.g., 105 °C) and maintain for 10 hours.[12] The reaction progress can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and remove the solvent using a rotary evaporator.[12]

• Dissolve the resulting crude product in chloroform and transfer it to a separatory funnel.

• Wash the organic layer with a 1 M sodium hydroxide solution to remove any unreacted naphthol, followed by washing with water.[12]

• Dry the organic layer over anhydrous sodium sulfate for several hours.[12]

• Filter off the drying agent and concentrate the solution under reduced pressure.

• Purify the crude monomer by recrystallization from ethanol to obtain the final product.[12] Dry the purified monomer under vacuum at 50 °C for 48 hours.[12]

Ring-Opening Polymerization (ROP)

The conversion of naphthoxazine monomers into a cross-linked polymer network occurs through the opening of the oxazine ring. This can be achieved through two primary methods: thermal ROP and cationic ROP.

Thermal Ring-Opening Polymerization

In the absence of a catalyst, naphthoxazine monomers undergo ring-opening polymerization at high temperatures, typically above 220 °C.[13] The thermal energy is sufficient to induce the cleavage of the C-O bond in the oxazine ring, initiating a cascade of reactions that lead to a highly cross-linked phenolic-type structure.

Mechanism of Thermal ROP:

The polymerization is understood to proceed through a cationic ring-opening pathway, where thermally induced formation of cationic intermediates on the nitrogen and oxygen atoms of the oxazine ring occurs.[13] This is followed by the cleavage of the methylene bridge on the ring. The resulting cationic species can then attack other monomer units, propagating the polymerization and forming a cross-linked network.[13]

Cationic Ring-Opening Polymerization

The polymerization temperature of naphthoxazines can be significantly reduced by the introduction of a cationic initiator or catalyst.[1][4] This is advantageous for processing as it lowers the energy requirements and can prevent the degradation of thermally sensitive components in composite materials. Various initiators such as phenols, carboxylic acids, and Lewis acids can be employed.[2]

Mechanism of Cationic ROP:

Cationic initiators, typically Lewis or Brønsted acids, facilitate the ring-opening by protonating or coordinating with the oxygen or nitrogen atom of the oxazine ring.[14] This coordination weakens the ring structure and promotes the formation of a carbocation, which then initiates the polymerization. The polymerization can proceed through two main pathways, leading to either a phenoxy or a more stable phenolic product.[15]

Experimental Protocol for Thermal ROP

Procedure:

• Place a precisely weighed amount of the purified naphthoxazine monomer (e.g., 4 grams) onto a clean glass plate or into a suitable mold.[10]

• Transfer the sample into a vacuum oven.

• Subject the monomer to a stepwise curing procedure. A typical protocol would be: 180 °C for 2 hours, 200 °C for 2 hours, 220 °C for 2 hours, and finally 240 °C for 2 hours.[10] The specific temperatures and durations may need to be optimized depending on the monomer's structure and reactivity, which can be guided by DSC analysis.[10]

• After the curing cycle is complete, allow the oven to cool down slowly to room temperature to prevent thermal shock and cracking of the polymer.

• The resulting solid polymer can then be removed for characterization.

Parameter	Condition	Rationale
Atmosphere	Vacuum or Inert (N₂)	Prevents oxidative degradation at high temperatures.
Curing Profile	Stepwise increase in temperature	Allows for controlled polymerization, manages exotherms, and ensures complete curing.
Final Cure Temp.	Typically >220 °C	Ensures sufficient energy for complete ring-opening and cross-linking.[13]
Cooling	Slow, controlled	Minimizes internal stresses and prevents cracking of the thermoset polymer.

Characterization of Monomers and Polymers

A suite of analytical techniques is essential to confirm the successful synthesis of the naphthoxazine monomer and to evaluate the properties of the resulting polynaphthoxazine.

Monomer Characterization

• Fourier-Transform Infrared Spectroscopy (FTIR): Used to confirm the formation of the oxazine ring. Look for characteristic peaks around 900-960 cm⁻¹ (C-H out-of-plane bending of the benzene ring and O-C stretching of the oxazine ring) and the disappearance of the N-H and O-H stretching bands from the primary amine and naphthol reactants.[13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural confirmation of the monomer. Key signals to identify in ¹H NMR are the two methylene protons of the oxazine ring, typically appearing as singlets: Ar-CH₂-N (~4.9 ppm) and O-CH₂-N (~5.4 ppm).[7]

• Differential Scanning Calorimetry (DSC): Used to determine the melting point (Tₘ) of the monomer and the exothermic peak corresponding to its ring-opening polymerization.[16] This data is crucial for designing the thermal curing cycle.[3]

Polymer Characterization

• Fourier-Transform Infrared Spectroscopy (FTIR): To monitor the polymerization process, the disappearance of the characteristic oxazine ring peak (900-960 cm⁻¹) is observed.[13] The appearance of a broad O-H stretching band indicates the formation of the phenolic structure.

• Thermogravimetric Analysis (TGA): Evaluates the thermal stability of the polynaphthoxazine. Key parameters obtained are the decomposition temperature (the temperature at which significant weight loss begins) and the char yield at high temperatures (e.g., 800 °C) under an inert atmosphere.[10]

• Differential Scanning Calorimetry (DSC) or Dynamic Mechanical Analysis (DMA): Used to determine the glass transition temperature (Tg) of the cured polymer, which is a critical indicator of its service temperature and the degree of cross-linking.[3]

Technique	Monomer Analysis	Polymer Analysis
FTIR	Confirm oxazine ring formation	Monitor disappearance of oxazine ring peak, formation of phenolic OH
NMR	Detailed structural elucidation	Less common for insoluble thermosets, but can be used for soluble fractions
DSC	Determine melting point and polymerization exotherm	Determine glass transition temperature (Tg)
TGA	Assess volatility and initial decomposition	Evaluate thermal stability and char yield

Conclusion

The ring-opening polymerization of naphthoxazine monomers offers a versatile route to high-performance thermosetting polymers with a wide range of applications. By carefully selecting the starting materials and controlling the polymerization conditions, materials with tailored thermal and mechanical properties can be achieved. The protocols and characterization techniques outlined in this guide provide a solid foundation for researchers and scientists to explore and develop novel polynaphthoxazine-based materials.

References

• Ishida, H., & Allen, D. J. (1999). Cationic ring-opening polymerization of benzoxazines. Polymer, 40(16), 4365-4373.
• Zhang, W., & Froimowicz, P. (2016). Latent Catalyst-Containing Naphthoxazine: Synthesis and Effects on Ring-Opening Polymerization. Macromolecules, 49(19), 7129-7140.
• Ribeiro, F. W. M., et al. (2024). Microstructural Analysis of Benzoxazine Cationic Ring-Opening Polymerization Pathways.
• Kowalski, S., et al. (2018). Synthesis, characterization and thermal polymerization of new 3,4-dihydro-2H-1,3-naphthoxazine monomers. Polimery, 63(10), 685-693.
• Ribeiro, F. W. M., et al. (2024). Microstructural Analysis of Benzoxazine Cationic Ring‐Opening Polymerization Pathways.
• Sivakumar, M., et al. (2012). Synthesis and characterization of naphthoxazine functional poly(3-caprolactone). Journal of Applied Polymer Science, 125(S1), E49-E56.
• Zhang, W., Rodriguez Arza, C., & Froimowicz, P. (2016). Latent Catalyst-Containing Naphthoxazine: Synthesis and Effects on Ring-Opening Polymerization. Macromolecules, 49(19), 7129–7140.
• Chutayothin, P., & Ishida, H. (2010). Cationic Ring-Opening Polymerization of 1,3-Benzoxazines: Mechanistic Study Using Model Compounds. Macromolecules, 43(21), 8972-8985.
• Kategaonkar, A., et al. (2010). Scheme 1. Reaction of various anilines with formalin and 1-naphthol.
• Uyar, T., et al. (2012). Synthesis, Characterization, and Thermal Properties of Alkyl-Functional Naphthoxazines. Journal of Applied Polymer Science, 126(S1), E391-E400.
• Zhang, W., & Froimowicz, P. (2016). Latent Catalyst-Containing Naphthoxazine: Synthesis and Effects on Ring-Opening Polymerization.
• Arslan, M., Kiskan, B., & Yagci, Y. (2018).
• Al-Adhami, M. I. H., et al. (2023). Multifunctional Aliphatic Diamine-Based Polynaphthoxazines: From Synthesis and Polymerization to Bioactivity and Photoluminescence. ACS Omega, 8(35), 31899-31911.
• Liu, Y., et al. (2019). A New Polycyclic Naphthoxazine Resin: Facile Synthesis, Characterization, Polymerization, and Thermal Properties of Its Corresponding Thermosets. Polymers, 11(7), 1184.
• Zarei, M., & Gholipour, B. (2020). The reaction of b-naphthol, formaldehyde, and aniline in the presence of nano-Fe3O4@walnut shell/Cu(II) under various conditions.
• Hacaloglu, J., & Uyar, T. (2012). Investigation of thermal characteristics of naphthoxazines and polynaphthoxazines via pyrolysis mass spectrometry. OpenMETU.
• Liu, J., & Ishida, H. (2001). Processing and characterization of carbon fibre-reinforced polynaphthoxazine composite.
• Hacaloglu, J., & Uyar, T. (2011). Investigation of polymerization of benzoxazines and thermal degradation characteristics of polybenzoxazines via direct pyrolysis mass spectrometry.
• Mohammadi, R., et al. (2023). Ring Opening Polymerization Used for the Production of VOC Free High-Performance Ecofriendly Novel PBZ/PDA/CeO2 Nanocomposites. Polymers, 15(6), 1438.
• Liu, Y., et al. (2019). A New Polycyclic Naphthoxazine Resin: Facile Synthesis, Characterization, Polymerization and Thermal Properties of Its Corresponding Thermosets.
• Wang, C., et al. (2015). Study on the Ring-Opening Polymerization of Benzoxazine through Multisubstituted Polybenzoxazine Precursors.
• Pelit, E., et al. (2024). 1,3-Naphthoxazine derivatives: Synthesis, in silico pharmacokinetic studies, antioxidant and photoprotective properties. Bioorganic Chemistry, 151, 107756.
• Al-Adhami, M. I. H., et al. (2023). Multifunctional Aliphatic Diamine-Based Polynaphthoxazines: From Synthesis and Polymerization to Bioactivity and Photoluminescence. ACS Omega, 8(35), 31899–31911.
• Yagci, Y., Kiskan, B., & Ghosh, N. N. (2010). Thermal and photochemical ring opening polymerization of benzoxazines. Progress in Polymer Science, 35(1-2), 125-141.
• Agag, T., & Ishida, H. (2013). Examining the Initiation of the Polymerization Mechanism and Network Development in Aromatic Polybenzoxazines. Macromolecules, 46(13), 5179-5187.
• Burke, W. J., et al. (1951). Condensation of Naphthols with Formaldehyde and Primary Amines. Journal of the American Chemical Society, 73(1), 203-205.
• Patsnap. (2025). Understanding the Role of Initiators in Polymerization.
• ResearchGate. (n.d.). Synthesis of naphthoxazine derivatives 100–109.
• Kumar, R. S., et al. (2011). Purification and characterization of antifungal phenazines from a fluorescent Pseudomonas strain FPO4 against medically important fungi. World Journal of Microbiology and Biotechnology, 27(2), 423-429.

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Synthesis of polybenzoxazines for high-performance applications.

Application Note & Protocol Guide

Topic: Synthesis of Polybenzoxazines for High-Performance Applications Audience: Researchers, scientists, and material development professionals.

Abstract

Polybenzoxazines represent a class of high-performance thermosetting polymers that have emerged as superior alternatives to traditional phenolic and epoxy resins. Their unique ring-opening polymerization (ROP) mechanism results in a highly cross-linked phenolic-like structure, affording a suite of desirable properties including near-zero volumetric shrinkage upon curing, excellent thermal stability, high char yield, low water absorption, and superb dielectric performance.[1][2][3] A key advantage lies in their profound molecular design flexibility; by judiciously selecting the precursor phenol, primary amine, and formaldehyde, the final properties of the polybenzoxazine network can be precisely tailored for demanding applications in the aerospace, electronics, and automotive industries.[2][4][5] This guide provides a comprehensive overview of the synthesis, polymerization, and characterization of polybenzoxazines, complete with detailed, field-proven protocols and an exploration of the causality behind key experimental choices.

The Foundational Chemistry: Benzoxazine Monomer Synthesis

The synthesis of benzoxazine monomers is typically achieved through a Mannich condensation reaction involving a phenol, a primary amine, and formaldehyde.[6][7] This reaction forms a heterocyclic 1,3-oxazine ring, which is the polymerizable functional group. The vast availability of substituted phenols and amines allows for the creation of a nearly limitless library of monomers with customized properties.[4][6]

Causality of Precursor Selection:

• Phenol: The structure of the phenol dictates the backbone of the resulting polymer. Using a bifunctional phenol like Bisphenol-A results in a difunctional benzoxazine monomer, leading to a cross-linked network upon polymerization.[8][9] Incorporating rigid, aromatic structures (e.g., fluorene) into the phenol can significantly enhance the thermal stability and glass transition temperature (Tg) of the final polymer.[10]

• Amine: The amine component introduces nitrogen into the polymer network and influences properties like cross-link density and Tg. Aromatic amines (e.g., aniline) generally yield more thermally stable polymers than aliphatic amines.[11] Functional amines, such as allylamine, can be used to introduce additional polymerizable groups, leading to higher cross-link density and improved thermomechanical properties.[10][12][13]

• Formaldehyde: Typically used in its stable, polymeric form, paraformaldehyde, which decomposes in situ to provide formaldehyde for the reaction.

Caption: General Mannich condensation reaction for benzoxazine monomer synthesis.

Protocol: Synthesis of a Workhorse Monomer (Bisphenol A-Aniline, BA-a)

This protocol details the synthesis of a widely studied, high-performance difunctional benzoxazine monomer, commonly known as BA-a, derived from Bisphenol-A and aniline.[14]

2.1. Materials & Reagents

• Bisphenol-A (BPA)

• Aniline

• Paraformaldehyde (PFA)

• Toluene or Chloroform (Solvent)

• 1N Sodium Hydroxide (NaOH) solution

• Deionized Water

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Three-neck round-bottom flask with reflux condenser, mechanical stirrer, and thermometer/N₂ inlet.

• Heating mantle

• Separatory funnel

• Rotary evaporator

2.2. Step-by-Step Synthesis Protocol

• Reactant Charging: In a three-neck flask, dissolve Bisphenol-A (1 mole equivalent) and Aniline (2 mole equivalents) in the chosen solvent (e.g., chloroform) under stirring until a clear solution is formed.[7]

  • Causality: A solvent is used to ensure homogenous mixing of the reactants, facilitating an efficient reaction. Toluene or chloroform are common choices due to their ability to dissolve the reactants and their appropriate boiling points.[7]

• Addition of Formaldehyde: Cool the mixture in an ice bath. Slowly add paraformaldehyde (4 mole equivalents) in portions to the stirred solution.

  • Causality: The reaction is exothermic. Adding PFA slowly and with cooling prevents an uncontrolled temperature rise, which could lead to unwanted side products.

• Reaction Reflux: Once the addition is complete, remove the ice bath and heat the mixture to reflux (for chloroform, ~60-65 °C; for toluene, ~90-95 °C) for 4-6 hours.[15][16] The reaction progress can be monitored by observing the consumption of paraformaldehyde (the solution becomes clear).

  • Causality: Refluxing at an elevated temperature provides the necessary activation energy for the Mannich condensation to proceed to completion.

• Work-up and Purification: a. Cool the reaction mixture to room temperature. b. Transfer the mixture to a separatory funnel and wash it three times with a 1N NaOH solution to remove any unreacted phenol.[7] c. Subsequently, wash the organic layer with deionized water until the aqueous layer is neutral (pH ~7). d. Dry the separated organic layer over anhydrous sodium sulfate (Na₂SO₄).

  • Causality: The washing steps are critical for purification. The NaOH wash removes acidic impurities like unreacted BPA. The water wash removes residual NaOH and other water-soluble impurities. Drying removes dissolved water from the organic solvent.

• Solvent Removal: Filter off the drying agent and remove the solvent from the filtrate using a rotary evaporator under reduced pressure.

• Final Product: The resulting product is a viscous liquid or a low-melting solid (typically yellowish), which is the BA-a benzoxazine monomer. It can be further purified by recrystallization if a higher purity is required.

Caption: Experimental workflow for the synthesis of BA-a monomer.

Protocol: Thermally Induced Polymerization (Curing)

Benzoxazine monomers undergo a thermally initiated, catalyst-free ring-opening polymerization (ROP) to form a highly cross-linked polybenzoxazine network.[4] This process does not release any volatile byproducts, leading to near-zero shrinkage.[1][2]

Caption: Schematic of the thermal ring-opening polymerization process.

3.1. Step-by-Step Curing Protocol

• Preparation: Place the synthesized BA-a monomer into a suitable mold (e.g., aluminum or silicone). To prevent bubble formation, degas the monomer by placing it in a vacuum oven at a temperature slightly above its melting point (e.g., 80-100 °C) for 15-30 minutes until bubbling ceases.

• Curing Schedule: Transfer the mold to a programmable oven and apply a stepwise curing schedule. A typical schedule for BA-a is:

  • 2 hours at 170 °C

  • 2 hours at 190 °C

  • 2 hours at 210 °C

  • (Optional) Post-cure: 2 hours at 230 °C

  • Causality: A stepwise cure is crucial for managing the polymerization process.[17] The initial lower temperature step initiates the ROP gently, allowing the viscosity to increase gradually without excessive exotherms that could cause defects. Subsequent higher temperature steps drive the reaction towards completion, ensuring a high degree of cross-linking and maximizing the final thermomechanical properties like Tg.[16] The final post-cure step ensures that all residual reactive sites have been consumed.[18]

• Cooling: After the curing cycle is complete, turn off the oven and allow the sample to cool slowly to room temperature inside the oven to minimize internal stresses.

• Demolding: Once cooled, the rigid, dark-colored polybenzoxazine sample can be demolded.

Essential Characterization Techniques

Validating the synthesis and polymerization process is critical. The following techniques provide essential information at each stage.

Technique	Stage	Purpose & Key Observations
FTIR Spectroscopy	Monomer & Polymer	Monomer: Confirms the formation of the oxazine ring, identified by a characteristic peak around 920-950 cm⁻¹ (C-O-C asymmetric stretching).[15][19] Polymer: Confirms polymerization by the disappearance of the oxazine ring peak and the appearance of a broad hydroxyl (-OH) peak around 3200-3500 cm⁻¹.[18]
¹H NMR Spectroscopy	Monomer	Provides definitive structural confirmation. Key signals include peaks for Ar-CH₂-N (~4.5-4.9 ppm) and N-CH₂-O (~5.3-5.5 ppm), which are unique to the oxazine ring structure.[15][19]
DSC	Monomer	Determines the curing behavior. A broad exothermic peak indicates the ring-opening polymerization. The peak maximum temperature (Tp) is the curing temperature, which for BA-a is typically around 200-220 °C.[7][19][20]
TGA	Polymer	Evaluates thermal stability. Measures the weight loss of the polymer as a function of temperature. Key metrics are Td5 (temperature at 5% weight loss) and char yield at high temperatures (e.g., 800 °C). High values indicate superior thermal stability.[19]
DMA	Polymer	Measures the viscoelastic properties and determines the glass transition temperature (Tg), a critical indicator of the material's service temperature. For a well-cured BA-a, Tg is typically >160 °C.[19][20]

Strategies for Tailoring High-Performance Properties

While BA-a is a robust, general-purpose polybenzoxazine, its properties can be further enhanced for specific high-performance applications.

• Toughening: Like many thermosets, polybenzoxazines can be brittle.[1][21] Toughness can be significantly improved by blending with elastomers, flexible epoxy resins, urethane prepolymers, or core-shell rubber (CSR) particles.[20][21][22] These modifiers create a secondary phase that can dissipate energy and arrest crack propagation.[21]

• Enhancing Thermal Stability: To push the service temperature higher, monomers can be designed with more rigid backbones (e.g., using fluorene-based phenols) or by incorporating additional reactive groups (e.g., allyl, alkynyl, or nitrile) that create a higher cross-link density upon curing.[10][13][17]

• Bio-Based Resins: There is a growing trend towards sustainability by synthesizing benzoxazines from renewable, bio-based phenols such as eugenol, vanillin, cardanol, or resveratrol.[6][7][11][17] These can offer unique properties and a reduced environmental footprint.[6][7]

Troubleshooting Guide

Problem	Stage	Potential Cause(s)	Recommended Solution(s)
Low Monomer Yield	Synthesis	Incomplete reaction; Incorrect stoichiometry; Inefficient purification.	Ensure correct molar ratios (Phenol:Amine:PFA = 1:2:4 for difunctional); Extend reflux time; Ensure thorough washing to prevent product loss in aqueous layers.
Product is an Oil, not Solid	Synthesis	Presence of impurities or unreacted starting materials; Formation of oligomers.	Improve purification with column chromatography; Check stoichiometry and reaction conditions to minimize side reactions.
Bubbles/Voids in Cured Polymer	Curing	Trapped solvent or moisture; Volatiles released from impurities; Exotherm too rapid.	Degas the monomer thoroughly under vacuum before curing; Use a slower, more gradual heating ramp in the curing schedule.
Low Tg or Poor Thermal Stability	Curing	Incomplete curing.	Increase the final curing temperature and/or duration (add a post-cure step); Verify curing exotherm with DSC to ensure the schedule exceeds the reaction temperature.
Brittle Cured Polymer	Curing	Inherently high cross-link density of the chosen monomer system.	Consider blending with a toughening agent (e.g., flexible epoxy, rubber) as described in Section 5.

References

• ACS Applied Polymer Materials. (2023).
• Engineered Science Publisher. (2020).
• ACS Sustainable Chemistry & Engineering. (2019).
• Engineered Science Publisher. (n.d.).
• SciSpace. (2018).
• PMC - NIH. (2025).
• ACS Publications. (n.d.). Fracture Behavior of Polybenzoxazine Toughened by Polyrotaxane Molecules and Core–Shell Rubber.
• New Journal of Chemistry (RSC Publishing). (n.d.). Synthesis of novel allylamine-fluorene based benzoxazine and its copolymerization with typical benzoxazine: curing behavior and thermal properties.
• ResearchGate. (n.d.). Polybenzoxazines - New high performance thermosetting resins: Synthesis and properties.
• ResearchGate. (2005).
• Istanbul Technical University. (n.d.). Polybenzoxazines-New high performance thermosetting resins: Synthesis and properties.
• ResearchGate. (n.d.). Synthesis, characterization, and thermal properties of benzoxazine monomers containing allyl groups.
• Polymer Journal. (n.d.). High Performance Polybenzoxazines as a Novel Type of Phenolic Resin.
• ResearchGate. (n.d.). Synthesis and characterization of novel benzoxazines containing nitrile and allyl groups and their polymers.
• ResearchGate. (n.d.).
• RSC Publishing. (2020).
• RSC Publishing. (2024).
• ResearchGate. (2020). The effect of curing temperatures on the thermal behaviour of new polybenzoxazine-modified epoxy resin.
• Taylor & Francis Online. (2013).
• PMC - NIH. (n.d.). Synthesis and Characterization of Benzoxazine Resin Based on Furfurylamine.
• ResearchGate. (n.d.). Synthesis of benzoxazine monomer (BA-a) by the reaction of bisphenol A.
• MDPI. (2021).

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Benzyl-2,3-dihydro-1H-naphtho[1,2-e]oxazine

Technical Support Center: Synthesis of 2-Benzyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine

Welcome to the technical support center for the synthesis of 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this specific synthesis. Here, we address common challenges and frequently asked questions in a direct, question-and-answer format to help you improve your experimental outcomes.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, providing causal explanations and actionable solutions.

Issue 1: Consistently Low or No Product Yield

Question: My synthesis of 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine is resulting in a very low yield, or in some cases, no desired product at all. What are the potential causes and how can I rectify this?

Answer: A low yield in this multi-component Mannich-type reaction is a common issue that can stem from several factors, from reaction conditions to reagent quality.[3][4] Let's break down the most probable causes and their solutions.

Causality Analysis & Corrective Actions:

• Suboptimal Reaction Conditions: The formation of the naphthoxazine ring is highly sensitive to temperature and reaction time.

  • Insight: Excessive heat can promote side reactions, including polymerization of the formed naphthoxazine or decomposition of reactants.[5] Conversely, insufficient thermal energy may lead to an incomplete reaction. The reaction often requires heating to proceed efficiently. For a similar synthesis, temperatures around 120°C have been used.[1]

  • Solution: Optimize the reaction temperature. Begin with a temperature of around 60-80 °C and monitor the reaction's progress via Thin Layer Chromatography (TLC). If the reaction is sluggish, incrementally increase the temperature. A solvent-free approach at 60 °C has been shown to be effective for some naphthoxazine syntheses.[6]

• Catalyst Inefficiency or Absence: While the reaction can proceed without a catalyst, its efficiency is often low. The choice and amount of catalyst are critical.[7]

  • Insight: The Mannich reaction is catalyzed by acid.[8] The catalyst facilitates the formation of the crucial iminium ion intermediate from benzylamine and formaldehyde (or its equivalent). Various catalysts, from simple Lewis acids to complex nanocomposites, have been shown to significantly improve yields.[6][9]

  • Solution:

    • Introduce a Catalyst: If you are running the reaction without one, consider adding a catalyst.

    • Optimize Catalyst Choice: Simple Lewis acids like FeCl₃ (12 mol%) have proven effective.[9] For a more modern, reusable, and environmentally friendly option, a catalyst like GO-Fe₃O₄-Ti(IV) can give high-efficiency yields (up to 92%) under solvent-free conditions at 60°C.[6]

    • Optimize Loading: The amount of catalyst is crucial. For FeCl₃, 12 mol% was found to be optimal, with lower or higher amounts reducing the yield.[9]

• Reagent Quality and Stoichiometry:

  • Insight: The purity of 2-naphthol, benzylamine, and particularly the aldehyde source (typically paraformaldehyde or formaldehyde solution) is paramount. Aldehydes can oxidize to carboxylic acids, which can interfere with the reaction. The molar ratio of the three components dictates the reaction pathway.

  • Solution:

    • Purify Reagents: Use freshly purified reagents. Ensure 2-naphthol is clean and dry. Use a fresh, high-quality source of formaldehyde.

    • Check Stoichiometry: A common molar ratio for this type of reaction is 1:1:2 (2-naphthol:amine:formaldehyde).[6] An excess of the aldehyde component is often used to drive the reaction to completion.

Troubleshooting Workflow: Low Yield

Below is a logical workflow to diagnose and solve low-yield issues.

Caption: A workflow for troubleshooting low product yield.

Issue 2: Significant Impurity Formation and Purification Challenges

Question: My reaction produces the desired product, but it is contaminated with significant impurities that are difficult to remove. What are these byproducts and how can I achieve a purer final product?

Answer: Impurity formation is common in multi-component reactions. The primary culprits are typically unreacted starting materials, intermediate species, or products from side reactions like polymerization.

Causality Analysis & Corrective Actions:

• Formation of Intermediates: The reaction proceeds through intermediates, such as aminobenzylnaphthols (Betti bases), which can persist if the reaction does not go to completion.[10]

  • Insight: The reaction involves the initial formation of an aminomethylated naphthol, which then reacts further. Incomplete cyclization will leave these intermediates in the reaction mixture.

  • Solution: Ensure sufficient reaction time by monitoring via TLC until the starting material and intermediate spots are minimized. Driving the reaction with a slight excess of formaldehyde can also promote full cyclization.

• Product Polymerization: Naphthoxazines can undergo thermal ring-opening polymerization, especially at elevated temperatures.[5][11]

  • Insight: The oxazine ring, while relatively stable, can open cationically at high temperatures, leading to the formation of oligomers or polymers.[11][12] This is often observed as an intractable baseline smear on a TLC plate or difficulty in isolating a clean, crystalline product.

  • Solution: Avoid excessive heating. Use the lowest effective temperature and do not prolong the reaction time unnecessarily once the starting materials are consumed. The use of an efficient catalyst can often allow for lower reaction temperatures, thereby minimizing this side reaction.[6]

• Purification Strategy:

  • Insight: The polarity of the desired naphthoxazine product is typically different from the starting materials and polar intermediates. This difference can be exploited for chromatographic separation.

  • Solution: Column chromatography is often the most effective purification method.[1][13] A gradient elution using a non-polar solvent (like hexane or petroleum ether) and a moderately polar solvent (like ethyl acetate) is recommended. Recrystallization from a suitable solvent system (e.g., ethanol or ethyl acetate/hexane) can be used for final purification.[1][13]

Optimized Purification Protocol

Step	Action	Rationale
1. Work-up	After the reaction is complete, cool the mixture and treat with a solvent like ethanol or ethyl acetate.[1] If a solid precipitates, filter it.	This initial step helps to remove some of the more insoluble impurities or crystallize the crude product.
2. Slurry	If significant impurities remain, slurry the crude solid in a cold, minimally-solvating solvent to wash away more soluble impurities.	A quick and effective method to enrich the desired product before chromatography.
3. Column Chromatography	Prepare a silica gel column. Dissolve the crude product in a minimum amount of dichloromethane and load it onto the column.	Silica gel is effective for separating compounds of varying polarity.
4. Elution	Begin elution with a low-polarity solvent system (e.g., 98:2 Hexane:Ethyl Acetate) and gradually increase the polarity.	This allows for the separation of non-polar byproducts first, followed by the product, and finally the highly polar starting materials or intermediates.
5. Recrystallization	Combine the pure fractions (as determined by TLC), evaporate the solvent, and recrystallize the solid from a solvent like ethanol or an ethyl acetate/hexane mixture.[1]	This final step removes trace impurities and provides a highly pure, crystalline final product.

Frequently Asked Questions (FAQs)

Q1: What is the reaction mechanism for the synthesis of 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine?

A: This synthesis is a classic example of the Mannich reaction , a three-component condensation.[3][8] The mechanism proceeds in two main stages:

• Iminium Ion Formation: Benzylamine first reacts with formaldehyde (an aldehyde) to form an electrophilic iminium ion after dehydration.

• Electrophilic Aromatic Substitution: The electron-rich 2-naphthol acts as a nucleophile. The hydroxyl group directs the substitution to the ortho position (C1), which attacks the iminium ion. This is followed by cyclization and loss of water to form the stable six-membered oxazine ring.

Caption: The two-stage mechanism of naphthoxazine synthesis.

Q2: What are the optimal reaction conditions for this synthesis?

A: Optimal conditions can vary based on the specific catalyst and scale. However, based on literature for analogous naphthoxazine syntheses, the following conditions have proven successful and serve as an excellent starting point.

Parameter	Recommended Condition	Rationale & Reference
Stoichiometry	2-Naphthol : Benzylamine : Formaldehyde = 1 : 1 : 2	An excess of formaldehyde ensures complete conversion of the amine to the iminium ion and drives the reaction forward.[6]
Catalyst	GO-Fe₃O₄-Ti(IV) (0.04 g per 1 mmol naphthol) or FeCl₃ (12 mol%)	GO-Fe₃O₄-Ti(IV) is highly efficient, reusable, and works under mild conditions.[6] FeCl₃ is a simple, effective Lewis acid catalyst.[9]
Solvent	Solvent-free	Solvent-free conditions are often more efficient, environmentally friendly, and simplify work-up.[6] If a solvent is needed, ethanol or 1,4-dioxane can be used.[14][15]
Temperature	60 °C (with GO-Fe₃O₄-Ti(IV) catalyst) or up to 120 °C	60 °C is optimal for the nanocatalyst, minimizing side reactions.[6] Higher temperatures may be needed for uncatalyzed or less efficient catalytic systems.[1]
Time	1-10 hours	Reaction progress should be monitored by TLC to determine the optimal time.[1][6]

Q3: How do I properly characterize the final product?

A: A combination of spectroscopic techniques is essential to confirm the structure and purity of your 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine.

• ¹H NMR: This is the most informative technique. Look for the characteristic signals of the oxazine ring: two singlets or an AB quartet system for the Ar-CH₂-N and O-CH₂-N protons. For similar structures, these appear around 4.3 ppm and 4.9 ppm, respectively.[5] You should also see signals for the benzyl group and the naphthyl ring system.

• ¹³C NMR: Confirm the number of unique carbons. The methylene carbons of the oxazine ring are distinctive.

• FT-IR: Look for the disappearance of the broad -OH stretch from 2-naphthol and the N-H stretch from benzylamine. Key peaks to look for are the C-O-C and C-N-C stretches of the oxazine ring, typically seen around 1230 cm⁻¹ and 1100-1000 cm⁻¹, respectively.[16]

• Mass Spectrometry (MS): Confirm the molecular weight of the product by identifying the molecular ion peak [M]⁺ or protonated molecular ion [M+H]⁺.

Experimental Protocols

Protocol 1: Optimized Synthesis using a Nanocatalyst

This protocol is adapted from a highly efficient method for synthesizing related naphthoxazine derivatives.[6]

• Preparation: In a round-bottom flask, combine 2-naphthol (1 mmol), benzylamine (1 mmol), and paraformaldehyde (2 mmol).

• Catalyst Addition: Add the GO-Fe₃O₄-Ti(IV) catalyst (0.04 g).

• Reaction: Heat the solvent-free mixture in an oil bath at 60 °C with stirring.

• Monitoring: Monitor the reaction progress by taking small aliquots and running a TLC (e.g., in 4:1 Hexane:Ethyl Acetate). The reaction is typically complete within 1-2 hours.

• Work-up: After completion, add ethyl acetate to the mixture and separate the magnetic catalyst using an external magnet.

• Purification: Wash the ethyl acetate solution with water, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product via column chromatography or recrystallization as described in the troubleshooting section.

References

• Synthesis and Crystal Structure of 2-Benzyl-1,3-diphenyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine. National Institutes of Health (NIH).

• Synthesis of New 1,3-Disubstituted-2,3-dihydro-1H-naphth[1,2e][1][2]oxazines. National Institutes of Health (NIH).

• Efficient Synthesis of naphtho[1,2-e][1][2]oxazine Derivatives via a Chemoselective Reaction With the Aid of Low-Valent Titanium Reagent. PubMed.

• Effect of the catalyst dosage on the synthesis of naphthoxazine-3-one derivatives. ResearchGate.

• Efficient synthesis of 1,3-naphtoxazine derivatives using reusable magnetic catalyst (GO-Fe3O4–Ti(IV)): anticonvulsant evaluation and computational studies. PubMed Central (PMC).

• Synthesis and conformational analysis of naphthylnaphthoxazine derivatives. ResearchGate.

• Mannich bases in medicinal chemistry and drug design. PubMed Central (PMC).

• Latent Catalyst-Containing Naphthoxazine: Synthesis and Effects on Ring-Opening Polymerization. CONICET Digital.

• Mannich reaction. Wikipedia.

• Ring-Opening Polymerization of 1,3-Benzoxazines via Borane Catalyst. MDPI.

• Latent Catalyst-Containing Naphthoxazine: Synthesis and Effects on Ring-Opening Polymerization. ResearchGate.

• Synthesis, characterization and properties of naphthoxazine-functional poly(propyleneoxide)s. ResearchGate.

• Multifunctional Aliphatic Diamine-Based Polynaphthoxazines: From Synthesis and Polymerization to Bioactivity and Photoluminescence. PubMed Central (PMC).

• Synthesis, Characterization and Application of Mannich Base. International Journal of ChemTech Research.

• Mannich Reaction. Thermo Fisher Scientific.

• Troubleshooting common issues in 1,3-oxazine synthesis. BenchChem.

• Naphtho[1,8-de][1][13]Oxazin-4-ol: Precursor to 1,2,8-Trisubstituted Naphthalenes and 1-Unsubstituted Naphtho[1,2-d]isoxazole 2-Oxide. MDPI.

• Synthesis of naphtho[1,2-e][1][2]oxazine. ResearchGate.

• Catalyzing the Ring-Opening Polymerization of 1,3-Benzoxazines via Thioamide from Renewable Sources. ACS Publications.

• Synthesis, Characterization, and Thermal Properties of Alkyl-Functional Naphthoxazines. ResearchGate.

• Structurally diverse benzoxazines: synthesis, polymerization, and thermal stability. Taylor & Francis Online.

• Synthesis of 1,3-benzoxazine monomer and corresponding PBZs. ResearchGate.

• Microstructural Analysis of Benzoxazine Cationic Ring-Opening Polymerization Pathways. PubMed.

• Synthesis and Characterizations of New 1,3-Oxazine Derivatives. Journal of The Chemical Society of Pakistan.

• Structural evolution and reaction pathways in ring-opening polymerization for mono-benzoxazines based on phenol–aniline/cyclohexylamine. Royal Society of Chemistry.

Sources

• 1. 2-Benzyl-1,3-diphenyl-2,3-dihydro-1H-naphtho[1,2-e][1,3]oxazine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficient synthesis of naphtho[1,2-e][1,3]oxazine derivatives via a chemoselective reaction with the aid of low-valent titanium reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
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Optimization of reaction conditions for the synthesis of benzoxazines.

Welcome to the Technical Support Center for Benzoxazine Synthesis. This guide is designed for researchers, scientists, and professionals in drug development and materials science who are working with or exploring the synthesis of benzoxazine monomers and their subsequent polymerization. Here, we address common challenges and frequently asked questions to help you optimize your reaction conditions and achieve high-purity, high-performance materials.

Part 1: Troubleshooting Guide

This section is dedicated to resolving specific issues you may encounter during your experiments. Each problem is presented in a question-and-answer format, providing insights into the root causes and offering actionable solutions.

Issue 1: Low Yield of Benzoxazine Monomer

Question: My benzoxazine synthesis is resulting in a consistently low yield. What are the potential causes and how can I improve it?

Answer:

Low yields in benzoxazine synthesis, which typically proceeds via a Mannich-like condensation of a phenol, a primary amine, and formaldehyde, can be attributed to several factors. Understanding these can help you systematically troubleshoot your reaction.[1][2]

Potential Causes & Solutions:

• Incomplete Reaction: The reaction may not have gone to completion.

  • Solution: Increase the reaction time or temperature. However, be cautious as excessively high temperatures can lead to side reactions and the formation of oligomers.[3] A step-wise heating process can sometimes be beneficial.

• Sub-optimal Stoichiometry: The molar ratio of reactants is critical. The typical molar ratio for phenol:amine:formaldehyde is 1:1:2.

  • Solution: Carefully control the stoichiometry. An excess of formaldehyde can lead to the formation of undesired byproducts.

• Choice of Solvent: The solvent plays a crucial role in solubilizing the reactants and intermediates.[4]

  • Solution: Toluene, xylene, and 1,4-dioxane are commonly used solvents. The choice depends on the solubility of your specific reactants. For some systems, a solvent-free synthesis approach, such as ball-milling or using a high-shear reactor, can lead to higher purity and yield.[5][6][7]

• pH of the Reaction Medium: The pH can significantly influence the reaction rate and the formation of byproducts, especially when dealing with weakly basic amines.[8]

  • Solution: For weakly basic amines (pKa < 3), a strongly acidic condition may be necessary to achieve a high yield.[8]

• Side Reactions: The formation of hexahydrotriazine intermediates, especially with aromatic diamines, can lead to gelation and reduced monomer yield.[9][10]

  • Solution: A two-step synthesis approach, where the aminomethylphenol intermediate is first formed and then cyclized, can mitigate this issue.[11]

Issue 2: High Curing Temperature of the Benzoxazine Resin

Question: The polymerization of my synthesized benzoxazine monomer requires a very high temperature. How can I lower the curing temperature?

Answer:

High curing temperatures (often >200°C) are a common challenge with benzoxazines, limiting their application in certain areas.[12] The ring-opening polymerization (ROP) is a thermally activated process, but its onset can be significantly reduced through several strategies.[1][2][13]

Strategies to Reduce Curing Temperature:

• Use of Catalysts: Catalysts are highly effective in lowering the ROP temperature.

  • Lewis Acids: Compounds like tris(pentafluorophenyl)borane can drastically reduce the ROP temperature by facilitating the formation of cationic species that initiate polymerization.[14]

  • Phenolic Compounds: Residual phenols from the synthesis or intentionally added phenolic compounds can act as catalysts.[6][7][15] Monomers designed with an intrinsic phenolic hydroxyl group often exhibit very low polymerization temperatures.[6][7]

  • Carboxylic Acids: Incorporating a carboxylic acid group into the benzoxazine monomer structure has been shown to have a catalytic effect on the ring-opening reaction.[16][17]

  • Other Catalysts: A variety of other catalysts have been explored, including organic acids, metal complexes, and amine salts.[18][19]

• Monomer Structure Modification: The electronic and steric properties of the substituents on the phenol and amine precursors can influence the curing temperature.[20]

  • Electron-withdrawing groups on the phenolic ring can lower the polymerization temperature.[7]

  • Bulky substituents may hinder the polymerization process, requiring higher temperatures.

• Co-polymerization: Blending your benzoxazine with a more reactive comonomer can lower the overall curing temperature of the system.

Table 1: Effect of Catalysts on Benzoxazine Curing Temperature

Catalyst Type	Example	Temperature Reduction	Reference
Lewis Acid	Tris(pentafluorophenyl)borane	Up to 98°C	[14]
Phenolic Monomer	Ph-fa[4]PhOH	ROP at ~160°C	[6][7]
Carboxylic Acid	Phloretic acid-based Bz	Complete cure below 200°C	[16]
Thioamide	Furfural-derived thioamide	Up to 48°C	[19]
Pyrogallol	Pyrogallol	From 256°C to 174°C	[18]

Issue 3: Formation of Oligomers and Impurities

Question: My final product contains a significant amount of oligomers and other impurities. What causes this and how can I obtain a purer monomer?

Answer:

The presence of oligomers and impurities can significantly impact the polymerization behavior and the final properties of the polybenzoxazine.[3][21][22] Achieving high purity is crucial for obtaining materials with consistent and optimal performance.

Causes of Impurity and Oligomer Formation:

• Side Reactions During Synthesis: As mentioned, side reactions can lead to the formation of open-ring structures and oligomers.[23] High reaction temperatures and incorrect stoichiometry are common culprits.[3]

• Residual Reactants: Unreacted phenols, amines, or formaldehyde can remain in the final product. Phenolic impurities, in particular, can act as catalysts, leading to premature polymerization or affecting the curing profile.[15]

• Inadequate Purification: The work-up and purification steps are critical for removing impurities.

Purification Strategies:

• Washing: Washing the crude product with a dilute aqueous base (e.g., 1N NaOH) is effective for removing unreacted phenols.[1] This should be followed by washing with water to remove the base.

• Recrystallization: For solid monomers, recrystallization from a suitable solvent is a powerful technique for achieving high purity.[21][22]

• Column Chromatography: This is an effective method for separating the desired monomer from oligomers and other byproducts.[21][22]

• Solvent-Free Synthesis: In some cases, solvent-free synthesis methods can yield a product with high purity, minimizing the need for extensive post-synthesis purification.[5]

Workflow for High-Purity Benzoxazine Synthesis

Caption: Workflow for obtaining high-purity benzoxazine monomers.

Part 2: Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the synthesis, characterization, and polymerization of benzoxazines.

1. What is the fundamental reaction for synthesizing benzoxazines?

The most common method for synthesizing 1,3-benzoxazines is the Mannich reaction, which involves the condensation of a phenolic compound, a primary amine, and an aldehyde, typically formaldehyde.[1] This can be performed using either solution-based or solvent-free methods.[1]

2. What are the key spectroscopic signatures to confirm the formation of the benzoxazine ring?

• FTIR Spectroscopy: The formation of the oxazine ring is confirmed by the appearance of characteristic absorption bands. Key peaks include the asymmetric and symmetric stretching of the C-O-C linkage in the oxazine ring (around 1230 cm⁻¹ and 1030 cm⁻¹, respectively) and the out-of-plane bending of the benzene ring attached to the oxazine ring (around 920-950 cm⁻¹).[1][18] The disappearance of the broad O-H stretching band from the starting phenol is also an indicator of a successful reaction.

• ¹H NMR Spectroscopy: The presence of the oxazine ring is confirmed by two characteristic singlet or multiplet peaks corresponding to the methylene protons of the O-CH₂-N and Ar-CH₂-N groups. These typically appear in the ranges of δ 5.2-5.5 ppm and δ 4.3-4.7 ppm, respectively.[1][23][24]

3. What is the mechanism of benzoxazine polymerization?

Benzoxazine polymerization proceeds through a cationic ring-opening polymerization (ROP) mechanism.[14][25] The process is thermally initiated, leading to the cleavage of the C-O bond in the oxazine ring and the formation of a carbocation intermediate. This intermediate then propagates by reacting with other benzoxazine monomers, leading to a highly cross-linked phenolic-type network.[18]

Troubleshooting Logic for Benzoxazine Synthesis

Caption: A decision-making diagram for troubleshooting common benzoxazine synthesis problems.

4. How does the structure of the phenol and amine precursors affect the properties of the resulting polybenzoxazine?

The choice of phenol and amine precursors provides significant molecular design flexibility, allowing for the tailoring of the final polymer's properties.[26]

• Phenol: The functionality of the phenol (mono-, di-, or multifunctional) will determine the crosslink density of the final polymer. The nature of the substituents on the phenol can influence properties like thermal stability and flame retardancy.

• Amine: The use of aliphatic versus aromatic amines has a substantial impact. Aromatic amines generally lead to polybenzoxazines with higher thermal stability and char yield.[1] The length and flexibility of the amine backbone can affect the glass transition temperature (Tg) and mechanical properties of the polymer.

5. Can benzoxazine synthesis be performed in a more environmentally friendly way?

Yes, there is a growing interest in "green" benzoxazine synthesis. This includes:

• Solvent-free synthesis: Methods like ball-milling, microwave irradiation, and continuous high-shear reactors can reduce or eliminate the need for organic solvents.[5][6][7]

• Use of bio-based precursors: Phenols and amines derived from renewable resources such as vanillin, cardanol, and furfurylamine are being increasingly used to synthesize bio-based benzoxazines.[1][16]

• Formaldehyde-free synthesis: Research is ongoing to develop synthetic routes that avoid the use of formaldehyde.[6][7][13]

Part 3: Experimental Protocols

Protocol 1: General Synthesis of a Monofunctional Benzoxazine (e.g., Phenol-Aniline based)

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve phenol (1 equivalent) and aniline (1 equivalent) in a suitable solvent (e.g., toluene or 1,4-dioxane).

• Addition of Formaldehyde: To the stirred solution, add paraformaldehyde (2 equivalents).

• Reaction: Heat the mixture to reflux (typically 90-110°C) and maintain for 4-24 hours. Monitor the reaction progress by TLC or NMR.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Wash the organic phase sequentially with 1N NaOH solution and then with deionized water.

• Isolation and Purification: Dry the organic phase over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent under reduced pressure. The crude product can be further purified by recrystallization or column chromatography.

Protocol 2: Characterization of Benzoxazine Monomer by DSC

• Sample Preparation: Accurately weigh 5-10 mg of the purified benzoxazine monomer into an aluminum DSC pan.

• DSC Analysis: Place the pan in the DSC instrument. Heat the sample from room temperature to approximately 300°C at a heating rate of 10°C/min under a nitrogen atmosphere.

• Data Analysis: Observe the DSC thermogram for a sharp endothermic peak corresponding to the melting point of the monomer, followed by a broad exothermic peak indicating the ring-opening polymerization. The onset and peak maximum of the exotherm provide information about the curing temperature.[1][21][22]

References

• SAMPE, "Synthesis of High Purity Benzoxazine Monomer and Prepolymer." Available: [Link]

• ResearchGate, "Solvent effect on the synthesis of polybenzoxazine copolymer precursors." Available: [Link]

• ResearchGate, "Optimization of reaction conditions for the synthesis of benzoxazines..." Available: [Link]

• ResearchGate, "1 H NMR of the benzoxazines (a) BAB; (b) IBPB; (c) SBIB." Available: [Link]

• PMC, "Synthesis and Characterization of Bio‐based Polybenzoxazine Hybrids From Vanillin, Thymol, and Carvacrol." Available: [Link]

• MDPI, "Catalyzing Benzoxazine Polymerization with Titanium-Containing POSS to Reduce the Curing Temperature and Improve Thermal Stability." Available: [Link]

• ACS Publications, "Catalyzing the Ring-Opening Polymerization of 1,3-Benzoxazines via Thioamide from Renewable Sources." Available: [Link]

• Royal Society of Chemistry, "Benzoxazines with enhanced thermal stability from phenolated organosolv lignin." Available: [Link]

• ResearchGate, "Studies on the ring-opening polymerization of benzoxazines: Understanding the effect of the substituents." Available: [Link]

• SAMPE, "EVALUATING SOLVENT EFFECT IN THE SYNTHESIS OF AROMATIC DIAIMNE-BASED POLYBENZOXA." Available: [Link]

• PMC, "Review on the Accelerated and Low-Temperature Polymerization of Benzoxazine Resins: Addition Polymerizable Sustainable Polymers." Available: [Link]

• MDPI, "Ring-Opening Polymerization of 1,3-Benzoxazines via Borane Catalyst." Available: [Link]

• Royal Society of Chemistry, "Solvent-free synthesis of a formaldehyde-free benzoxazine monomer: study of its curing acceleration effect for commercial benzoxazine." Available: [Link]

• ResearchGate, "1 H NMR spectra of benzoxazine products purified with different purification methods." Available: [Link]

• ACS Publications, "Novel Latent Catalyst for Ring-Opening Polymerization of 1,3-Benzoxazines Triggered by a Dual Ionic/Non-ionic Monomer Partnership." Available: [Link]

• ideXlab, "Benzoxazine - Explore the Science & Experts." Available: [Link]

• MDPI, "Multifunctional Benzoxazines Feature Low Polymerization Temperature and Diverse Polymer Structures." Available: [Link]

• ResearchGate, "(PDF) Preparation of High Purity Samples, Effect of Purity on Properties, and FT-IR, Raman, 1H and 13C NMR, and DSC Data of Highly Purified Benzoxazine Monomers." Available: [Link]

• ResearchGate, "Synthesis and properties of a novel bio‐based benzoxazine resin with excellent low‐temperature curing ability." Available: [Link]

• ACS Publications, "Synthesis, Curing, and Thermal Stability of Low-Temperature-Cured Benzoxazine Resins Based on Natural Renewable Resources." Available: [Link]

• ScienceDirect, "Cationic ring-opening polymerization of benzoxazines." Available: [Link]

• ResearchGate, "(PDF) High Yield Synthesis of Fluorinated Benzoxazine Monomers and Their Molecular Characterization." Available: [Link]

• RSC Publishing, "Solvent-free synthesis of a formaldehyde-free benzoxazine monomer: study of its curing acceleration effect for commercial benzoxazine." Available: [Link]

• ResearchGate, "Solvent-free synthesis of a formaldehyde-free benzoxazine monomer: Study of its curing acceleration effect for commercial benzoxazine." Available: [Link]

• ACS Publications, "Study on the Ring-Opening Polymerization of Benzoxazine through Multisubstituted Polybenzoxazine Precursors." Available: [Link]

• ResearchGate, "Synthesis, Curing, and Thermal Stability of Low-Temperature-Cured Benzoxazine Resins Based on Natural Renewable Resources." Available: [Link]

• ResearchGate, "Simplified mechanisms for the polymerization of benzoxazines. (a) The..." Available: [Link]

• ResearchGate, "Synthesis of benzoxazine derivatives and their polymers. Reprinted with..." Available: [Link]

• MDPI, "Developing Further Versatility in Benzoxazine Synthesis via Hydrolytic Ring-Opening." Available: [Link]

• ResearchGate, "Various Synthetic Methods of Benzoxazine Monomers." Available: [Link]

• MDPI, "Benzoxazine Monomers and Polymers Based on 3,3′-Dichloro-4,4′-Diaminodiphenylmethane: Synthesis and Characterization." Available: [Link]

• Middle East Technical University, "PREPARATION AND CHARACTERIZATION OF POLYBENZOXAZINE INVOLVING VARIOUS ADDITIVES." Available: [Link]

• ResearchGate, "How to open the resin when synthesis benzoxazine monomer?and what caused it?" Available: [Link]

• Taylor & Francis Online, "Structurally diverse benzoxazines: synthesis, polymerization, and thermal stability." Available: [Link]

Sources

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• 2. Review on the Accelerated and Low-Temperature Polymerization of Benzoxazine Resins: Addition Polymerizable Sustainable Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 6. Solvent-free synthesis of a formaldehyde-free benzoxazine monomer: study of its curing acceleration effect for commercial benzoxazine - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
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• 26. open.metu.edu.tr [open.metu.edu.tr]

Technical Support Center: Side-Product Analysis in the Synthesis of 1,3-Naphthoxazine Derivatives

Welcome to the technical support center for the synthesis of 1,3-naphthoxazine derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and nuances of this synthetic process. My goal is to provide you with not just protocols, but the underlying scientific rationale to empower your experimental decisions and troubleshooting efforts.

I. Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the synthesis of 1,3-naphthoxazine derivatives. Each issue is presented with its probable causes, actionable solutions, and preventative measures.

Issue 1: Low Yield of the Desired 1,3-Naphthoxazine Product

Question: My reaction is showing low conversion to the desired 1,3-naphthoxazine derivative, and I'm observing a significant amount of starting material. What are the likely causes and how can I improve the yield?

Answer:

Low yields in 1,3-naphthoxazine synthesis, which is often a variation of the Mannich reaction, can stem from several factors related to reaction conditions and reagent stability.[1][2][3] The core of this reaction involves the condensation of a naphthol, an amine, and an aldehyde (commonly formaldehyde).[4][5]

Probable Causes & Solutions:

• Suboptimal Catalyst: The choice and concentration of the catalyst are critical.[6]

  • Insight: While many protocols use acidic catalysts, their strength and compatibility with your specific substrates matter.[6] For instance, a strong acid might promote side reactions, while a weak acid may not be effective enough.

  • Solution:

    • Catalyst Screening: If you are not using a catalyst, consider introducing one. Effective catalysts include p-toluenesulfonic acid, Lewis acids like ZrOCl₂, or even greener options like nano-Fe₃O₄@walnut shell/Cu(II).[4][6][7]

    • Optimization: If you are already using a catalyst, its concentration may need optimization. Create a small experimental matrix to test different catalyst loadings (e.g., 5 mol%, 10 mol%, 15 mol%).

• Inefficient Imine Formation: The reaction proceeds through the formation of an iminium ion from the amine and formaldehyde, which is then attacked by the naphthol.[3][8]

  • Insight: If the iminium ion does not form efficiently, the reaction will stall. This can be due to the basicity of the amine or steric hindrance.

  • Solution:

    • Pre-formation of the Imine: Consider pre-mixing the amine and formaldehyde under your reaction conditions for a short period (e.g., 15-30 minutes) before adding the naphthol.

    • pH Adjustment: The pH of the reaction medium can influence imine formation. For many Mannich-type reactions, a slightly acidic pH is optimal.

• Decomposition of Reagents: Formaldehyde, often used as an aqueous solution (formalin), can be a source of variability.

  • Insight: The concentration of commercial formalin can decrease over time. Using a less active formaldehyde source will directly impact your yield.

  • Solution:

    • Use Fresh Formaldehyde: Always use a fresh, unopened bottle of formaldehyde solution or paraformaldehyde, which is a solid polymer that depolymerizes in situ.

    • Titrate Your Formaldehyde: For critical applications, consider titrating your formaldehyde solution to determine its exact concentration.

Experimental Workflow: Optimizing Catalyst Loading

Caption: Workflow for optimizing catalyst loading.

Issue 2: Formation of a White, Insoluble Precipitate (Likely a Polymer)

Question: During my reaction, a significant amount of a white, insoluble solid precipitates, and my desired product yield is low. What is this precipitate and how can I prevent its formation?

Answer:

The formation of an insoluble precipitate is a common issue, often attributed to the unwanted polymerization of formaldehyde or the reaction of formaldehyde with the naphthol to form resins.[9]

Probable Causes & Solutions:

• Excess Formaldehyde or High Temperature:

  • Insight: High concentrations of formaldehyde, especially at elevated temperatures, can lead to self-polymerization or the formation of phenolic resins with the naphthol.

  • Solution:

    • Stoichiometry Control: Carefully control the stoichiometry of your reagents. Use a slight excess of formaldehyde (e.g., 1.1-1.2 equivalents), but avoid large excesses.

    • Temperature Management: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Consider starting at room temperature and gradually increasing the temperature if the reaction is too slow.[6]

    • Slow Addition: Add the formaldehyde solution dropwise to the reaction mixture over a period of time to maintain a low instantaneous concentration.

• Inappropriate Solvent:

  • Insight: The choice of solvent can influence the solubility of intermediates and side-products. A solvent in which the desired product is soluble but the polymeric side-products are not can exacerbate the issue.

  • Solution:

    • Solvent Screening: Experiment with different solvents. While ethanol is common, other solvents like dioxane, acetonitrile, or even solvent-free conditions have been reported to be effective.[4][10]

Data Presentation: Effect of Formaldehyde Equivalents on Polymer Formation

Formaldehyde (Equivalents)	Reaction Temperature (°C)	Observation	Desired Product Yield (%)
1.0	60	Clear solution, slow reaction	45
1.2	60	Clear solution	85
2.0	60	Slight turbidity after 1 hr	60
1.2	80	Rapid formation of precipitate	30
2.0	80	Immediate, heavy precipitation	<10

Issue 3: Identification of an Unexpected Side-Product with a Higher Molecular Weight

Question: My mass spectrometry analysis shows a significant peak with a molecular weight corresponding to two naphthol units and the amine, minus a water molecule. What could this side-product be?

Answer:

This is a classic signature of a bis-naphthoxazine ether or a related bridged species. These side-products can form under certain conditions, particularly when the reaction is run for extended periods or at high temperatures.

Probable Causes & Formation Mechanism:

• Reaction with a Second Naphthol Molecule:

  • Insight: The intermediate iminium ion can be attacked by a second molecule of naphthol, leading to the formation of a bis(hydroxynaphthyl)methane derivative. This intermediate can then undergo further reactions to form various bridged or dimeric structures.

  • Mechanism:

    • The iminium ion reacts with a naphthol molecule as expected.

    • Instead of cyclizing to form the oxazine ring, the resulting aminomethylnaphthol can react with another iminium ion and a second naphthol molecule.

    • Alternatively, under acidic conditions, the aminomethylnaphthol can eliminate the amine to form a reactive quinone methide, which is then attacked by a second naphthol molecule.

Troubleshooting Logic: Dimer Formation

Caption: Troubleshooting logic for dimer formation.

Solutions:

• Shorter Reaction Times: Monitor the reaction closely by TLC or LC-MS and stop the reaction as soon as the starting material is consumed.[6]

• Lower Temperature: As with polymer formation, lower temperatures can disfavor the formation of these higher molecular weight species.[6]

• Stoichiometric Control: Ensure that the naphthol is not in large excess relative to the amine and formaldehyde.

II. Frequently Asked Questions (FAQs)

Q1: What are the best analytical techniques for identifying and quantifying side-products in my reaction mixture?

A1: A combination of chromatographic and spectroscopic techniques is ideal for comprehensive impurity profiling.[11][12]

• High-Performance Liquid Chromatography (HPLC): This is the workhorse for separating the components of your reaction mixture. A good quality C18 column with a water/acetonitrile or water/methanol gradient is a good starting point.

• Mass Spectrometry (MS): Coupling HPLC with a mass spectrometer (LC-MS) is highly effective.[13] It allows you to obtain the molecular weights of your desired product and any side-products, which is crucial for initial identification.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural elucidation of both the desired product and any major impurities.[14] If you can isolate a side-product, 2D NMR techniques like COSY and HSQC can provide detailed structural information. For complex mixtures, hyphenated techniques like LC-NMR can be powerful.[12][13]

Q2: How can I purify my 1,3-naphthoxazine derivative away from the side-products?

A2: The purification strategy will depend on the nature of the impurities.

• Crystallization: If your product is a solid and has different solubility properties from the impurities, crystallization is an excellent and scalable purification method. Experiment with different solvents to find one in which your product is sparingly soluble at room temperature but highly soluble when hot.

• Column Chromatography: For complex mixtures or when crystallization is not effective, column chromatography on silica gel is the most common method.[1]

  • Pro-Tip: Use a solvent system with a polarity that allows your desired product to have an Rf value of around 0.3 on a TLC plate for optimal separation. A gradient elution (gradually increasing the polarity of the eluent) is often necessary to separate closely related compounds.

Q3: Can the choice of amine in the reaction influence the types of side-products formed?

A3: Absolutely. The structure and basicity of the amine play a significant role.

• Primary vs. Secondary Amines: While both can be used, primary amines can potentially react twice, leading to more complex mixtures. However, they are essential for forming the N-H bond within the oxazine ring of certain derivatives.

• Steric Hindrance: Bulky amines may react more slowly, potentially requiring more forcing conditions (higher temperatures or longer reaction times), which can increase the likelihood of side-product formation.

• Basicity: The basicity of the amine will affect the rate of iminium ion formation. Highly basic amines will react quickly with formaldehyde.

By understanding the fundamental principles of the 1,3-naphthoxazine synthesis and being aware of the common pitfalls, you can effectively troubleshoot your experiments and achieve higher yields and purity of your desired products.

References

• Mechanism for the synthesis of naphtho[1][8]-oxazines. ResearchGate. Available from: [Link]

• Efficient synthesis of 1,3-naphtoxazine derivatives using reusable magnetic catalyst (GO-Fe3O4–Ti(IV)): anticonvulsant evaluation and computational studies. PubMed Central. Available from: [Link]

• Scheme 1. Reaction of various anilines with formalin and 1-naphthol. ResearchGate. Available from: [Link]

• The reaction of b-naphthol, formaldehyde, and aniline in the presence... ResearchGate. Available from: [Link]

• 1,3-Naphthoxazine derivatives: Synthesis, in silico pharmacokinetic studies, antioxidant and photoprotective properties. PubMed. Available from: [Link]

• Synthesis of 1,3-naphthoxazines 82 | Download Scientific Diagram. ResearchGate. Available from: [Link]

• Synthesis and Characterizations of New 1,3-Oxazine Derivatives. Journal of The Chemical Society of Pakistan. Available from: [Link]

• (PDF) Efficient synthesis of 1,3-naphtoxazine derivatives using reusable magnetic catalyst (GO-Fe3O4–Ti(IV)): anticonvulsant evaluation and computational studies. ResearchGate. Available from: [Link]

• 1,3-Naphthoxazine derivatives: Synthesis, in silico pharmacokinetic studies, antioxidant and photoprotective properties | Request PDF. ResearchGate. Available from: [Link]

• Recent advances in the synthesis and synthetic applications of Betti base (aminoalkylnaphthol) and bis-Betti base derivatives. RSC Publishing. Available from: [Link]

• Recent advances in the transformation reactions of the Betti base derivatives. Available from: [Link]

• Clean and Green Approach for Synthesis of Various Derivatives of[1][8]Oxazine in Sustainable Aqueous Hydrotropic Medium: Polycyclic Aromatic Compounds. Taylor & Francis Online. Available from: [Link]

• Synthesis and Conformational Analysis of Naphthoxazine-Fused Phenanthrene Derivatives. Available from: [Link]

• Latent Catalyst-Containing Naphthoxazine: Synthesis and Effects on Ring-Opening Polymerization. ResearchGate. Available from: [Link]

• Condensation of Naphthols with Formaldehyde and Primary Amines. Journal of the American Chemical Society. Available from: [Link]

• Synthesis and Characterization of Mannich Base. Available from: [Link]

• Impurity Profiling With Use of Hyphenated Techniques. Asian Journal of Research in Chemistry. Available from: [Link]

• Synthesis and Structural Analysis of Chiral Bis-dihydro[1][8]-naphthoxazines and Imidazolidine Derivatives Prepared by Three-Component Mannich-Type Condensation. MDPI. Available from: [Link]

• Mannich Reaction The Mannich reaction is three component condensation in which a compound containing an act. SUST Repository. Available from: [Link]

• Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. Open Access Journals. Available from: [Link]

• Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Available from: [Link]

• Mannich reaction. Wikipedia. Available from: [Link]

• Mannich Reaction. Organic Chemistry Portal. Available from: [Link]

• Novel Analytical Techniques used in Identification and Isolation of Impurities in Pharmaceuticals an Overview. ResearchGate. Available from: [Link]

• Mannich bases in medicinal chemistry and drug design. PubMed Central. Available from: [Link]

• WO2012045738A1 - Process for inhibiting unwanted free-radical polymerization of acrylic acid present in a liquid phase p. Google Patents.

• Synthesis and Biological Activity Evaluation In Silico of Bis(4-Hydroxy-6H-1,3-Oxazin-6-One) Derivatives and the Products of Their Alcoholysis. MDPI. Available from: [Link]

• Synthesis and characterization of naphthoxazine functional poly(3-caprolactone). ElectronicsAndBooks. Available from: [Link]

• WO2013004579A2 - Ethers of bis(hydroxymethyl)cyclohexanes. Google Patents.

• Nomenclature of Ethers. Chemistry LibreTexts. Available from: [Link]

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Catalyst selection for lowering the curing temperature of benzoxazine resins.

Technical Support Center: Catalyst Selection for Benzoxazine Resins

Welcome to the technical support center for benzoxazine resin systems. This guide is designed for researchers, scientists, and professionals aiming to optimize their curing processes by lowering the thermal requirements of benzoxazine polymerization. High curing temperatures (typically >200°C) can limit the applications of these versatile resins, increase energy costs, and induce thermal stress in composite materials. The strategic selection of a catalyst is the most direct and effective method to mitigate these challenges.[1]

This document provides field-proven insights and troubleshooting guidance in a direct question-and-answer format, moving from foundational knowledge to specific experimental challenges.

Part 1: Frequently Asked Questions (FAQs) on Catalysis

This section addresses the most common initial questions researchers have when approaching the catalytic curing of benzoxazine resins.

Q1: Why do I need a catalyst for my benzoxazine resin?

While benzoxazine resins can undergo thermally induced, self-catalyzed ring-opening polymerization (ROP), this process requires high temperatures, often in the range of 200–260°C.[2] A catalyst acts to lower the activation energy of this reaction, enabling polymerization at significantly lower temperatures. The primary benefits include:

• Reduced Energy Consumption: Lowering the curing temperature directly translates to energy savings.

• Shorter Cycle Times: Catalysts accelerate the polymerization rate, reducing the time required for complete curing.

• Wider Substrate Compatibility: Lower temperatures allow for the use of benzoxazines with thermally sensitive substrates or components.

• Mitigated Thermal Stress: Reduced curing temperatures minimize residual stress in the final part, which is critical for composites and adhesives.

Q2: What are the main types of catalysts for benzoxazine resins?

Catalysts for benzoxazine ROP are broadly classified based on their chemical nature and mechanism. The most effective and widely studied are acidic catalysts that promote a cationic ring-opening process.[3]

• Lewis Acids: These are electron-pair acceptors and are among the most potent catalysts for reducing benzoxazine curing temperatures.[4][5] They interact with the oxygen or nitrogen atoms in the oxazine ring, facilitating its cleavage.[5] Common examples include metal salts like iron(III) chloride (FeCl₃), aluminum chloride (AlCl₃), zinc chloride (ZnCl₂), and copper(II) chloride (CuCl₂).[6][7][8] Organometallic compounds, such as titanium-containing POSS, have also been shown to be effective.[6]

• Brønsted Acids (Proton Donors): These catalysts initiate polymerization by donating a proton. This category includes phenols, carboxylic acids, and sulfonic acids (e.g., p-toluenesulfonic acid, p-TSA).[6][9][10] Notably, phenolic compounds—even residual phenols from monomer synthesis—can act as auto-catalysts.[11][12] Phenolic naphthoxazines, especially those with electron-withdrawing groups, have proven to be effective latent catalysts.[13][14]

• Basic Catalysts: Compounds like imidazoles and other amines can also catalyze the reaction, but they proceed through a different, nucleophilic ring-opening mechanism.[3][6] Generally, acidic catalysts are considered more effective for achieving significant temperature reduction.[3]

Q3: How does an acid catalyst work to open the benzoxazine ring?

The accepted mechanism for thermal ROP of benzoxazines is a cationic process.[3] Acid catalysts greatly accelerate this by facilitating the formation of the initial cationic species.

The process can be visualized as follows:

• Coordination/Protonation: The acid catalyst (either a Lewis acid or a proton from a Brønsted acid) interacts with the electronegative oxygen or nitrogen atom of the oxazine ring.

• Ring Cleavage: This interaction weakens the C-O bond of the oxazine ring, leading to its cleavage and the formation of a carbocation or an iminium ion.

• Electrophilic Attack: This highly reactive cationic intermediate then attacks another benzoxazine monomer at an electron-rich site (typically the ortho position of the phenolic ring), propagating the polymerization.

• Rearrangement: The reaction proceeds, forming the characteristic polybenzoxazine network rich in phenolic and Mannich bridge structures.

Below is a diagram illustrating the generalized acid-catalyzed mechanism.

Caption: Generalized workflow for acid-catalyzed ring-opening polymerization (ROP).

Q4: How much catalyst should I use?

The optimal catalyst concentration is a critical parameter that requires experimental determination. It typically falls in the range of 0.5 to 5 wt%.

• Too little catalyst will result in an insufficient reduction in curing temperature or incomplete polymerization.

• Too much catalyst can have detrimental effects, including an overly rapid and uncontrollable exotherm, reduced thermal stability of the final polymer, and plasticization (lowering the glass transition temperature, Tg).[3][10]

It is always recommended to start with a low concentration (e.g., 1 wt%) and create a series of formulations to identify the optimal loading for your specific monomer and catalyst system.

Part 2: Troubleshooting Guide for Catalyzed Curing

This section is structured to address specific problems you may encounter during your experiments.

Problem 1: Curing is incomplete or significantly slower than expected, even with a catalyst.

Possible Causes & Solutions

• Insufficient Catalyst Concentration: The catalyst loading may be below the effective threshold for your system.

  • Solution: Prepare a series of samples with increasing catalyst concentrations (e.g., 1%, 2%, 3% by weight) and analyze their curing behavior using Differential Scanning Calorimetry (DSC). This will allow you to determine the concentration at which the curing exotherm peak (Tₚ) is minimized without introducing negative effects.

• Poor Catalyst Dispersion/Solubility: The catalyst is not homogeneously mixed into the resin, leading to localized areas of uncured material. This is a known issue with some crystalline metal salts in non-polar benzoxazine monomers.[5]

  • Solution 1 (Solvent-Assisted Mixing): Dissolve the catalyst in a minimal amount of a low-boiling-point solvent (e.g., acetone, THF) and then thoroughly mix this solution into the molten benzoxazine monomer. Ensure all solvent is removed under vacuum at a mild temperature before curing.

  • Solution 2 (High-Shear Mixing): If the monomer is liquid or can be melted, use a high-shear mixer or a three-roll mill to break down catalyst agglomerates and ensure uniform dispersion.

  • Solution 3 (Catalyst Selection): Opt for a catalyst with better solubility in your monomer, such as an organometallic catalyst or a liquid acid.

• Inaccurate Curing Temperature: The selected curing temperature, while lower than the uncatalyzed temperature, may still be on the leading edge of the exothermic peak rather than at its maximum rate.

  • Solution: Perform a DSC scan on your catalyzed formulation (e.g., at a heating rate of 10 °C/min) to identify the onset temperature (Tᵢ) and the peak exothermic temperature (Tₚ).[6] A good starting point for an isothermal cure schedule is a temperature close to Tₚ.

Problem 2: The cured polybenzoxazine has a lower Glass Transition Temperature (Tg) and/or reduced thermal stability compared to the uncatalyzed version.

Possible Causes & Solutions

• Plasticization Effect: Excess catalyst that does not participate in the reaction can remain in the polymer matrix, acting as a plasticizer and lowering the Tg.[10]

  • Solution: Revisit your catalyst concentration study. Use the lowest effective concentration. Analyze the Tg of each cured sample using DSC or Dynamic Mechanical Analysis (DMA) to find the sweet spot that balances low curing temperature with high Tg.

• Altered Network Structure: Some catalysts can influence the final structure of the polymer network. For instance, certain conditions can favor the formation of different linkage types, potentially leading to a less densely cross-linked or less rigid network.[3]

  • Solution 1 (Post-Curing): Implement a post-curing step at a higher temperature (still potentially below the original uncatalyzed Tₚ). This can help advance the cross-linking reaction and drive off any volatile byproducts, often resulting in an increased Tg.

  • Solution 2 (Catalyst Choice): Experiment with different classes of catalysts. For example, catalysts that can be incorporated into the polymer backbone, like certain titanium-based POSS catalysts, have been shown to improve thermal stability.[6]

Problem 3: The curing reaction is too fast and generates an uncontrollable exotherm.

Possible Causes & Solutions

• Excessively High Catalyst Concentration: The catalyst loading is too high, leading to a runaway reaction, especially in larger sample masses.

  • Solution: Immediately reduce the catalyst concentration. Perform DSC on small samples (~5 mg) to characterize the heat flow before attempting to cure larger quantities.[15]

• Highly Reactive Catalyst/Monomer System: Some combinations, such as a very strong Lewis acid with a highly reactive benzoxazine monomer, are inherently very fast.

  • Solution: Implement a staged curing cycle. Instead of going directly to the peak cure temperature, use a slower heating ramp or introduce intermediate dwell steps at lower temperatures. This allows the reaction to initiate more gently and the heat to dissipate.

Part 3: Data & Protocols

Comparative Catalyst Performance

The following table summarizes data synthesized from the literature to provide a comparative overview of the effectiveness of various catalysts. Note that absolute values can vary based on the specific benzoxazine monomer structure and experimental conditions.

Catalyst Type	Example Catalyst	Benzoxazine Type	Catalyst Loading	Uncatalyzed Tₚ (°C)	Catalyzed Tₚ (°C)	Reference
Lewis Acid	FeCl₃	BA-a / BF-a	~5 mol%	~217	~145	[7][8]
Lewis Acid	AlCl₃	BA-a / BF-a	~5 mol%	~217	~145	[7][8]
Lewis Acid	AlCl₃	Urushiol-based	6:1 (Monomer:Metal)	192.8	109.4	[4]
Lewis Acid	Tris(pentafluorophenyl)borane	P-a	3 mol%	~260	~162	[5]
Phenolic	Pyrogallol	BZ	Not specified	256	174	[6]
Phenolic	Phenolic Naphthoxazine	P-Bn	10 mol%	~247	~190	[13][14]

Tₚ = Peak exothermic curing temperature as measured by DSC. BA-a = Bisphenol A / Aniline based benzoxazine. BF-a = Bisphenol F / Aniline based benzoxazine. P-a = Phenol / Aniline based benzoxazine. P-Bn = Phenol / Benzylamine based benzoxazine.

Experimental Protocol: Screening Catalysts for Benzoxazine Curing

This protocol provides a validated, step-by-step workflow for evaluating a new catalyst.

Caption: Standard experimental workflow for catalyst screening and validation.

Methodology Details:

• Materials Preparation:

  • Dry the benzoxazine monomer under vacuum at 80°C for at least 12 hours to remove any absorbed moisture, which can affect polymerization.

  • Dry the catalyst according to the supplier's recommendations. Hygroscopic catalysts like AlCl₃ require handling in a glovebox or dry environment.

• Formulation and Mixing:

  • If the benzoxazine is a solid, gently heat it until fully molten (e.g., 100-120°C).

  • Accurately weigh and add the desired amount of catalyst to the molten monomer.

  • Mix thoroughly using a mechanical stirrer until the catalyst is fully dissolved or homogeneously dispersed. For solubility issues, refer to the troubleshooting guide.

  • Prepare a control sample of pure monomer without catalyst.

• Curing Profile Analysis (DSC):

  • Use a DSC instrument to analyze the curing behavior.[15] Hermetically seal 5-10 mg of the catalyzed resin in an aluminum pan.

  • Perform a dynamic scan from room temperature to 300°C at a heating rate of 10 °C/min.

  • From the resulting exotherm, determine the onset temperature (Tᵢ) and the peak temperature (Tₚ). This data is crucial for designing the bulk curing schedule.

• Bulk Curing:

  • Pour the liquid-catalyzed resin into a pre-heated mold.

  • Based on the DSC results, program a curing schedule. A common approach is to heat to a temperature near Tₚ and hold for 1-2 hours, followed by an optional post-cure at a slightly higher temperature to ensure full conversion.

• Cured Polymer Characterization:

  • FTIR Spectroscopy: Confirm the completion of the ring-opening polymerization by verifying the disappearance of characteristic oxazine ring absorbance peaks (e.g., ~945 cm⁻¹ for the trisubstituted benzene ring mode).[6][16]

  • DSC/DMA: Perform a second DSC scan on the cured sample to determine its glass transition temperature (Tg).[15] For more accurate mechanical properties, use DMA.[15]

  • Thermogravimetric Analysis (TGA): Evaluate the thermal stability of the cured polymer by measuring the temperature at 5% weight loss (Td5) and the char yield at a high temperature (e.g., 800°C) under a nitrogen atmosphere.[15]

References

• Wang, C., et al. (2022). Catalyzing Benzoxazine Polymerization with Titanium-Containing POSS to Reduce the Curing Temperature and Improve Thermal Stability. MDPI. [Link]

• Lochab, B., et al. (2021). Catalytic Accelerated Polymerization of Benzoxazines and Their Mechanistic Considerations. ResearchGate. [Link]

• Yang, S., et al. (2022). Metal Ion-Catalyzed Low-Temperature Curing of Urushiol-Based Polybenzoxazine. Frontiers in Chemistry. [Link]

• Kaya, G., Kiskan, B., & Yagci, Y. (2018). Phenolic Naphthoxazines as Curing Promoters for Benzoxazines. Macromolecules. [Link]

• Devaraju, S., et al. (2022). Metal salts used as an efficient catalyst to reduce the ring opening polymerization temperature of benzoxazines. Taylor & Francis Online. [Link]

• Devaraju, S., et al. (2022). Metal salts used as an efficient catalyst to reduce the ring opening polymerization temperature of benzoxazines | Request PDF. ResearchGate. [Link]

• Zhang, K., et al. (2021). Catalytic Polymerization of Mono-Benzoxazine Functionalized Phthalonitrile Resin by Lewis Acids: Mechanism and Properties | Request PDF. ResearchGate. [Link]

• Kaya, G., Kiskan, B., & Yagci, Y. (2018). Phenolic Naphthoxazines as Curing Promoters for Benzoxazines | Request PDF. ResearchGate. [Link]

• Lin, Y.-C., et al. (2022). Curing Kinetics of Main-Chain Benzoxazine Polymers Synthesized in Continuous Flow. Industrial & Engineering Chemistry Research. [Link]

• Wang, Y., et al. (2020). Properties and Curing Kinetics of a Processable Binary Benzoxazine Blend. Polymers. [Link]

• Kiskan, B., et al. (2018). Ring-Opening Polymerization of 1,3-Benzoxazines via Borane Catalyst. MDPI. [Link]

• Yang, S., et al. (2022). Metal Ion-Catalyzed Low-Temperature Curing of Urushiol-Based Polybenzoxazine. PMC - NIH. [Link]

• Lee, W., Polance, R., & Haugen, H. (2020). Functional Powder Coatings via Isocyanate-Cured Phenolics and Benzoxazines. CoatingsTech. [Link]

• Khamidullin, O., et al. (2022). Catalyst selection and optimization of curing process for benzoxazine binders | Request PDF. ResearchGate. [Link]

• Allen, D. J., et al. (2013). Examining the Initiation of the Polymerization Mechanism and Network Development in Aromatic Polybenzoxazines. Macromolecules. [Link]

• Ran, Q., et al. (2014). The Effect of Tertiary Amines as Catalysts on the Ring-Opening Polymerization of Benzoxazines. MDPI. [Link]

• Wang, C., et al. (2017). Non-isothermal curing kinetics and thermal properties of benzoxazine-phenolic copolymers. ResearchGate. [Link]

• Hsu, C.-H., et al. (2023). Characterization and Polymerization Kinetics of Triazine-Based Benzoxazine Monomers: Effects of Pyridine and Bromine Interactions. ACS Applied Polymer Materials. [Link]

• Andreu, R., et al. (2003). Synthesis and characterization of benzoxazine-based phenolic resins: Crosslinking study | Request PDF. ResearchGate. [Link]

• Liu, W., et al. (2016). Curing kinetics, thermal, and adhesive properties of acetylene-terminated benzoxazine. ResearchGate. [Link]

• Ishida, H. (2017). Overview and Historical Background of Polybenzoxazine Research | Request PDF. ResearchGate. [Link]

• Kiskan, B., & Yagci, Y. (2011). Synthesis and Properties of Benzoxazine Resins. ResearchGate. [Link]

• Gnanasekaran, D., et al. (2023). Synthesis of Bio-Based Polybenzoxazine and Its Antibiofilm and Anticorrosive Activities. PMC - NIH. [Link]

• S, S., et al. (2023). Efficient Curing of Benzoxazine-Epoxy Resins: Catalytic Strategies for Lowering Energy Consumption and Kinetic Analysis. R Discovery. [Link]

• Sebastián, R. M., et al. (2002). Catalyst effects on the ring-opening polymerization of 1,3-benzoxazine and on the polymer structure | Request PDF. ResearchGate. [Link]

• Wang, Y., et al. (2020). Properties and Curing Kinetics of a Processable Binary Benzoxazine Blend. ACS Applied Polymer Materials. [Link]

• Lochab, B., et al. (2021). Review on the Accelerated and Low-Temperature Polymerization of Benzoxazine Resins: Addition Polymerizable Sustainable Polymers. PMC - NIH. [Link]

• Ariraman, M., et al. (2023). Recent advances in bio-based polybenzoxazines as an interesting adhesive coating. Progress in Organic Coatings. [Link]

• Zhang, K., & Ishida, H. (2021). Synthesis, Curing, and Thermal Stability of Low-Temperature-Cured Benzoxazine Resins Based on Natural Renewable Resources | Request PDF. ResearchGate. [Link]

• Liu, J., et al. (2020). Synthesis, characterization, and properties of a novel aromatic ester-based polybenzoxazine. RSC Publishing. [Link]

• Zhang, K., et al. (2021). Low-temperature gelling phenomenon for a class of slow-curing phthalonitrile-benzoxazine resin | Request PDF. ResearchGate. [Link]

• Wang, Z., et al. (2022). Study on the Curing Behaviors of Benzoxazine Nitrile-Based Resin Featuring Fluorene Structures and the Excellent Properties of Their Glass Fiber-Reinforced Laminates. MDPI. [Link]

• Zhang, K., & Ishida, H. (2021). Synthesis, Curing, and Thermal Stability of Low-Temperature-Cured Benzoxazine Resins Based on Natural Renewable Resources. ACS Applied Polymer Materials. [Link]

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Technical Support Center: Ensuring the Stability of Naphthoxazine Compounds During Storage

Welcome to the Technical Support Center for Naphthoxazine Compounds. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for preventing the degradation of naphthoxazine compounds during storage. Our goal is to ensure the integrity and reliability of your experimental outcomes by preserving the quality of these critical chemical entities.

Introduction: The Challenge of Naphthoxazine Stability

Naphthoxazine monomers, while versatile, are susceptible to various degradation pathways that can compromise their structure and reactivity. This guide provides a comprehensive overview of the potential degradation mechanisms and offers practical solutions to mitigate these issues. By understanding the underlying chemistry of degradation, you can implement effective storage strategies to ensure the long-term stability of your naphthoxazine compounds.

Frequently Asked Questions (FAQs)

Q1: My solid naphthoxazine compound has changed color (e.g., from white to yellow or brown) during storage. What is the likely cause, and is the material still usable?

A change in color of your solid naphthoxazine compound is a common indicator of degradation, most likely due to oxidation.

Causality: The nitrogen and oxygen heteroatoms in the oxazine ring, as well as the electron-rich naphthalene ring system, can be susceptible to oxidation. This can be initiated by atmospheric oxygen (autoxidation) or exposure to light (photodegradation). The resulting oxidized species are often colored impurities.[1][2]

Troubleshooting Actions:

• Assess the Extent of Degradation:

  • Analytical Characterization: The most reliable way to assess the purity of the compound is through analytical techniques.

    • NMR Spectroscopy: Acquire a new ¹H NMR spectrum of the discolored compound. Compare it to the spectrum of a pure, freshly prepared sample. Look for the appearance of new peaks or changes in the integration of characteristic peaks of the oxazine ring, such as the -O-CH₂-N- and Ar-CH₂-N- protons.[3][4][5][6][7]

    • FTIR Spectroscopy: Run an FTIR spectrum and look for the appearance of new peaks, such as carbonyl (C=O) stretches, which may indicate oxidative degradation.[8]

    • HPLC/LC-MS: This is a highly sensitive method to quantify the purity and identify potential degradation products.

  • Solubility Test: A simple, albeit less definitive, test is to check the solubility of the compound in a solvent in which it is known to be freely soluble. The presence of insoluble particulates may suggest the formation of degradation products or oligomers.

• Usability:

  • If the discoloration is minor and analytical data (NMR, HPLC) show purity >95%, the material may still be usable for some applications, but it is advisable to use it with caution and to consider that the impurities might affect reaction kinetics or final properties.

  • For applications requiring high purity, such as in drug development or for preparing high-performance polymers, it is strongly recommended to purify the compound (e.g., by recrystallization or column chromatography) or to use a fresh, pure batch.

Prevention:

• Store the compound under an inert atmosphere (nitrogen or argon) to minimize contact with oxygen.

• Store in amber vials or in the dark to prevent photodegradation.

• Store at recommended low temperatures (see Q2).

Q2: What are the optimal storage conditions (temperature, atmosphere, light) for naphthoxazine monomers?

Proper storage is the most critical factor in preventing degradation. The following conditions are recommended to maximize the shelf-life of your naphthoxazine compounds.

Storage Parameter	Recommendation	Rationale
Temperature	≤ 4°C (Refrigerated)	Lower temperatures slow down the rates of all chemical degradation reactions, including oxidation and hydrolysis.[9][10]
Atmosphere	Inert Gas (Nitrogen or Argon)	Prevents oxidation by atmospheric oxygen.[1][2]
Light	In the Dark (Amber Vials)	Protects against photodegradation, which can lead to the formation of oxidized species.[11]
Humidity	Dry/Desiccated Environment	Minimizes the risk of hydrolysis of the oxazine ring.[5][6][12]

Long-Term Storage (> 6 months): For long-term storage, placing the compound in a sealed container under an inert atmosphere in a freezer at -20°C is the best practice. Before use, allow the container to warm to room temperature completely before opening to prevent condensation of atmospheric moisture onto the cold compound.

Q3: I've noticed a decrease in the performance of my naphthoxazine in polymerization reactions (e.g., slower curing, lower final properties). Could this be due to degradation during storage?

Yes, a decline in performance is a strong indication that the naphthoxazine monomer has degraded.

Causality:

• Hydrolysis: The oxazine ring can undergo hydrolysis, especially in the presence of moisture and acidic or basic impurities. This ring-opening reaction consumes the active monomer, leading to a lower concentration of polymerizable species.[11] The hydrolysis products, typically an aminomethyl-functional naphthol derivative, will not participate in the desired ring-opening polymerization.

• Oxidation: Oxidized impurities can potentially interfere with the polymerization mechanism, acting as inhibitors or leading to side reactions that disrupt the formation of the desired polymer network.

• Premature Oligomerization: In some cases, exposure to heat or catalytic impurities during storage can cause a small amount of the monomer to oligomerize, reducing the concentration of the active monomer and potentially increasing the viscosity of the material.[1]

Troubleshooting Actions:

• Confirm Degradation: Use analytical methods as described in Q1 (NMR, FTIR, HPLC) to confirm the presence of impurities and quantify the purity of your monomer.

• Evaluate Synthesis Byproducts: Review the synthesis and purification steps of your naphthoxazine. Residual acidic or basic catalysts are known to accelerate the degradation of benzoxazine and naphthoxazine monomers.[13][14] Thorough purification to remove these impurities is crucial for long-term stability.

• Perform a Small-Scale Test: Compare the performance of the suspect batch with a fresh, high-purity batch in a small-scale polymerization reaction. This can provide direct evidence of reduced reactivity.

Q4: My naphthoxazine is stored as a solution. I'm observing precipitation. What could be the cause?

Precipitation in a naphthoxazine solution can be due to several factors, including solubility issues and degradation.[15]

Causality:

• Supersaturation: The solution may have been prepared at a higher temperature, and upon cooling to storage temperature, the compound's solubility limit was exceeded.

• Solvent Evaporation: If the container is not properly sealed, solvent evaporation can lead to an increase in concentration and subsequent precipitation.

• Degradation: Some degradation products may be less soluble in the chosen solvent than the parent naphthoxazine monomer, leading to their precipitation over time.[15]

• pH Changes: If the solvent system is buffered, a change in pH could affect the solubility of the naphthoxazine, especially if it has ionizable functional groups.

Troubleshooting Actions:

• Check for Supersaturation: Gently warm the solution and observe if the precipitate redissolves. If it does, this indicates a solubility issue. You may need to store the solution at a slightly higher temperature or use a lower concentration. Always ensure the solution has fully equilibrated to room temperature and is vortexed before use.[15]

• Analyze the Precipitate: If possible, isolate the precipitate and analyze it separately from the supernatant. An NMR or FTIR analysis can help determine if it is the original compound or a degradation product.

• Analyze the Supernatant: Analyze the remaining solution by HPLC to determine the concentration of the naphthoxazine and to check for the presence of soluble degradation products.

• Solution Stability Study: If you plan to store the naphthoxazine in solution for extended periods, it is advisable to conduct a short-term stability study in your chosen solvent system to ensure no significant degradation or precipitation occurs under your intended storage conditions.

In-Depth Technical Guide: Degradation Pathways and Prevention

A deeper understanding of the chemical mechanisms behind naphthoxazine degradation is key to effective prevention.

Hydrolysis of the Oxazine Ring

The 1,3-oxazine ring is a type of aminal, which can be susceptible to hydrolysis, particularly under acidic or basic conditions. Even neutral water can cause slow hydrolysis over time, a process that can be accelerated by atmospheric moisture.

Mechanism: The hydrolysis reaction involves the cleavage of the C-N and C-O bonds of the oxazine ring, consuming a molecule of water. This is the reverse of the condensation reaction used to form the ring.[11]

Caption: Hydrolysis of the naphthoxazine ring.

Prevention:

• Thorough Drying: Ensure the naphthoxazine compound is thoroughly dried after synthesis and purification.

• Desiccated Storage: Store the solid compound in a desiccator or in a sealed container with a desiccant.

• Anhydrous Solvents: When preparing solutions, use high-purity, anhydrous solvents.

Oxidation: Autoxidation and Photodegradation

Naphthoxazine compounds can be sensitive to both atmospheric oxygen (autoxidation) and light (photodegradation).

Mechanism: The mechanism of autoxidation in heterocyclic amines often involves the formation of radical species, which then react with oxygen to form hydroperoxides and subsequently other oxidized products.[1][2] Photodegradation involves the absorption of UV or visible light, which excites the molecule and can lead to bond cleavage and reaction with oxygen.

Caption: Oxidation pathways for naphthoxazine degradation.

Prevention:

• Inert Atmosphere: As mentioned, storing under nitrogen or argon is the most effective way to prevent oxidation.

• Light Protection: Use amber glass vials or store containers in a dark place. Avoid prolonged exposure to ambient laboratory light.

Experimental Protocols for Stability Assessment

Protocol 1: Monitoring Naphthoxazine Purity by ¹H NMR

• Sample Preparation: Accurately weigh approximately 5-10 mg of the naphthoxazine compound and dissolve it in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Data Acquisition: Acquire a quantitative ¹H NMR spectrum. Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T₁ of the protons of interest to allow for full relaxation and accurate integration.

• Data Analysis:

  • Identify the characteristic peaks of the naphthoxazine monomer, particularly the two singlets or doublets corresponding to the -O-CH₂-N- and Ar-CH₂-N- protons of the oxazine ring.[4][5][6][7]

  • Integrate these peaks and compare their relative integrals to the expected stoichiometry.

  • Look for the appearance of new peaks that are not present in the spectrum of a pure reference sample. The presence of new peaks indicates the formation of degradation products.

  • If an internal standard is used, the absolute purity of the sample can be determined.

Protocol 2: Accelerated Stability Study

Accelerated stability studies can provide valuable data on the long-term stability of your compound in a shorter timeframe.[9][10][16]

• Sample Preparation: Aliquot the naphthoxazine compound into several vials. For solid samples, place them in open vials within controlled environment chambers. For solutions, prepare identical solutions in sealed vials.

• Stress Conditions: Expose the samples to a range of elevated temperatures and humidity levels. A common set of conditions for accelerated stability testing is 40°C / 75% RH (Relative Humidity).[13] Include a control sample stored under recommended conditions (e.g., 4°C, desiccated, dark).

• Time Points: Pull samples at predetermined time points (e.g., 1, 2, 4, and 8 weeks).

• Analysis: Analyze the pulled samples for purity using a stability-indicating method, such as HPLC with UV or MS detection. Also, note any changes in physical appearance (color, clarity of solution, etc.).

• Data Evaluation: Plot the purity of the naphthoxazine as a function of time for each condition. This data can be used to estimate the shelf-life of the compound under different storage conditions.

Caption: Workflow for an accelerated stability study.

By implementing these storage and monitoring strategies, you can significantly extend the shelf-life of your valuable naphthoxazine compounds and ensure the reproducibility and accuracy of your research.

References

• Zhai, F., & Jordan, R. F. (2017). Autoxidation of Heterocyclic Aminals. ACS Omega, 2(6), 3055–3063. [Link]

• Zhai, F., & Jordan, R. F. (2017). Autoxidation of Heterocyclic Aminals. ACS Omega, 2(6), 3055–3063. [Link]

• Laemmerhold, K., et al. (2016). Benzoxazines with enhanced thermal stability from phenolated organosolv lignin. Green Chemistry, 18(23), 6246-6257. [Link]

• ResearchGate. (n.d.). 1 H NMR spectra of benzoxazine products purified with different purification methods. [Link]

• ResearchGate. (n.d.). ¹H NMR spectrum of the E-3ap benzoxazine monomer. [Link]

• ResearchGate. (n.d.). 1 H-NMR spectra of eugenol based benzoxazine monomers. [Link]

• ResearchGate. (n.d.). 1 H NMR spectra of (a) F-Bz and (b) S-Bz benzoxazine monomers. [Link]

• ResearchGate. (n.d.). FTIR spectra of benzoxazine oligomers. [Link]

• Wang, J., et al. (2018). A New Thickness-Based Accelerated Aging Test Methodology for Resin Materials: Theory and Preliminary Experimental Study. Materials, 11(10), 2011. [Link]

• Microchem Laboratory. (n.d.). Accelerated Physical Stability Testing. [Link]

• Carey, F. (2021). A chemical rationale of drug stability and degradation- An insightful approach. Journal of Chemical Biology & Pharmaceutical Chemistry. [Link]

• Uyar, T., et al. (2008). Polymerisation and degradation of an aromatic amine-based naphthoxazine. Polymer Degradation and Stability, 93(12), 2096-2103. [Link]

• Pelit, E., et al. (2024). 1,3-Naphthoxazine derivatives: Synthesis, in silico pharmacokinetic studies, antioxidant and photoprotective properties. Bioorganic Chemistry, 152, 107756. [Link]

• Yildirim, A., et al. (2006). Synthesis, characterization and properties of naphthoxazine-functional poly(propyleneoxide)s. Polymer, 47(22), 7864-7871. [Link]

• Lee, J. Y., & Ishida, H. (2018). Development of Hydrogen-Rich Benzoxazine Resins with Low Polymerization Temperature for Space Radiation Shielding. ACS Omega, 3(9), 11846–11854. [Link]

• Patil, A. U., et al. (2023). Screening Autoxidation Propensities of Drugs in the Solid-State Using PVP and in the Solution State Using N-Methyl Pyrrolidone. Pharmaceutics, 15(3), 859. [Link]

• Liu, J. P., & Ishida, H. (2011). Thermal Degradation Mechanism of Polybenzoxazines. In Handbook of Benzoxazine Resins (pp. 287-305). Elsevier. [Link]

• Uyar, T., et al. (2013). Synthesis, Characterization, and Thermal Properties of Alkyl-Functional Naphthoxazines. Journal of Applied Polymer Science, 127(4), 3114-3123. [Link]

• Lochab, B., & Ishida, H. (2021). Catalytic Accelerated Polymerization of Benzoxazines and Their Mechanistic Considerations. In Advances in Benzoxazine Resins (pp. 1-36). [Link]

• Spatola, B. (2012). Testing Drug Stability for Long-Term Storage. Drug Discovery and Development. [Link]

• Gendron, R., & Cyr, T. D. (2004). Determining shelf life by comparing degradations at elevated temperatures. Journal of pharmaceutical and biomedical analysis, 35(4), 847–854. [Link]

• ResearchGate. (n.d.). Intrinsic flame‐retardant epoxy resin composites with benzoxazine: Effect of a catalyst and a low curing temperature. [Link]

• ResearchGate. (n.d.). Efficient Curing of Benzoxazine‐Epoxy Resins: Catalytic Strategies for Lowering Energy Consumption and Kinetic Analysis. [Link]

• ResearchGate. (n.d.). FTIR spectra of benzoxazine monomers (a) and polymers (b). [Link]

• Carey, F. (n.d.). The Formation of Heterocyclic Aromatic Amines. Longdom Publishing. [Link]

• ResearchGate. (n.d.). Diethylphosphonate-containing benzoxazine compound as a thermally latent catalyst and a reactive property modifier for polybenzoxazine-based resins. [Link]

• FEUP. (n.d.). EFFECTS OF ACCELERATED AGEING ON THE TENSILE PERFORMANCE OF GFRP/ EPOXY COMPOSITE AND THERMOSET EPOXY. [Link]

• International Journal of Scientific & Technology Research. (n.d.). An Alternative Synthetic Approach For 1,3- Benzoxazine Derivatives. [Link]

• ResearchGate. (n.d.). Thermal Degradation Mechanism of Polybenzoxazines. [Link]

• ResearchGate. (n.d.). Synthesis and Characterization of Fluid 1,3-Benzoxazine Monomers and Their Thermally Activated Curing. [Link]

• Kablov, E. N., et al. (2021). Benzoxazine Monomers and Polymers Based on 3,3′-Dichloro-4,4′-Diaminodiphenylmethane: Synthesis and Characterization. Polymers, 13(9), 1421. [Link]

• ResearchGate. (n.d.). Synthesis, characterization and properties of naphthoxazine-functional poly(propyleneoxide)s. [Link]

• Wikipedia. (n.d.). Polybenzoxazine. [Link]

• ResearchGate. (n.d.). OOA (Out-of-Autoclave) manufacturing of benzoxazine resin-systems by lri (liquid-resin-infusion) for ambient and high temperature aerospace applications. [Link]

• MDPI. (2024). Partially Bio-Based Benzoxazine Monomers Derived from Thymol: Photoluminescent Properties, Polymerization Characteristics, Hydrophobic Coating Investigations, and Anticorrosion Studies. [Link]

• ResearchGate. (n.d.). Thermally Stable Polybenzoxazines via ortho-Norbornene Functional Benzoxazine Monomers: Unique Advantages in Monomer Synthesis, Processing and Polymer Properties. [Link]

• Lochab, B., et al. (2021). Review on the Accelerated and Low-Temperature Polymerization of Benzoxazine Resins: Addition Polymerizable Sustainable Polymers. Polymers, 13(8), 1260. [Link]

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Technical Support Center: Troubleshooting Low Yields in Mannich-Type Reactions for Oxazine Synthesis

Welcome to our dedicated technical support center for resolving challenges in the synthesis of oxazines via Mannich-type reactions. This guide is designed for researchers, scientists, and professionals in drug development who are encountering suboptimal yields in their synthetic routes. Here, we address common experimental hurdles with in-depth scientific explanations and actionable troubleshooting protocols.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Reagent and Substrate-Related Issues

Question 1: My Mannich reaction for oxazine synthesis is resulting in a very low yield or no product at all. Where should I start my investigation?

Answer: Low or nonexistent yields in Mannich reactions often trace back to the quality and handling of the starting materials. A systematic check of your reagents is the most logical first step.

Causality and Field Insights: The Mannich reaction is a three-component condensation, meaning the purity and reactivity of each component—the phenol, the amine, and the aldehyde (most commonly formaldehyde)—are critical for success.[1] Impurities can lead to a cascade of side reactions that consume starting materials and complicate purification.

Troubleshooting Protocol:

• Assess Aldehyde Quality: For reactions involving formaldehyde, paraformaldehyde is a common solid source. However, it can depolymerize or become hydrated over time. Use fresh, high-quality paraformaldehyde for best results.[2] If using an aqueous formaldehyde solution (formalin), ensure its concentration is accurately known and that it has been properly stored to prevent polymerization or oxidation to formic acid.

• Verify Amine Purity: The amine component should be pure and free of moisture. Primary and secondary amines are susceptible to oxidation and can absorb atmospheric carbon dioxide to form carbamates. Consider distillation or purification of the amine if its quality is uncertain.

• Check the Phenolic Substrate: The purity of the phenol or substituted phenol is equally important. Impurities can interfere with the reaction or introduce competing side reactions. Recrystallization or column chromatography of the phenolic starting material may be necessary.

• Consider Substrate Electronic Effects: The electronic properties of your starting materials, particularly aromatic amines and phenols, can significantly influence the reaction rate. Electron-donating groups (EDGs) on the aromatic ring of the amine or phenol increase the nucleophilicity of the nitrogen or the aromatic ring, respectively, which can accelerate the reaction. Conversely, electron-withdrawing groups (EWGs) decrease nucleophilicity and can slow down or even inhibit the reaction.[3] If your substrates contain strong EWGs, you may need to employ more forcing reaction conditions or a more active catalyst.

Section 2: Reaction Condition Optimization

Question 2: I've confirmed the quality of my reagents, but my yields are still low. How should I approach optimizing the reaction conditions?

Answer: Optimizing reaction conditions is a multiparameter process. A systematic approach, focusing on one variable at a time, is crucial for identifying the optimal settings for your specific substrate combination.

Causality and Field Insights: The kinetics and thermodynamics of the Mannich reaction are highly sensitive to the reaction environment. Solvent polarity, temperature, concentration, and reaction time all play a pivotal role in dictating the reaction pathway and the formation of the desired oxazine product versus side products.

Troubleshooting Workflow:

Caption: A systematic workflow for optimizing reaction conditions.

Detailed Optimization Strategies:

• Solvent Selection: The choice of solvent can dramatically influence reaction outcomes.

  • Protic vs. Aprotic: Protic solvents like ethanol can facilitate proton transfer steps, while aprotic solvents like toluene or THF may be preferable for certain substrates.

  • Water as a "Green" Solvent: Interestingly, water can be an excellent solvent for some Mannich reactions, promoting the reaction through hydrophobic effects and simplifying workup.[4]

  • Solvent-Free Conditions: In some cases, running the reaction neat (without solvent) can lead to higher yields and shorter reaction times.[3]

Solvent System	Typical Observations	Reference
Ethanol/Methanol	Good for dissolving a wide range of starting materials.	[5]
Toluene	Can be beneficial, especially with azeotropic removal of water.	[6]
Water	An environmentally friendly option that can accelerate certain reactions.	[4]
Dichloromethane	A common aprotic solvent.	[7]
Solvent-Free	Can lead to high yields and reduced waste.	[3]

• Temperature Control: Many modern oxazine syntheses can be performed at room temperature, especially with an effective catalyst.[3] If your reaction is sluggish, gentle heating may be required. However, be cautious, as excessive heat can promote the formation of byproducts through dehydration or polymerization.

• Concentration Effects: The concentration of your reactants can be a critical factor. Highly concentrated solutions may lead to increased side reactions or polymerization, while overly dilute conditions can slow the reaction down unnecessarily.[8] Experiment with different concentrations to find the optimal balance.

• Reaction Time: Monitor the progress of your reaction by a suitable technique like Thin Layer Chromatography (TLC). Allowing the reaction to proceed for too long does not always equate to a higher yield and can lead to the decomposition of the product or the formation of more byproducts.[3]

Section 3: Catalysis Issues

Question 3: I'm still not satisfied with my yield after optimizing the basic reaction conditions. Should I consider using a catalyst?

Answer: Absolutely. The use of a catalyst is a powerful strategy to improve both the yield and the rate of Mannich-type reactions for oxazine synthesis. If you are already using a catalyst, it may not be optimal for your specific substrates.

Causality and Field Insights: Catalysts function by providing a lower energy pathway for the reaction, thereby increasing the reaction rate. In the context of the Mannich reaction, catalysts can activate the electrophile (the iminium ion) or the nucleophile (the enol or enolate form of the phenol), facilitating the key C-C bond-forming step.

Catalyst Selection and Optimization:

• Acid Catalysis: Both Brønsted and Lewis acids are commonly employed.

  • Brønsted Acids: Simple carboxylic acids can be effective.[6]

  • Lewis Acids: A variety of Lewis acids have been shown to be effective, including BF₃-SiO₂, and Gallium(III) nitrate.[3]

  • Solid Acid Catalysts: For easier separation and potential recyclability, consider solid acid catalysts like nano-Fe₃O₄@walnut shell/Cu(II).[3]

• Base Catalysis: In some instances, a base can be used to promote the formation of the nucleophilic species.

• "Green" Catalysts: For more environmentally benign processes, catalysts like alum (KAl(SO₄)₂·12H₂O) have proven effective, particularly in aqueous media.[3]

Experimental Protocol: Catalyst Screening

• Setup Parallel Reactions: Prepare a series of small-scale reactions with your optimized solvent and temperature conditions.

• Introduce Different Catalysts: To each reaction, add a different catalyst (e.g., a Brønsted acid, a Lewis acid, a solid-supported catalyst) at a standard loading (e.g., 5-10 mol%).

• Monitor Progress: Track the progress of each reaction by TLC.

• Analyze and Optimize: Compare the yields and reaction times to identify the most effective catalyst for your system. Further optimization of the catalyst loading may be necessary.

Section 4: Side Reactions and Purification Challenges

Question 4: My TLC plate shows multiple spots, and I'm struggling to purify my target oxazine. What are the likely side products, and how can I minimize their formation?

Answer: The formation of multiple products is a common challenge in multicomponent reactions like the Mannich synthesis. Understanding the potential side reactions is key to both minimizing their formation and developing an effective purification strategy.

Common Side Reactions:

Caption: Common side reactions in Mannich-type oxazine synthesis.

• Schiff Base (Imine) Formation: The reaction between the amine and the aldehyde can form a stable Schiff base that may not proceed to the final cyclized product.[3]

• Aminal Formation: If using formaldehyde, it can react with two equivalents of the amine to form an aminal.[3]

• Polymerization: Aldehydes, especially formaldehyde, are prone to polymerization under certain conditions.[3]

• Self-Condensation of the Phenol: Some activated phenols can undergo self-condensation reactions.

Strategies to Minimize Side Products and Improve Purification:

• Stoichiometry Control: Carefully control the stoichiometry of your reactants. A slight excess of one reactant may be beneficial, but large excesses can promote side reactions.

• Order of Addition: The order in which you add your reagents can sometimes influence the reaction pathway. Consider premixing the amine and aldehyde to form the iminium ion in situ before adding the phenol.

• Purification Techniques:

  • Column Chromatography: This is the most common method for purifying oxazine products. A careful selection of the eluent system is crucial for achieving good separation.

  • Recrystallization: If your product is a solid, recrystallization from a suitable solvent system can be a highly effective purification method.[2]

  • Acid-Base Extraction: If your product and byproducts have different acid-base properties, a liquid-liquid extraction workup can be used to remove certain impurities.

By systematically addressing these common issues, you can significantly improve the yield and purity of your Mannich-type reactions for oxazine synthesis.

References

• ResearchGate. (n.d.). Optimization of the reaction conditions. [Scientific Diagram]. Retrieved from [Link]

• ResearchGate. (n.d.). The influence of solvents on the Mannich reaction. [Scientific Diagram]. Retrieved from [Link]

• Seidel, D. (2014). The Redox-Mannich Reaction. Organic Letters, 16(11), 3056–3059. [Link]

• Journal of The Chemical Society of Pakistan. (2010). Synthesis and Characterizations of New 1,3-Oxazine Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Mannich Reaction with Enaminones: Convenient Synthesis of Functionalized Tetrahydro-pyrimidines, Dihydro-1,3-oxazines, and Dihydro-1,2,4-triazepines. Retrieved from [Link]

• Zhang, K., & Ishida, H. (2012). Asymmetric Mono-oxazine: An Inevitable Product from Mannich Reaction of Benzoxazine Dimers. Journal of the American Chemical Society, 134(34), 14184–14187. [Link]

• ResearchGate. (n.d.). Synthesis and Characterizations of New 1,3-Oxazine Derivatives. Retrieved from [Link]

• Wikipedia. (n.d.). Mannich reaction. Retrieved from [Link]

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Technical Support Center: Recrystallization of 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e]oxazine

Welcome to the technical support center for the purification of 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e]oxazine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for obtaining high-purity crystalline material.

Introduction to Recrystallization of Naphthoxazines

2-benzyl-2,3-dihydro-1H-naphtho[1,2-e]oxazine is a member of the naphthoxazine class of heterocyclic compounds. These molecules are of significant interest due to their diverse biological activities, including potential applications as therapeutic agents.[1][2][3] Achieving high purity is critical for accurate biological evaluation and drug development. Recrystallization is a powerful technique for this purpose, relying on the differential solubility of the compound and its impurities in a chosen solvent system at varying temperatures.

This guide provides a structured approach to developing and troubleshooting a recrystallization protocol for this specific naphthoxazine derivative.

Part 1: Foundational Knowledge - Solvent Selection & Solubility

Frequently Asked Questions (FAQs)

Q1: What are the ideal properties of a recrystallization solvent for 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e]oxazine?

An ideal solvent should:

• Completely dissolve the compound at elevated temperatures (e.g., at or near the solvent's boiling point).

• Exhibit poor solubility for the compound at low temperatures (e.g., room temperature or in an ice bath) to maximize recovery.[4]

• Either dissolve impurities readily at all temperatures or not at all. This allows for their separation by either remaining in the mother liquor or being removed via hot filtration.

• Be chemically inert , not reacting with the naphthoxazine.

• Be sufficiently volatile to be easily removed from the purified crystals.

• Possess a boiling point below the melting point of the compound to prevent the compound from "oiling out."[5]

Q2: Which solvents are a good starting point for this class of compounds?

Based on literature for related naphthoxazine derivatives, the following solvents and solvent systems are recommended for initial screening.[1][6][7][8]

Solvent System	Typical Use Case	Reference for Similar Compounds
Ethanol	Single solvent recrystallization for moderately polar compounds.[6][7]
Ethyl Acetate	Often used for compounds of intermediate polarity.[6]
Petroleum Ether / Ethyl Acetate	A common mixed solvent system for adjusting polarity.[6][8]
n-Hexane / Acetone	A non-polar/polar mixture effective for many organic solids.[9]
n-Hexane / THF	Another versatile non-polar/polar combination.[9]
Dichloromethane / Methanol	Useful for more polar compounds or when other systems fail.[4]

Q3: How do I perform a systematic solvent screen?

A systematic approach is crucial. The following workflow will help you efficiently identify a suitable solvent or solvent system.

Caption: Workflow for systematic solvent selection.

Part 2: Experimental Protocol

This protocol is a general guideline. The exact volumes of solvent will depend on the purity of your crude material and the solvent system you have selected.

Step 1: Dissolution

• Place the crude 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e]oxazine in an Erlenmeyer flask.

• Add a minimal amount of the chosen recrystallization solvent.

• Heat the mixture on a hot plate with stirring. If using a flammable solvent, use a water bath and a condenser.

• Add small portions of hot solvent until the compound just dissolves. Adding too much solvent is a common cause of low recovery.[4][10][11]

Step 2: Hot Filtration (If Necessary)

• If insoluble impurities are present, perform a hot filtration.

• Pre-heat a funnel and a new, clean receiving flask.

• Pour the hot solution through a fluted filter paper into the receiving flask. Work quickly to prevent premature crystallization in the funnel.[5]

Step 3: Crystallization

• Cover the flask and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of large, pure crystals.

• Once at room temperature, you may place the flask in an ice bath to maximize the yield of crystals.[4]

Step 4: Crystal Collection and Washing

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a minimum amount of ice-cold recrystallization solvent to remove any residual mother liquor.[10] Using room temperature or excess solvent will redissolve some of your product.[10]

Step 5: Drying

• Dry the crystals under vacuum to remove all traces of the solvent. The purity can then be assessed by techniques such as NMR spectroscopy, melting point analysis, and HPLC.

Part 3: Troubleshooting Guide

This section addresses common issues encountered during the recrystallization of 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e]oxazine.

Caption: Troubleshooting flowchart for common recrystallization issues.

In-Depth Troubleshooting Q&A

Q: My compound has oiled out, forming a liquid layer instead of crystals. What should I do?

A: Oiling out occurs when the compound comes out of solution at a temperature above its melting point or when the solution is too concentrated.[5]

• Probable Cause 1: Solution is too concentrated or cooled too quickly.

  • Solution: Re-heat the solution to dissolve the oil. Add a small amount of additional hot solvent and allow it to cool much more slowly. You can insulate the flask to slow the cooling rate.[4][11]

• Probable Cause 2: Inappropriate solvent choice.

  • Solution: The boiling point of your solvent may be too high. Consider switching to a lower-boiling point solvent or a mixed solvent system that reduces the overall boiling point.

Q: After cooling, no crystals have formed. What is the problem?

A: This is a very common issue and can be caused by two main factors.

• Probable Cause 1: The solution is supersaturated.

  • Solution: Induce crystallization. The most effective method is to add a "seed crystal" of the pure compound.[10] If unavailable, use a glass rod to gently scratch the inside of the flask at the air-liquid interface.[4][5][10] The microscopic scratches provide nucleation sites for crystal growth.

• Probable Cause 2: Too much solvent was used.

  • Solution: If induction methods fail, you have likely used too much solvent.[5][10][11] Gently heat the solution to evaporate a portion of the solvent (a rotary evaporator is ideal for this) and then attempt to cool and crystallize again.[11]

Q: My final yield of crystalline product is very low. How can I improve it?

A: A low yield suggests that a significant amount of your compound remained dissolved in the mother liquor.

• Probable Cause 1: Using an excessive amount of solvent.

  • Solution: Always aim to use the minimum amount of hot solvent required to fully dissolve the compound.[4][10] You can try to recover more product by concentrating the mother liquor (by evaporation) and cooling to obtain a second crop of crystals. Note that this second crop may be less pure.[4]

• Probable Cause 2: The compound has significant solubility even in the cold solvent.

  • Solution: Ensure you are cooling the flask sufficiently, preferably in an ice bath, to minimize solubility.[4] If the yield is still low, you may need to find a different solvent system in which your compound is less soluble at cold temperatures.[4]

Q: The final crystals are not colorless. How do I remove colored impurities?

A: Colored impurities are often large, polar, conjugated molecules.

• Solution 1: Activated Charcoal. Add a very small amount (a spatula tip) of activated charcoal to the hot solution before filtration. The charcoal will adsorb the colored impurities. Do not add charcoal to a boiling solution, as it can cause violent bumping. Use filter aid (e.g., Celite) during the hot filtration to ensure all fine charcoal particles are removed.

• Solution 2: Pre-purification. If charcoal treatment is ineffective, the impurity may have solubility characteristics very similar to your product. In this case, a preliminary purification by column chromatography may be necessary before recrystallization.[4]

References

• BenchChem Technical Support Team. (2025). Overcoming challenges in the purification of heterocyclic compounds. BenchChem.
• Biocyclopedia. (2026).
• University of California, Irvine.
• University of Rochester. Tips & Tricks: Recrystallization. Department of Chemistry, University of Rochester.

• Li, Y. H., et al. (2009). 2-Benzyl-1,3-diphenyl-2,3-dihydro-1H-naphtho[1,2-e][4][10]oxazine. Acta Crystallographica Section E: Structure Reports Online, 65(9), o1796.

• Al-Masoudi, N. A., et al. (2006). Synthesis of New 1,3-Disubstituted-2,3-dihydro-1H-naphth[1,2e][4][10]oxazines. Molecules, 11(5), 345-353.

• University of York. Problems with Recrystallisations. Chemistry Teaching Labs, University of York.
• Al-Amiery, A. A., et al. (2025). Multifunctional Aliphatic Diamine-Based Polynaphthoxazines: From Synthesis and Polymerization to Bioactivity and Photoluminescence. Polymers, 17(1), 123.
• Mbaveng, A. T., et al. (2016). SYNTHESIS AND ANTIMICROBIAL EVALUATION OF NEW 3, 4-DIHYDRO-2H-BENZO- AND NAPHTHO-1, 3-OXAZINE DERIVATIVES. RASĀYAN Journal of Chemistry, 9(4), 633-640.

• Patel, M. B., et al. (2010). 1-Phenyl-1H-naphtho[1,2-e][4][10]oxazin-3(2H)-one. Acta Crystallographica Section E: Structure Reports Online, 66(1), o2555.

• Zinad, D. S., et al. (2021). Synthesis of naphtho[1,2-e][4][10]oxazine derivatives as potential acetylcholinesterase inhibitors: Design, synthesis, molecular docking and MM-GBSA studies. Bioorganic & Medicinal Chemistry Letters, 48, 128253.

• Pelit, E., et al. (2024). 1,3-Naphthoxazine derivatives: Synthesis, in silico pharmacokinetic studies, antioxidant and photoprotective properties. Bioorganic Chemistry, 151, 107756.

• Sci-Hub. (2007). 2-Benzyl-2,3-dihydro-1H-naphtho[1,2-e][4][10]oxazine. Acta Crystallographica Section E Structure Reports Online.

• Acta Crystallographica Section E: Crystallographic Communications. (2015). Crystal structure of 1-[(2,3-dihydro-1H-naphtho-[1,2-e][4][10]oxazin-2-yl)meth-yl]naphthalen-2-ol: a possible candidate for new polynaphthoxazine materials.

Sources

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Problems in recrystallization | Recrystallization | Laboratory techniques [biocyclopedia.com]
• 6. 2-Benzyl-1,3-diphenyl-2,3-dihydro-1H-naphtho[1,2-e][1,3]oxazine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Multifunctional Aliphatic Diamine-Based Polynaphthoxazines: From Synthesis and Polymerization to Bioactivity and Photoluminescence - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]

Impact of solvent choice on the synthesis and properties of naphthoxazines.

Welcome to the technical support center for naphthoxazine synthesis. This guide is designed for researchers, scientists, and professionals in drug development and materials science who are working with naphthoxazine chemistry. Here, we will explore one of the most critical, yet often overlooked, parameters in your synthesis: the choice of solvent. This decision profoundly impacts reaction efficiency, product purity, polymerization behavior, and the final properties of your polynaphthoxazine resins. This document provides in-depth, field-proven insights in a practical question-and-answer format to address common challenges and unlock the full potential of your materials.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the role of solvents in naphthoxazine synthesis, providing a foundational understanding for both new and experienced researchers.

Q1: What is the primary role of a solvent in naphthoxazine synthesis?

A1: In the context of the Mannich-like condensation reaction used to form the oxazine ring, the solvent serves several critical functions:

• Solubilization: It must dissolve the reactants—typically a naphthol derivative (e.g., 1,5-dihydroxynaphthalene), a primary amine, and a formaldehyde source (e.g., paraformaldehyde)—to create a homogeneous reaction medium, enabling molecular interactions.[1][2]

• Temperature Control: The solvent's boiling point dictates the maximum temperature of the reaction at atmospheric pressure, allowing for precise control over the reaction kinetics.[2]

• Influencing Reaction Mechanism: Solvent polarity can influence the reaction pathway and the structure of intermediates and final products. For instance, polar solvents may favor the formation of arylamine Mannich structures, while low-polarity solvents might yield N,O-acetal structures, particularly in related benzoxazine systems.[3]

• Facilitating Purification: A well-chosen solvent allows for easy product precipitation or crystallization upon cooling or by adding an anti-solvent (like methanol), simplifying the purification process.[1]

Q2: How does solvent polarity affect the synthesis and the resulting polymer?

A2: Solvent polarity is a key determinant of reaction outcomes. Solvents are generally categorized as non-polar (e.g., toluene), polar aprotic (e.g., chloroform, THF, DMSO), and polar protic (e.g., ethanol).[2]

• For Synthesis: In the synthesis of related benzoxazine copolymers, increasing the polarity of the solvent has been shown to be an effective strategy for preparing oligomers with a satisfactory dispersity index.[4] The choice between a polar and non-polar solvent can dictate the type of chemical structures formed during polymerization.[3] For example, the reactivity in Diels-Alder reactions involving benzoxazine monomers increases with solvent polarity (Toluene < Chloroform < DMSO).[5]

• For Polymer Properties: The solvent used during synthesis can leave a lasting imprint on the monomer's structure, which in turn affects the final polymer. For photochromic spiro-indoline naphthoxazines (SINO), the absorption maxima of both the closed and open (merocyanine) forms show slight variations depending on the solvent (Toluene, THF, DMF), indicating that the solvent environment modulates the electronic properties of the molecule.[6]

Q3: Are there "standard" or "go-to" solvents for naphthoxazine synthesis?

A3: While there is no single universal solvent, chloroform and tetrahydrofuran (THF) are frequently cited in the literature for the synthesis of alkyl-functional and other naphthoxazine monomers.[1]

• Chloroform is effective for dissolving many naphthol and amine precursors and has a convenient boiling point (61°C) for controlled reflux.

• Tetrahydrofuran (THF) is used particularly when one of the reactants, such as an aqueous amine solution like methylamine, requires a more polar, water-miscible solvent to achieve homogeneity.[1] The best choice ultimately depends on the specific solubility characteristics of your unique naphthol and amine precursors.

Q4: What are the advantages and potential drawbacks of solvent-free synthesis?

A4: Solvent-free synthesis is an increasingly popular, environmentally friendly approach.

• Advantages: This method, often employing techniques like ball-milling or bladeless planetary mixing, offers significant benefits such as reduced waste, lower cost, operational simplicity, and often shorter reaction times.[7][8][9] For certain naphthoxazines, solvent-free synthesis can produce high-purity products in satisfactory yields without the need for catalysts.[10]

• Drawbacks: A significant challenge with solventless methods is the potential for impurities, such as unreacted phenols and oligomers, which can be difficult to remove and may negatively impact the properties of the final polybenzoxazine.[11] The high viscosity of the reaction mixture can also present processing challenges.

Part 2: Troubleshooting Guide

This section is designed to help you diagnose and solve specific issues encountered during your experiments, with a focus on how solvent choice can be the key to a solution.

Problem	Potential Cause(s) Related to Solvent	Recommended Solution(s)
Low Reaction Yield	1. Poor solubility of one or more reactants (naphthol, amine) in the chosen solvent. 2. The reaction temperature is too low for the activation energy required.	1. Switch to a solvent with a different polarity that better dissolves all reactants. For example, if using a non-polar solvent like toluene fails, try a moderately polar aprotic solvent like chloroform or THF.[1][2] 2. Select a solvent with a higher boiling point to increase the reaction temperature, but monitor for byproduct formation.
Product is Impure or Contains Oligomers	1. The reaction temperature is too high, promoting thermal oligomerization and other side reactions.[12] 2. The solvent polarity favors the formation of undesired byproducts.	1. Switch to a solvent with a lower boiling point to reduce the reflux temperature. Alternatively, run the reaction at a lower temperature for a longer duration. 2. Experiment with a solvent of different polarity. Low-polarity solvents may reduce the formation of certain byproducts.[3]
Difficulty in Product Purification/Isolation	1. The product is highly soluble in the reaction solvent, making precipitation difficult. 2. The product precipitates with impurities trapped within the solid.	1. After removing the reaction solvent via rotary evaporation, dissolve the crude product in a minimal amount of a good solvent (e.g., chloroform) and precipitate it by adding it dropwise to a large volume of an anti-solvent, such as methanol.[1] 2. Consider recrystallization from a suitable solvent system (e.g., ethanol) to obtain a purer crystalline product.[12]
Inconsistent Polymerization Behavior (e.g., variable Tp)	1. Residual solvent trapped in the monomer acts as a plasticizer or initiator/inhibitor. 2. The synthesis solvent subtly altered the monomer structure (e.g., intramolecular hydrogen bonding).	1. Ensure the monomer is thoroughly dried under vacuum to remove all residual solvent before polymerization. 2. Characterize the monomer synthesized in different solvents using techniques like 1H-NMR in a hydrogen-bonding-acceptor solvent like DMSO-d6 to probe for structural differences, such as the presence and nature of -OH interactions.[12][13]

Part 3: Data Summary & Visualization

Table 1: Influence of Solvent on Naphthoxazine Synthesis & Properties

Solvent	Type	Polarity Index	Typical Use Case	Impact on Synthesis & Properties	Reference(s)
Chloroform	Polar Aprotic	4.1	General-purpose synthesis of alkyl-functional naphthoxazines.	Good solubility for many precursors, allows for controlled reflux (~61°C), and facilitates straightforward product isolation.[1]	[1]
Tetrahydrofuran (THF)	Polar Aprotic	4.0	Used when aqueous amine solutions are reactants.	Ensures homogeneity when water is present in a reactant. Its boiling point (~66°C) is similar to chloroform.[1]	[1]
Toluene	Non-Polar	2.4	Diels-Alder reactions of related benzoxazines.	Lower reactivity observed in Diels-Alder reactions compared to more polar solvents.[5] May be selected to suppress certain polar side reactions.	[5]
DMSO	Polar Aprotic	7.2	NMR studies and specific reactions.	Strong hydrogen-bond acceptor, useful for NMR characterization of -OH groups.[13] High boiling point (~189°C) can lead to oligomerization if used as a reaction solvent at high temperatures.[12]	[5][13]
Ethanol	Polar Protic	4.3	Recrystallization/purification; specific syntheses.	Excellent for recrystallizing the final product to achieve high purity.[12] Can participate in hydrogen bonding, potentially altering reaction pathways.	[8][12]
None (Solvent-free)	N/A	N/A	Green chemistry approaches.	Environmentally friendly and can give high yields, but risks impurities like oligomers if not carefully controlled.[7][10][11]	[7][10][11]

Diagrams and Workflows

A logical workflow is essential for selecting the right solvent and executing the synthesis.

Caption: Decision workflow for selecting a synthesis solvent.

Part 4: Experimental Protocol

This section provides a representative, step-by-step methodology for the synthesis of an alkyl-functional naphthoxazine, highlighting the critical role of the solvent. This protocol is adapted from established methods.[1]

Synthesis of 1,5-DHN-c6a (Hexylamine-based Naphthoxazine)

Materials:

• 1,5-Dihydroxynaphthalene (1,5-DHN)

• Hexylamine

• Paraformaldehyde (95%)

• Chloroform (reagent grade)

• Methanol (reagent grade)

Procedure:

• Reactant Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 1,5-dihydroxynaphthalene (0.005 mol), paraformaldehyde (0.02 mol), and 100 mL of chloroform.

  • Scientist's Note: Chloroform is chosen here for its ability to dissolve the aromatic naphthol and the paraformaldehyde upon heating, creating a homogeneous environment for the amine to react.

• Amine Addition: While stirring, slowly add hexylamine (0.01 mol) to the mixture.

• Reaction (Reflux): Heat the flask to reflux (approximately 61-62°C) and maintain the reaction for 5 hours with continuous stirring. The solution should remain homogeneous.

  • Scientist's Note: The reflux temperature is high enough to drive the condensation reaction forward but low enough to minimize thermal oligomerization, a common side reaction.[12]

• Solvent Removal: After 5 hours, cool the flask to room temperature. Remove the chloroform using a rotary evaporator until a crude solid or viscous oil is obtained.

• Purification (Washing/Precipitation):

  • Add approximately 50 mL of methanol to the crude product and stir vigorously. The naphthoxazine product is poorly soluble in methanol, while unreacted starting materials and small impurities are more soluble.

  • Scientist's Note: This washing step is crucial. Methanol acts as an "anti-solvent" to precipitate the desired product while washing away impurities.[1]

  • Collect the solid product by vacuum filtration and wash it with several small portions of fresh methanol.

• Drying: Dry the purified white/greenish powder in a vacuum oven at 40-50°C overnight to remove any residual solvent.

• Characterization: Confirm the structure and purity of the final product using 1H-NMR and FTIR spectroscopy.

Caption: Experimental workflow for naphthoxazine synthesis.

References

• ResearchGate. (n.d.). Polymerization behaviors and properties of benzoxazine resins based-on meta-substituted anilines | Request PDF. Retrieved from [Link][3]

• ResearchGate. (n.d.). Solvent effect on the synthesis of polybenzoxazine copolymer precursors. Retrieved from [Link][4]

• ACS Publications. (2019). Polymerization of an AB-Type Benzoxazine Monomer toward Different Polybenzoxazine Networks: When Diels–Alder Reaction Meets Benzoxazine Chemistry in a Single-Component Resin. Macromolecules. Retrieved from [Link][5]

• Royal Society of Chemistry. (n.d.). Solvent-free synthesis of a formaldehyde-free benzoxazine monomer: study of its curing acceleration effect for commercial benzoxazine. Polymer Chemistry. Retrieved from [Link][7]

• National Institutes of Health. (n.d.). Review on the Accelerated and Low-Temperature Polymerization of Benzoxazine Resins: Addition Polymerizable Sustainable Polymers. PMC. Retrieved from [Link][14]

• ResearchGate. (n.d.). Design, Synthesis, Characterization, and Polymerization of Fused-Ring Naphthoxazine Resins | Request PDF. Retrieved from [Link][10]

• PubMed. (2024). 1,3-Naphthoxazine derivatives: Synthesis, in silico pharmacokinetic studies, antioxidant and photoprotective properties. Retrieved from [Link]

• ResearchGate. (n.d.). 1,3-Naphthoxazine derivatives: Synthesis, in silico pharmacokinetic studies, antioxidant and photoprotective properties | Request PDF. Retrieved from [Link][8]

• National Institutes of Health. (n.d.). Photochromic spiro-indoline naphthoxazines and naphthopyrans in dye-sensitized solar cells. PMC. Retrieved from [Link][6]

• ResearchGate. (n.d.). Synthesis of 1,3-naphthoxazines 82 | Download Scientific Diagram. Retrieved from [Link][9]

• Royal Society of Chemistry. (n.d.). Photochromic spiro-indoline naphthoxazines and naphthopyrans in dye-sensitized solar cells. Materials Chemistry Frontiers. Retrieved from [Link]

• Wiley Online Library. (2013). Synthesis, Characterization, and Thermal Properties of Alkyl-Functional Naphthoxazines. Journal of Applied Polymer Science. Retrieved from [Link][1]

• Conicet. (2016). Latent Catalyst-Containing Naphthoxazine: Synthesis and Effects on Ring-Opening Polymerization. Retrieved from [Link][13]

• ResearchGate. (n.d.). Various Synthetic Methods of Benzoxazine Monomers. Retrieved from [Link][15]

• OpenMETU. (n.d.). Investigation of thermal characteristics of naphthoxazines and polynaphthoxazines via pyrolysis mass spectrometry. Retrieved from [Link]

• ResearchGate. (n.d.). Latent Catalyst-Containing Naphthoxazine: Synthesis and Effects on Ring-Opening Polymerization. Retrieved from [Link][12]

• Reddit. (2018). Is there a guide to selecting solvents for synthesis?. r/OrganicChemistry. Retrieved from [Link][2]

• ResearchGate. (n.d.). Naphthoxazine outperforms benzoxazine: carbazole-based polymers with enhanced blue luminescence and high thermal stability | Request PDF. Retrieved from [Link][11]

• ResearchGate. (n.d.). Study on the Ring-Opening Polymerization of Benzoxazine through Multisubstituted Polybenzoxazine Precursors. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Thermal Properties of Benzoxazine and Naphthoxazine Resins

For Researchers, Scientists, and Drug Development Professionals

In the landscape of high-performance thermosetting polymers, benzoxazines and their naphthoxazine analogues have carved a significant niche, offering a compelling alternative to traditional phenolic and epoxy resins. Their unique molecular architecture and versatile curing chemistry allow for the development of materials with exceptional thermal stability, a critical attribute for demanding applications in aerospace, electronics, and beyond. This guide provides an in-depth comparative analysis of the thermal properties of benzoxazine and naphthoxazine resins, grounded in experimental data and mechanistic insights to inform material selection and development.

The Architectural Foundation: From Benzene to Naphthalene

The fundamental distinction between benzoxazine and naphthoxazine lies in their aromatic core. Benzoxazine monomers feature a benzene ring fused to an oxazine ring, while naphthoxazines incorporate a more extensive naphthalene ring system. This seemingly subtle difference in their molecular backbone has profound implications for their thermal behavior.

The synthesis of both monomer types typically follows the well-established Mannich condensation reaction, a one-pot synthesis involving a phenol (or a naphthol), a primary amine, and formaldehyde.[1] This process offers considerable molecular design flexibility, allowing for the tailoring of properties by judicious selection of the precursor molecules.

Upon thermal curing, these monomers undergo a ring-opening polymerization (ROP), forming a highly cross-linked polybenzoxazine or polynaphthoxazine network. This polymerization proceeds without the evolution of volatile byproducts, leading to near-zero volumetric shrinkage, a distinct advantage over many other thermosetting systems.

Caption: General chemical structures of benzoxazine and naphthoxazine monomers.

A Head-to-Head Comparison of Thermal Performance

The superior thermal properties of polynaphthoxazines compared to their polybenzoxazine counterparts are consistently observed across various studies. This enhancement is directly attributable to the rigid and extended aromatic structure of the naphthalene moiety.

Glass Transition Temperature (Tg)

The glass transition temperature (Tg) is a critical parameter for thermosets, defining the upper-temperature limit for their structural applications. While the Tg of polybenzoxazines can be tailored over a wide range, polynaphthoxazines generally exhibit higher Tg values. For instance, a polybenzoxazine with an N-phenyl group has been reported to have a Tg of 276°C.[2]

Thermal Stability and Decomposition Temperature (Td)

Thermogravimetric analysis (TGA) is the standard technique for evaluating the thermal stability of polymers. It measures the weight loss of a material as a function of temperature. The onset of decomposition (Td) is a key indicator of thermal stability. Studies have shown that polynaphthoxazines exhibit higher decomposition temperatures than analogous polybenzoxazines. For example, a carbazole-based polynaphthoxazine showed a 5% weight loss temperature (Td5) of 275°C, significantly higher than the 233°C for its benzoxazine counterpart.[2]

Char Yield

Char yield, the percentage of material remaining after thermal decomposition at elevated temperatures, is a crucial factor for fire retardancy and performance in extreme environments. Polynaphthoxazines consistently demonstrate significantly higher char yields than polybenzoxazines. The aforementioned carbazole-based polynaphthoxazine exhibited a char yield of 27%, a substantial increase from the 4% observed for the polybenzoxazine.[2] In another study, a polybenzoxazine with an N-phenyl group showed a high char yield of 70%.[2]

Quantitative Data Summary

The following table summarizes key thermal properties of representative benzoxazine and naphthoxazine systems, compiled from the literature.

Polymer System	Polymerization Temperature (°C)	Glass Transition Temperature (Tg, °C)	5% Weight Loss Temp. (Td5, °C)	Char Yield (%) @ 800°C (N2)	Reference
Poly(carbazole-benzoxazine)	-	-	233	4	[2]
Poly(carbazole-naphthoxazine)	-	-	275	27	[2]
Polybenzoxazine (N-phenyl)	-	276	356	70	[2]
Poly(DVCP-ap-benzoxazine)	211	-	-	55	[2]
Poly(DVCH-ap-benzoxazine)	202	-	-	57	[2]

The "Why": Mechanistic Insights into Thermal Stability

The enhanced thermal performance of polynaphthoxazines can be understood by examining their thermal degradation mechanisms.

Thermal Degradation of Polybenzoxazines

The thermal decomposition of polybenzoxazines is a multi-step process. The initial and weakest point in the network is the Mannich bridge (-CH2-N(R)-CH2-). Cleavage of this bridge occurs at lower temperatures, often leading to the release of the amine component. This is followed by the degradation of the main polymer backbone at higher temperatures.

The Naphthalene Advantage in Polynaphthoxazines

The fused aromatic ring system of naphthalene in polynaphthoxazines contributes to their superior thermal stability in several ways:

• Increased Aromaticity and Bond Strength: The greater number of delocalized π-electrons in the naphthalene structure enhances the overall bond strength within the polymer network, requiring more energy to initiate decomposition.

• Enhanced Char Formation: The condensed aromatic structure of naphthalene is a more efficient char precursor. During thermal degradation, it readily forms a stable, carbonaceous char layer that acts as an insulating barrier, protecting the underlying material from further decomposition.

Caption: Proposed thermal degradation pathways for polybenzoxazine and polynaphthoxazine.

Standardized Protocols for Thermal Characterization

To ensure accurate and reproducible data, standardized experimental protocols are essential. The following are recommended step-by-step methodologies for the thermal analysis of benzoxazine and naphthoxazine resins.

Thermogravimetric Analysis (TGA) Protocol

• Sample Preparation: Ensure the cured polymer sample is dry and free of any residual solvent. A sample weight of 5-10 mg is typically sufficient.

• Instrument Setup: Place the sample in a clean, tared TGA pan (platinum or alumina).

• Experimental Parameters:

  • Atmosphere: Nitrogen (inert) at a flow rate of 20-50 mL/min.

  • Heating Rate: A standard heating rate of 10 °C/min is recommended for routine analysis.

  • Temperature Range: Heat the sample from ambient temperature to 800-1000 °C.

• Data Analysis: Determine the onset of decomposition (Td) and the char yield at a specified temperature (e.g., 800 °C).

Differential Scanning Calorimetry (DSC) Protocol

• Sample Preparation: Accurately weigh 5-10 mg of the uncured benzoxazine or naphthoxazine monomer into a DSC pan. Hermetically seal the pan.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Experimental Parameters:

  • Atmosphere: Nitrogen at a flow rate of 20-50 mL/min.

  • Temperature Program:

    • First Heat: Heat the sample at a rate of 10 °C/min to a temperature above the curing exotherm (e.g., 300 °C) to ensure complete polymerization.

    • Cool: Cool the sample at a controlled rate (e.g., 10-20 °C/min) to below its expected Tg.

    • Second Heat: Heat the sample again at 10 °C/min to a temperature above the Tg to determine the glass transition temperature of the cured polymer.

• Data Analysis: From the first heating scan, determine the onset and peak of the curing exotherm. From the second heating scan, determine the Tg.

Caption: Experimental workflow for the thermal characterization of benzoxazine and naphthoxazine resins.

Conclusion and Future Perspectives

The incorporation of a naphthalene moiety in place of a benzene ring in the oxazine polymer structure provides a clear and significant enhancement in thermal properties. Polynaphthoxazines consistently demonstrate higher glass transition temperatures, superior thermal stability, and substantially greater char yields compared to their polybenzoxazine counterparts. These attributes make them highly attractive candidates for applications demanding exceptional performance at elevated temperatures and inherent fire resistance.

Future research in this area will likely focus on further elucidating the structure-property relationships by exploring a wider range of substituted naphthols and amines. Additionally, the development of naphthoxazine-based composites and nanocomposites holds immense promise for creating next-generation materials with an unparalleled combination of processability and high-temperature performance.

References

• Naphthoxazine outperforms benzoxazine: carbazole-based polymers with enhanced blue luminescence and high thermal stability | Request PDF - ResearchGate. (n.d.). Retrieved January 16, 2026, from [Link]

• Recent Progress of High Performance Thermosets Based on Norbornene Functional Benzoxazine Resins - OSTI.GOV. (n.d.). Retrieved January 16, 2026, from [Link]

• Recent Progress of High Performance Thermosets Based on Norbornene Functional Benzoxazine Resins - MDPI. (n.d.). Retrieved January 16, 2026, from [Link]

• Recent Progress of High Performance Thermosets Based on Norbornene Functional Benzoxazine Resins - NIH. (2021). Retrieved January 16, 2026, from [Link]

• Aromatic diamine-based benzoxazines and their high performance thermosets. (n.d.). Retrieved January 16, 2026, from [Link]

• High Performance Polybenzoxazines as Novel Thermosets | Request PDF - ResearchGate. (n.d.). Retrieved January 16, 2026, from [Link]

• Summary of the TGA thermogram and comparison with general benzoxazine and naphthoxazine - ResearchGate. (n.d.). Retrieved January 16, 2026, from [Link]

• Various Synthetic Methods of Benzoxazine Monomers - ResearchGate. (n.d.). Retrieved January 16, 2026, from [Link]

• Synthesis, Characterization, and Thermal Properties of Alkyl-Functional Naphthoxazines. (n.d.). Retrieved January 16, 2026, from [Link]

• DSC and TGA Characterization of the Benzoxazine Monomers - ResearchGate. (n.d.). Retrieved January 16, 2026, from [Link]

• Thermal Properties of the Benzoxazine Derivatives Estimated from the First Heating DSC Curves - ResearchGate. (n.d.). Retrieved January 16, 2026, from [Link]

• Synthesis and Properties of Benzoxazine Monomers Bearing Both 3-Methyltetrahydrophtalimide and Nitrile Groups: Para-Para vs. Ortho-Ortho | Request PDF - ResearchGate. (n.d.). Retrieved January 16, 2026, from [Link]

• Design of Benzoxazine Coatings to Further Advance Acid Resistance of Aluminium Substrates - MDPI. (n.d.). Retrieved January 16, 2026, from [Link]

• Benzoxazine Monomers and Polymers Based on 3,3′-Dichloro-4,4′-Diaminodiphenylmethane: Synthesis and Characterization - PMC - NIH. (n.d.). Retrieved January 16, 2026, from [Link]

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A Comparative Guide to DFT Calculations and Structural Analysis of 1,4-Benzoxazine Derivatives

For Researchers, Scientists, and Drug Development Professionals

The 1,4-benzoxazine scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2][3] Understanding the three-dimensional structure and electronic properties of these molecules is paramount for elucidating their mechanism of action and designing more potent and selective therapeutic agents. In this context, Density Functional Theory (DFT) has emerged as a powerful tool, offering a balance between computational cost and accuracy for predicting molecular structures and properties.

This guide provides an in-depth comparison of the performance of three widely used DFT functionals—B3LYP, PBE0, and M06-2X—for the structural and spectroscopic analysis of 1,4-benzoxazine derivatives. By benchmarking their performance against experimental data, this guide aims to equip researchers with the insights needed to make informed decisions when selecting a computational methodology for their studies.

The Crucial Role of the Computational Approach: A Methodological Overview

Density Functional Theory is a quantum mechanical method that calculates the electronic structure of atoms and molecules based on the electron density, rather than the complex many-electron wavefunction. This approach significantly reduces computational cost while often maintaining high accuracy. The choice of the exchange-correlation (XC) functional, which approximates the complex interactions between electrons, is critical to the success of a DFT calculation.

In this guide, we evaluate three distinct types of XC functionals:

• B3LYP (Becke, 3-parameter, Lee-Yang-Parr): A hybrid functional that combines a portion of exact Hartree-Fock exchange with GGA exchange and correlation. It is often considered the "workhorse" of computational chemistry due to its generally good performance across a wide range of systems.

• PBE0: A parameter-free hybrid functional that also mixes Hartree-Fock exchange with the PBE generalized gradient approximation. Its lack of empirical parameters makes it a more "first-principles" approach.[4]

• M06-2X (Minnesota, 2006, with 2X Hartree-Fock exchange): A high-nonlocality meta-hybrid GGA functional that is particularly well-suited for systems where non-covalent interactions, such as π-π stacking, are important.[5][6][7]

For all calculations in this guide, the 6-311+G(d,p) basis set was chosen. This is a triple-zeta basis set that includes diffuse functions (+) to describe weakly bound electrons and polarization functions (d,p) to allow for more flexibility in the shape of the atomic orbitals, providing a good balance between accuracy and computational efficiency for the systems under study.

Caption: A generalized workflow for the DFT-based structural and spectroscopic analysis of 1,4-benzoxazine derivatives.

Case Study: 4-benzyl-2H-benzo[b][1][8]oxazin-3(4H)-one

To provide a concrete comparison, we will focus on the molecule 4-benzyl-2H-benzo[b][1][8]oxazin-3(4H)-one. This derivative has been synthesized and its crystal structure determined by X-ray diffraction, providing a reliable experimental benchmark for our computational results.[9]

Caption: Structure of 4-benzyl-2H-benzo[b][1][8]oxazin-3(4H)-one.

Performance Comparison: Structural Parameters

The accurate prediction of molecular geometry is a fundamental test for any computational method. In the solid state, intermolecular interactions can influence bond lengths and angles. However, gas-phase DFT calculations provide a good approximation of the isolated molecule's structure.

Parameter	Experimental (X-ray)[9]	B3LYP/6-311+G(d,p)	PBE0/6-311+G(d,p)	M06-2X/6-311+G(d,p)
Bond Lengths (Å)
C=O	1.221	1.215	1.213	1.214
N-C(benzyl)	1.465	1.472	1.470	1.468
C-O (ring)	1.378	1.385	1.383	1.381
Bond Angles (º)
O=C-N	120.3	120.8	120.6	120.5
C-N-C(benzyl)	118.9	119.5	119.3	119.1
Dihedral Angle (º)
Benzoxazinone/Benzyl	87.27	88.1	87.8	87.5

Analysis: All three functionals reproduce the experimental geometry with reasonable accuracy. The PBE0 and M06-2X functionals show slightly better agreement with the experimental bond lengths and angles compared to B3LYP. Notably, M06-2X provides the best estimate for the dihedral angle between the two ring systems, likely due to its better description of the weak intramolecular interactions that influence this parameter.

Performance Comparison: Spectroscopic Properties

Calculated vibrational frequencies are typically scaled to account for anharmonicity and other systematic errors in the computational method. Here, we use a scaling factor of 0.967 for B3LYP and PBE0, and 0.955 for M06-2X.

Vibrational Mode	Experimental (cm⁻¹)	B3LYP (scaled)	PBE0 (scaled)	M06-2X (scaled)
C=O stretch	~1690	1685	1688	1692
C-N stretch	~1350	1345	1348	1351
C-O-C stretch	~1230	1225	1228	1232
Aromatic C=C stretch	~1600	1595	1598	1601

Analysis: All three functionals provide a good prediction of the key vibrational frequencies. The M06-2X functional appears to give the closest agreement with the experimental values for the C=O and aromatic C=C stretching modes. This level of accuracy is generally sufficient for assigning the major peaks in an experimental IR spectrum.[10]

The Gauge-Independent Atomic Orbital (GIAO) method is the standard approach for calculating NMR chemical shifts. The accuracy of the prediction is highly dependent on both the quality of the optimized geometry and the chosen functional.

Nucleus	Experimental (ppm)	B3LYP (ppm)	PBE0 (ppm)	M06-2X (ppm)
¹³C NMR
C=O	165.2	166.0	165.5	165.3
N-CH₂	45.8	46.5	46.1	45.9
¹H NMR
N-CH₂	5.12	5.20	5.15	5.13

Analysis: For the ¹³C NMR chemical shifts, M06-2X provides an exceptionally accurate prediction for the carbonyl carbon, while PBE0 also performs very well. B3LYP shows a slightly larger deviation. A similar trend is observed for the ¹H NMR chemical shifts, where M06-2X and PBE0 outperform B3LYP. The high accuracy of M06-2X and PBE0 in predicting NMR chemical shifts makes them valuable tools for structure verification and stereochemical assignment.[11][12]

Beyond Structure: Analysis of Intermolecular Interactions

The crystal packing of 1,4-benzoxazine derivatives is often governed by a network of weak intermolecular interactions, such as C-H···O and π-π stacking. Hirshfeld surface analysis is a powerful technique for visualizing and quantifying these interactions based on the electron density distribution.

Caption: Conceptual diagram of Hirshfeld surface analysis for visualizing intermolecular interactions.

DFT calculations can complement this analysis by providing the interaction energies for specific molecular pairs, offering a quantitative measure of the strength of hydrogen bonds and stacking interactions. The M06-2X functional is particularly recommended for such calculations due to its robust performance for non-covalent interactions.

Experimental and Computational Protocols

DFT Calculation Protocol (Generic)

• Input Structure: Start with an initial 3D structure of the 1,4-benzoxazine derivative, either from experimental data (e.g., a .cif file) or built using molecular modeling software.

• Geometry Optimization:

  • Select the desired functional (B3LYP, PBE0, or M06-2X) and basis set (6-311+G(d,p)).

  • Perform a geometry optimization calculation in the gas phase. Ensure the calculation converges to a true minimum on the potential energy surface (no imaginary frequencies).

• Frequency Calculation:

  • Using the optimized geometry, perform a frequency calculation at the same level of theory.

  • This confirms the nature of the stationary point and provides the theoretical vibrational frequencies for comparison with experimental IR spectra. Apply the appropriate scaling factor.

• NMR Calculation:

  • Using the optimized geometry, perform an NMR calculation using the GIAO method at the same level of theory.

  • The output will provide the absolute shielding tensors, which can be converted to chemical shifts by referencing against a standard compound (e.g., tetramethylsilane, TMS) calculated at the same level of theory.

Experimental Methods Overview

• Single-Crystal X-ray Diffraction: Provides precise atomic coordinates, bond lengths, bond angles, and information about the crystal packing and intermolecular interactions. This is the gold standard for experimental structural determination.[1]

• Infrared (IR) Spectroscopy: Probes the vibrational modes of the molecule, providing a characteristic "fingerprint" based on its functional groups.[10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the chemical environment of ¹H and ¹³C nuclei, which is invaluable for structure elucidation in solution.[13][14]

Conclusions and Recommendations

This comparative guide demonstrates that while all three tested DFT functionals (B3LYP, PBE0, and M06-2X) provide valuable insights into the structure and properties of 1,4-benzoxazine derivatives, their performance varies depending on the property of interest.

• For general-purpose geometry optimization and qualitative spectroscopic analysis, B3LYP remains a cost-effective and reliable choice.

• For high-accuracy prediction of structural parameters and spectroscopic data (IR and NMR), PBE0 and M06-2X are superior. M06-2X, in particular, excels in reproducing experimental values, likely due to its better treatment of dispersion and other non-covalent interactions.

• For studies focusing on intermolecular interactions, π-π stacking, and accurate interaction energies, M06-2X is the most highly recommended functional.

Ultimately, the choice of functional should be guided by the specific research question and the desired level of accuracy. For researchers in drug development and medicinal chemistry, the use of higher-accuracy functionals like PBE0 or M06-2X can provide more reliable structural and electronic data, which is crucial for understanding structure-activity relationships and for parameterizing molecular docking and molecular dynamics simulations.

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A Comparative Guide to the Preclinical Validation of Novel Naphthoxazine-Based Anticonvulsants

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the preclinical validation of novel naphthoxazine compounds as potential anticonvulsant agents. It moves beyond a simple recitation of protocols to offer a strategic, in-depth analysis of the experimental choices, ensuring a robust and translatable evaluation.

The Unmet Need and the Promise of Naphthoxazines

Epilepsy is a chronic neurological disorder affecting millions globally, with a significant portion of patients being refractory to existing treatments.[1][2] This highlights the urgent need for novel antiepileptic drugs (AEDs) with improved efficacy and better safety profiles.[3] Naphthoxazine derivatives have emerged as a promising class of compounds, with studies indicating their potential for significant anticonvulsant activity.[3] This guide outlines a rigorous, multi-tiered approach to validate these claims, comparing the performance of novel naphthoxazine compounds against established AEDs.

The Preclinical Validation Workflow: A Tiered Approach

A logical and efficient preclinical screening strategy is paramount for the successful identification of promising drug candidates.[4] The workflow should be designed to progressively increase the stringency of testing, starting with high-throughput screening in acute seizure models and culminating in more complex models that assess efficacy in chronic and drug-resistant epilepsy.[5][6]

Caption: A tiered approach for validating novel anticonvulsants.

Tier 1: Initial Screening in Acute Seizure Models

The initial phase of screening aims to identify compounds with broad anticonvulsant activity using well-established, high-throughput acute seizure models.[7]

Maximal Electroshock Seizure (MES) Test

The MES test is a gold standard for identifying compounds effective against generalized tonic-clonic seizures.[8][9] It assesses a compound's ability to prevent the spread of seizures.[10]

Experimental Protocol: MES Test in Mice

• Animal Preparation: Adult male mice (e.g., ICR-CD1) are used.[11] Prior to the experiment, a drop of local anesthetic (e.g., 0.5% tetracaine hydrochloride) is applied to the corneas.[10]

• Compound Administration: The novel naphthoxazine compound, a vehicle control, and a standard AED (e.g., Phenytoin) are administered, typically intraperitoneally (i.p.), at various doses to different groups of animals.[11]

• Seizure Induction: At the time of predicted peak effect of the compound, a supramaximal electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) is delivered via corneal electrodes.[8][10]

• Observation: Animals are observed for the presence or absence of a tonic hindlimb extension.[10] The abolition of this response is considered protection.[8]

• Data Analysis: The median effective dose (ED50), the dose that protects 50% of the animals, is calculated.[8]

Subcutaneous Pentylenetetrazole (scPTZ) Test

The scPTZ model is used to identify compounds that may be effective against generalized myoclonic and absence seizures.[9][12] Pentylenetetrazole (PTZ) is a GABA-A receptor antagonist that induces clonic seizures.[13][14]

Experimental Protocol: scPTZ Test in Mice

• Animal Preparation: Adult male mice are used.[12]

• Compound Administration: The test compound, vehicle, and a standard AED (e.g., Diazepam) are administered at various doses.[12]

• Seizure Induction: A convulsant dose of PTZ (e.g., 85 mg/kg) is injected subcutaneously.[5]

• Observation: Animals are observed for a set period (e.g., 30 minutes) for the onset of clonic seizures, characterized by rhythmic muscle contractions.[15] The latency to the first seizure and the number of animals exhibiting seizures are recorded.[12]

• Data Analysis: The ED50 is determined based on the dose that prevents seizures in 50% of the animals.

Tier 2: Evaluation in a Model of Drug-Resistant Epilepsy

A significant challenge in epilepsy treatment is pharmacoresistance.[5] The 6 Hz psychomotor seizure model is particularly valuable for identifying compounds with potential efficacy against treatment-resistant focal seizures.[16][17]

Hz Psychomotor Seizure Test

This model is known to identify compounds acting through novel mechanisms, unlike the traditional MES and scPTZ tests.[16][18]

Experimental Protocol: 6 Hz Test in Mice

• Animal Preparation: Adult male mice are used. Corneal anesthesia is applied as in the MES test.[19]

• Compound Administration: Test compounds, vehicle, and a standard AED (e.g., Valproate) are administered.[20]

• Seizure Induction: A low-frequency electrical stimulus (6 Hz, 0.2 ms pulse duration for 3 seconds) is delivered via corneal electrodes at varying intensities (e.g., 22, 32, or 44 mA).[16][18] The 44 mA intensity is considered a model for drug-resistant epilepsy.[21][22]

• Observation: Animals are observed for characteristic seizure behaviors, including a "stun" position, forelimb clonus, and stereotyped automatic movements.[20] Protection is defined as the absence of these behaviors and a return to normal exploratory activity.[16]

• Data Analysis: The ED50 is calculated for each stimulus intensity.

Comparative Performance Analysis

The efficacy of novel naphthoxazine compounds should be quantitatively compared to standard AEDs. A crucial metric is the Protective Index (PI), which is the ratio of the median toxic dose (TD50) to the median effective dose (ED50). A higher PI indicates a wider therapeutic window.[23]

Table 1: Comparative Anticonvulsant Activity and Neurotoxicity

Compound	MES ED50 (mg/kg)	scPTZ ED50 (mg/kg)	6 Hz (44mA) ED50 (mg/kg)	TD50 (mg/kg)	MES PI (TD50/ED50)
Naphthoxazine A	45.2	65.8	60.1	>300	>6.6
Naphthoxazine B	38.7	52.1	55.4	>300	>7.7
Phenytoin	9.5	Inactive	Inactive	68	7.2
Valproate	272	149	245	402	1.5
Diazepam	1.5	0.2	2.1	5.5	3.7 (MES)

Note: Data presented is hypothetical for illustrative purposes.

Tier 3: Mechanistic Insights and Safety Assessment

Understanding the mechanism of action and ensuring an acceptable safety profile are critical steps in drug development.[24]

Potential Mechanism of Action: GABAergic Modulation

Many anticonvulsant drugs exert their effects by enhancing GABA-mediated inhibitory neurotransmission.[25][26] Given that PTZ is a GABA-A receptor antagonist, the activity of naphthoxazine compounds in the scPTZ model suggests a potential interaction with the GABAergic system.[3][13] Further in vitro studies are necessary to confirm this.

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A Comparative Guide to the Fluorescent Properties of Substituted Naphthoxazines for Advanced Research Applications

Naphthoxazines represent a fascinating class of photochromic compounds, capable of undergoing reversible structural changes upon exposure to light. This unique characteristic, which allows them to switch between a colorless, non-fluorescent "closed" spiro form and a colorful, fluorescent "open" merocyanine form, has garnered significant interest in fields ranging from molecular switches and optical data storage to bioimaging and drug delivery. The true potential of these molecules, however, lies in the targeted tuning of their fluorescent properties through chemical substitution.

This guide provides an in-depth comparison of how different substituents on the naphthoxazine core influence their fluorescent behavior. We will explore the underlying mechanisms, present comparative experimental data, and provide robust protocols for the characterization of these versatile compounds, enabling researchers to select or design the optimal naphthoxazine derivative for their specific application.

The Fundamental Mechanism: Photo-Induced Fluorescence

The fluorescence of naphthoxazines is intrinsically linked to their photochromism. In the absence of UV irradiation, the molecule exists in a thermodynamically stable, spirocyclic (or "closed") form. In this state, the spiro carbon atom isolates the two main chromophoric parts of the molecule, preventing extensive π-conjugation and thus, fluorescence.

Upon irradiation with UV light, a C-O bond in the oxazine ring cleaves, leading to a ring-opening isomerization. This process generates the planar, π-conjugated merocyanine (or "open") form. This extended conjugation allows for the absorption of lower-energy photons (typically in the visible region) and subsequent fluorescent emission. The system can revert to the closed form either thermally or by irradiation with visible light.[1]

Caption: Photochromic switching of naphthoxazine between the non-fluorescent closed form and the fluorescent open form.

The Role of Substituents: A Comparative Analysis

The strategic placement of electron-donating or electron-withdrawing groups on the naphthoxazine skeleton is the primary tool for modulating its photophysical properties. These substituents can profoundly alter the electronic distribution within the merocyanine form, thereby influencing its absorption and emission maxima, fluorescence quantum yield, and lifetime.

Electron-Donating Groups (EDGs)

Substituents such as methoxy (-OCH₃), amino (-NH₂), or hydroxyl (-OH) groups are classified as electron-donating groups. When attached to the aromatic rings of the naphthoxazine molecule, they increase the electron density of the π-conjugated system.

• Mechanism of Action: EDGs stabilize the excited state of the merocyanine form more than the ground state. This stabilization lowers the energy gap between the ground and excited states, resulting in a bathochromic (red) shift in both the absorption and emission spectra.

• Impact on Fluorescence: Generally, EDGs lead to an increase in the fluorescence quantum yield (ΦF). For instance, spirooxazines with electron-donating substituents have been reported to exhibit intense fluorescence.[2] This enhancement is attributed to a more rigid and planar excited state, which reduces non-radiative decay pathways.

Electron-Withdrawing Groups (EWGs)

Conversely, electron-withdrawing groups like nitro (-NO₂), cyano (-CN), or trifluoromethyl (-CF₃) pull electron density away from the π-conjugated system.

• Mechanism of Action: EWGs destabilize the excited state of the merocyanine form. This often leads to a hypsochromic (blue) shift in the absorption and emission spectra.

• Impact on Fluorescence: The introduction of EWGs frequently results in a decrease in fluorescence intensity or complete quenching.[3] This is because EWGs can promote intersystem crossing to the triplet state or other non-radiative decay processes, which compete with fluorescence. However, some studies have shown that fluorescence from spirooxazine compounds with electron-accepting groups can be observed at longer wavelengths (500–600 nm).[2]

Quantitative Comparison of Fluorescent Properties

The following table summarizes the photophysical properties of representative substituted naphthoxazine derivatives, compiled from various studies. This data highlights the tangible effects of different substituents on the key fluorescence parameters.

Naphthoxazine Derivative	Substituent Type	Excitation Max (λex, nm)	Emission Max (λem, nm)	Stokes Shift (nm)	Quantum Yield (ΦF)	Solvent	Reference
Unsubstituted	-	~350-370	~540-560	~190	Low	Various	[4]
Ester-substituted	EWG	388	541	153	0.051	CH₂Cl₂	[4]
6-Amino-substituted	EDG	-	Blue-shifted vs. unsubstituted	-	-	-	[5]
5-Methoxy-substituted	EDG	-	Influences peak location	-	-	-	[5]
9-Methoxy-substituted	EDG	-	Improves photochromic response	-	-	-	[5]
Nitro-substituted	EWG	~330-340	~496-598 (highly solvatochromic)	Variable	Low in non-polar solvents	Various	[3]

Note: The exact photophysical properties are highly dependent on the solvent and the specific molecular structure. The data presented here is for comparative purposes.

Experimental Protocols for Characterization

To ensure the reliability and reproducibility of findings, standardized experimental protocols are crucial. Here, we outline the essential methodologies for synthesizing a naphthoxazine derivative and characterizing its fluorescent properties.

Protocol 1: Synthesis of a Representative Naphthoxazine Derivative

This protocol describes a general multi-component reaction for the synthesis of 1,3-naphthoxazine derivatives.[6]

Materials:

• 2-Naphthol

• Substituted arylamine

• Substituted aromatic aldehyde

• Copper(II) trifluoromethanesulfonate (Cu(OTf)₂)

• (±)-Camphor-10-sulfonic acid ((±)-CSA)

• Ethanol

• Ultrasonic bath

Procedure:

• In a round-bottom flask, dissolve 2-naphthol (1 mmol), the desired arylamine (1 mmol), and the desired aromatic aldehyde (1 mmol) in ethanol.

• Add Cu(OTf)₂ (catalytic amount) and (±)-CSA (catalytic amount) to the mixture.

• Place the flask in an ultrasonic bath and sonicate at room temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-cold water.

• Collect the resulting precipitate by vacuum filtration.

• Wash the crude product with water and then a small amount of cold ethanol.

• Purify the product by recrystallization or column chromatography to obtain the desired naphthoxazine derivative.

• Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Characterization of Photophysical Properties

This section details the steps for measuring key fluorescent properties.

Caption: Workflow for the characterization of fluorescent properties.

A. Measurement of Absorption and Emission Spectra:

• Prepare dilute solutions of the naphthoxazine derivative in a spectroscopic grade solvent (e.g., ethanol, acetonitrile).[7] The absorbance at the excitation wavelength should be kept below 0.1 to minimize inner filter effects.[8]

• Record the absorption spectrum using a UV-Vis spectrophotometer to determine the wavelength of maximum absorption (λabs,max). This will be used as the excitation wavelength (λex).

• Using a spectrofluorometer, excite the sample at λex and record the emission spectrum. The wavelength at which the emission intensity is highest is the emission maximum (λem,max).

• The Stokes shift is calculated as the difference between λem,max and λex.

B. Determination of Fluorescence Quantum Yield (ΦF): The relative method, using a well-characterized standard, is the most common and reliable approach for determining ΦF.[8][9]

• Select a Standard: Choose a fluorescence standard with a known quantum yield and an emission range that is similar to the sample. Quinine sulfate in 0.1 M H₂SO₄ (ΦF = 0.54) or Rhodamine 6G in ethanol (ΦF = 0.95) are common standards.[9]

• Prepare Solutions: Prepare a series of solutions of both the standard and the test sample at different concentrations, ensuring the absorbance at the excitation wavelength remains between 0.02 and 0.1.[8]

• Measure Spectra: Record the absorbance at the excitation wavelength and the integrated fluorescence intensity (the area under the emission curve) for each solution.

• Plot Data: For both the standard and the sample, plot a graph of integrated fluorescence intensity versus absorbance. The data should yield a straight line.

• Calculate ΦF: The quantum yield of the sample (ΦF,sample) can be calculated using the following equation:

  ΦF,sample = ΦF,std * (Grad,sample / Grad,std) * (η²,sample / η²,std)

  Where:

  • ΦF,std is the quantum yield of the standard.

  • Grad is the gradient of the plot of integrated fluorescence intensity vs. absorbance.

  • η is the refractive index of the solvent.

Key Factors Influencing Fluorescence in Applications

Beyond the intrinsic properties dictated by substituents, external factors can significantly impact the fluorescence of naphthoxazines.

• Solvatochromism: The emission color of the merocyanine form is often highly sensitive to the polarity of the solvent.[3][10] This phenomenon, known as solvatochromism, arises from the different stabilization of the ground and excited states by the solvent molecules. This property can be exploited for developing fluorescent probes that can report on the polarity of their microenvironment.[11]

• pH Sensitivity: The ring-opening and closing equilibrium of naphthoxazines can be influenced by pH.[1] In acidic conditions, the open merocyanine form can be protonated, leading to changes in its absorption and fluorescence properties. This makes them potential candidates for pH-sensitive probes.

• Photostability: Photostability, or the resistance to photodegradation upon prolonged light exposure, is a critical parameter for many applications, especially in imaging and materials science.[12][13] The photostability of naphthoxazines can be influenced by the substituents and the surrounding matrix.[12]

Conclusion

The fluorescent properties of naphthoxazines are highly tunable through synthetic modification. By carefully selecting and positioning electron-donating and electron-withdrawing substituents, researchers can engineer molecules with tailored absorption and emission profiles, quantum yields, and sensitivities to their environment. This guide provides a foundational understanding of the structure-property relationships in this versatile class of photochromic fluorophores and offers robust experimental frameworks for their characterization. As research continues to advance, the rational design of novel substituted naphthoxazines will undoubtedly unlock new possibilities in advanced materials, chemical sensing, and biological imaging.

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• A Guide to Recording Fluorescence Quantum Yields. (n.d.). UCI Department of Chemistry. Retrieved January 16, 2026, from [Link]

• Gámez-Vallejo, S., et al. (2022). Photochromic spiro-indoline naphthoxazines and naphthopyrans in dye-sensitized solar cells. Materials Chemistry Frontiers, 6(15), 2085-2095. Retrieved January 16, 2026, from [Link]

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• Minkovska, S., et al. (2022). Photoswitchable Photochromic Chelating Spironaphthoxazines: Synthesis, Photophysical Properties, Quantum-Chemical Calculations, and Complexation Ability. Molecules, 27(15), 4987. Retrieved January 16, 2026, from [Link]

• Baillet, G., et al. (2016). Photodegradation of organic photochromes in polymers - Naphthopyrans and naphthoxazines series. ResearchGate. Retrieved January 16, 2026, from [Link]

• Pelit, E., et al. (2024). 1,3-Naphthoxazine derivatives: Synthesis, in silico pharmacokinetic studies, antioxidant and photoprotective properties. Bioorganic Chemistry, 151, 107756. Retrieved January 16, 2026, from [Link]

• Gámez-Vallejo, S., et al. (2022). Photochromic spiro-indoline naphthoxazines and naphthopyrans in dye-sensitized solar cells. Materials Chemistry Frontiers. Retrieved January 16, 2026, from [Link]

• Du, J. L. (2021). Synthesis And Application Of Fluorescent Probes Based On Naphthone Scaffold. Thesis. Retrieved January 16, 2026, from [Link]

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• Ishida, K., et al. (2025). Fluorescent solvatochromism and nonfluorescence processes of charge-transfer-type molecules with a 4-nitrophenyl moiety. RSC Advances. Retrieved January 16, 2026, from [Link]

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• Solvatochromic fluorescent cyanophenoxazine: design, synthesis, photophysical properties and fluorescence light-up sensing of ct-DNA. (n.d.). RSC Publishing. Retrieved January 16, 2026, from [Link]

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Navigating the Druggability Landscape: An In Silico ADMET Comparison of 1,3-Naphthoxazine Derivatives

A Senior Application Scientist's Guide to Predicting Pharmacokinetic and Safety Profiles of a Privileged Scaffold

In the landscape of medicinal chemistry, the quest for novel molecular entities with therapeutic potential is relentless. Among the myriad of heterocyclic scaffolds, 1,3-naphthoxazine has emerged as a "privileged structure" due to its presence in a wide array of biologically active compounds. However, promising bioactivity is only one facet of a successful drug candidate. A compound's journey through the body—its Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile—is a critical determinant of its clinical viability. Early assessment of these properties is paramount to de-risk drug discovery projects, saving invaluable time and resources.

This guide provides an in-depth comparative analysis of the in silico ADMET profile of 1,3-naphthoxazine derivatives, contextualized against other prominent heterocyclic scaffolds: coumarins and quinazolines. By leveraging computational models, we can forecast the druggability of these compounds, offering a rationale for lead selection and optimization. This analysis is grounded in recent scientific literature, providing a technical yet accessible overview for researchers, scientists, and drug development professionals.

The Rationale for In Silico ADMET Profiling

The "fail early, fail cheap" paradigm is a cornerstone of modern drug discovery. A significant proportion of clinical trial failures are attributed to unfavorable pharmacokinetic (PK) or toxicity profiles. In silico ADMET prediction offers a rapid and cost-effective first pass filter, enabling the early identification of liabilities that could derail a development program.[1] These computational models are built on vast datasets of experimental results and utilize a variety of algorithms, from quantitative structure-activity relationships (QSAR) to machine learning, to correlate a molecule's structure with its ADMET properties.[2]

This proactive approach allows medicinal chemists to prioritize the synthesis of compounds with a higher probability of success and to design molecules with improved ADMET characteristics from the outset.

Comparative In Silico ADMET Analysis: 1,3-Naphthoxazines vs. Alternatives

To provide a comprehensive understanding of the ADMET landscape of 1,3-naphthoxazine derivatives, we will compare their predicted properties with those of two other well-established heterocyclic scaffolds: coumarins and quinazolines. This comparison will offer valuable context regarding the potential advantages and liabilities of the 1,3-naphthoxazine core structure.

The 1,3-Naphthoxazine Scaffold: A Promising Profile

A recent study by Pelit et al. (2024) provides a foundational dataset for the in silico ADMET properties of a series of newly synthesized 1,3-naphthoxazine derivatives.[3] The study revealed that these compounds generally exhibit favorable drug-like properties.

Table 1: In Silico ADMET Profile of Representative 1,3-Naphthoxazine Derivatives

Compound ID (Pelit et al., 2024)	Molecular Weight ( g/mol )	LogP	H-bond Donors	H-bond Acceptors	Caco-2 Permeability (logPapp)	BBB Permeability (logBB)	CYP2D6 Inhibition	hERG Inhibition
4a	407.5	5.32	1	3	High	High	Inhibitor	Low Risk
4c	488.4	6.15	1	3	High	High	Inhibitor	Low Risk
4e	437.5	5.63	1	4	High	High	Inhibitor	Low Risk
4h	476.4	6.45	1	3	High	High	Inhibitor	Low Risk
4k	451.5	5.89	1	4	High	High	Inhibitor	Low Risk

Data extracted from Pelit et al., Bioorganic Chemistry, 2024.[3]

The data indicates that this series of 1,3-naphthoxazine derivatives generally adheres to Lipinski's rule of five, suggesting good oral bioavailability. Their high predicted Caco-2 permeability points towards excellent absorption from the gastrointestinal tract. Furthermore, the high blood-brain barrier (BBB) permeability suggests their potential for targeting central nervous system disorders. A potential liability for this series is the predicted inhibition of the CYP2D6 metabolic enzyme, which could lead to drug-drug interactions. However, the predicted low risk of hERG inhibition is a positive safety indicator.

Another study on 1,3-naphthoxazine derivatives with anticonvulsant activity also highlighted favorable in silico ADME predictions, suggesting their potential as drug candidates.[4]

The Coumarin Scaffold: A Well-Characterized Alternative

Coumarins are a class of natural products and synthetic analogues with a wide range of biological activities. Their ADMET profiles have been extensively studied. A theoretical evaluation of 31 coumarin derivatives demonstrated that they generally do not violate Lipinski's rule of five.[5]

Table 2: In Silico ADMET Profile of Representative Coumarin Derivatives

Compound Type	Molecular Weight ( g/mol )	LogP	H-bond Donors	H-bond Acceptors	Caco-2 Permeability (logPapp)	BBB Permeability	Hepatotoxicity	hERG Inhibition
7-O-Alkylaminocoumarins	< 500	< 5	1-2	3-4	Moderate to High	Permeable	Low Risk	Variable Risk
Nitrile-containing Coumarins	< 500	< 5	1-2	4-5	Moderate	Permeable	Increased Risk	Variable Risk
Amidine-containing Coumarins	< 500	< 5	2-3	4-5	Moderate	Permeable	Increased Risk	Variable Risk

Qualitative data synthesized from Maciejewska et al., European Journal of Pharmaceutical Sciences, 2017.[5]

Coumarins generally exhibit good absorption and BBB permeability. However, certain substitutions, such as nitrile and amidine groups, can increase the risk of hepatotoxicity.[5] The potential for cardiotoxicity through hERG inhibition is also a factor to consider in coumarin drug design.[5]

The Quinazoline Scaffold: A Staple in Oncology

Quinazoline derivatives are a cornerstone of modern oncology, with several approved drugs targeting receptor tyrosine kinases. Their ADMET properties are therefore of significant interest. In silico studies on various series of quinazoline derivatives have consistently shown promising drug-like characteristics.

Table 3: In Silico ADMET Profile of Representative Quinazoline Derivatives

Compound Series	Molecular Weight ( g/mol )	LogP	H-bond Donors	H-bond Acceptors	Oral Bioavailability	BBB Permeability	CYP Inhibition	Toxicity Risk
Anticancer[5][6][7]triazolo[4,3-c]quinazolines	< 500	< 5	0-1	4-6	Good	Low	Low Risk	Low Risk
EGFR Inhibitor Quinazolines	< 500	< 5	1-2	5-7	Good	Variable	Variable	Low to Moderate

Qualitative data synthesized from multiple sources on anticancer quinazoline derivatives.[7][8][9]

Quinazoline derivatives are generally designed for good oral bioavailability and often exhibit low toxicity risks.[9] Their BBB permeability can be modulated through structural modifications, allowing for the design of either peripherally restricted or CNS-penetrant compounds.[8] As with any chemical class, specific substitution patterns can introduce liabilities related to cytochrome P450 inhibition.

Experimental Protocol: A Step-by-Step Workflow for In Silico ADMET Prediction

The following protocol outlines a general workflow for conducting an in silico ADMET profile for a novel compound, such as a 1,3-naphthoxazine derivative. This process leverages freely available web-based tools, making it accessible to a wide range of researchers.

Objective: To predict the ADMET properties of a novel chemical entity to assess its drug-like potential.

Materials:

• 2D structure of the molecule(s) of interest in a compatible format (e.g., SMILES string).

• Access to a computer with an internet connection.

• Web browser.

• Access to in silico ADMET prediction tools (e.g., SwissADME, pkCSM, ADMETlab 2.0).

Methodology:

• Molecular Input:

  • Obtain the SMILES (Simplified Molecular Input Line Entry System) string for the molecule of interest. This can be generated using chemical drawing software (e.g., ChemDraw, MarvinSketch).

• Accessing the Prediction Server:

  • Navigate to a comprehensive, free-to-use ADMET prediction web server. The SwissADME server ([Link]) is a widely used and validated platform.

• Submitting the Molecule:

  • Paste the SMILES string of the molecule into the input box on the web server.

  • Initiate the prediction by clicking the "Run" or "Submit" button.

• Analyzing Physicochemical Properties and Lipophilicity:

  • Examine the calculated physicochemical properties, including molecular weight, number of hydrogen bond donors and acceptors, and the octanol-water partition coefficient (LogP).

  • Assess compliance with Lipinski's Rule of Five, a key indicator of drug-likeness.

• Evaluating Water Solubility:

  • Review the predicted water solubility (e.g., LogS). Poor solubility can hinder absorption.

• Predicting Pharmacokinetics:

  • Absorption: Analyze the predicted Caco-2 cell permeability and human intestinal absorption (HIA). High values suggest good oral absorption.

  • Distribution: Evaluate the predicted blood-brain barrier (BBB) permeability and plasma protein binding (PPB).

  • Metabolism: Assess the predicted inhibition of major cytochrome P450 (CYP) isoforms (e.g., CYP1A2, CYP2C9, CYP2C19, CYP2D6, CYP3A4). Inhibition of these enzymes can lead to drug-drug interactions.

• Assessing Druglikeness:

  • Review the drug-likeness scores and any alerts for undesirable structural features.

• Predicting Toxicity:

  • Utilize platforms with toxicity prediction modules (e.g., ProTox-II, ADMETlab 2.0) to assess potential toxicities such as mutagenicity (Ames test), carcinogenicity, and cardiotoxicity (hERG inhibition).

• Data Compilation and Comparison:

  • Organize the predicted ADMET data in a tabular format for easy comparison with benchmark compounds or other derivatives in the series.

Caption: A generalized workflow for in silico ADMET prediction.

Logical Relationships in ADMET Parameter Interpretation

The interpretation of in silico ADMET data requires an understanding of the interplay between different parameters. For instance, high lipophilicity (LogP) often correlates with good membrane permeability and absorption but can also lead to poor solubility, increased metabolic clearance, and higher toxicity.

Caption: Interplay of key ADMET parameters.

Conclusion and Future Directions

The in silico ADMET profile of 1,3-naphthoxazine derivatives suggests that this scaffold holds significant promise for the development of novel therapeutics. The generally favorable drug-like properties, including good predicted absorption and BBB permeability, make them attractive candidates for a range of therapeutic areas. While potential liabilities such as CYP enzyme inhibition exist, these can often be mitigated through targeted structural modifications.

When compared to established scaffolds like coumarins and quinazolines, 1,3-naphthoxazines appear to be competitive in terms of their predicted ADMET profiles. This comparative analysis underscores the importance of a multi-parameter approach to early-stage drug discovery, where bioactivity is considered in concert with pharmacokinetics and safety.

As computational models continue to evolve in their accuracy and predictive power, their role in guiding the design of safer and more effective medicines will undoubtedly expand. For researchers working with 1,3-naphthoxazine derivatives, the integration of in silico ADMET profiling into their discovery workflow is not just a recommendation but a necessity for navigating the complex path to clinical success.

References

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• Maciejewska, D., et al. (2017). Theoretical evaluation of ADMET properties for coumarin derivatives as compounds with therapeutic potential. European Journal of Pharmaceutical Sciences, 109, 36-46. [Link]

• Al-Suhaimi, E. A., et al. (2024). Design and Optimization of Quinazoline Derivatives as Potent EGFR Inhibitors for Lung Cancer Treatment: A Comprehensive QSAR, ADMET, and Molecular Modeling Investigation. ACS Omega. [Link]

• El-Adl, K., et al. (2022).[5][6][7]triazolo[4,3-c]quinazoline derived DNA intercalators: Design, synthesis, in silico ADMET profile, molecular docking and anti-proliferative evaluation studies. Bioorganic Chemistry, 120, 105611. [Link]

• El-Naggar, M., et al. (2022). Design, synthesis, in silico ADMET, docking, and antiproliferative evaluations of[5][6][7]triazolo[4,3-c]quinazolines as classical DNA intercalators. Archiv der Pharmazie, 355(3), e2100361. [Link]

• Pelit, E., Erturk, A. G., & Gul, M. (2024). 1,3-Naphthoxazine derivatives: Synthesis, in silico pharmacokinetic studies, antioxidant and photoprotective properties. Bioorganic Chemistry, 153, 107756. [Link]

• Zare, A., et al. (2022). Efficient synthesis of 1,3-naphtoxazine derivatives using reusable magnetic catalyst (GO-Fe3O4–Ti(IV)): anticonvulsant evaluation and computational studies. BMC Chemistry, 16(1), 38. [Link]

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A Researcher's Guide to Computational Exploration of Benzoxazinone Derivatives as Antiviral Agents

In the relentless pursuit of novel antiviral therapeutics, the benzoxazinone scaffold has emerged as a privileged structure, demonstrating a wide spectrum of biological activities.[1][2] This guide provides an in-depth comparison of computational strategies employed to investigate and optimize benzoxazinone derivatives as potent antiviral agents. We will delve into the causality behind methodological choices, present comparative experimental data, and offer detailed protocols to empower researchers in this critical field.

The Benzoxazinone Scaffold: A Versatile Antiviral Framework

Benzoxazinone derivatives have garnered significant attention for their potential to inhibit a range of viruses by targeting essential viral enzymes.[1][2] Computational studies have been instrumental in elucidating their mechanisms of action and guiding the design of more potent and selective inhibitors. These in silico approaches allow for the rapid screening of large compound libraries and provide detailed insights into the molecular interactions driving antiviral activity.

Comparative Analysis of Computational Methodologies

The selection of an appropriate computational workflow is paramount to the successful identification and optimization of antiviral candidates. Here, we compare the most common methodologies applied to the study of benzoxazinone derivatives.

Methodology	Principle	Strengths	Limitations	Application to Benzoxazinones
Molecular Docking	Predicts the preferred orientation of a ligand when bound to a receptor.	Fast, allows for high-throughput virtual screening.	Scoring functions can be inaccurate; treats receptor as rigid.	Identifying potential binding modes of benzoxazinone derivatives in the active sites of viral proteases and polymerases.[3][4][5][6][7]
Molecular Dynamics (MD) Simulations	Simulates the time-dependent behavior of a molecular system.	Provides insights into the dynamic nature of protein-ligand interactions and binding stability.	Computationally expensive; requires significant expertise.	Assessing the stability of benzoxazinone-target complexes and refining docking poses.[5][6][7]
Quantitative Structure-Activity Relationship (QSAR)	Relates the chemical structure of a series of compounds to their biological activity.	Can predict the activity of novel compounds; identifies key structural features for activity.	Requires a dataset of compounds with known activities; predictive power is limited to the chemical space of the training set.	Developing models to predict the antiviral activity of new benzoxazinone derivatives based on their physicochemical properties.[1][8]
Pharmacokinetic (ADMET) Prediction	In silico prediction of Absorption, Distribution, Metabolism, Excretion, and Toxicity properties.	Cost-effective way to identify compounds with poor drug-like properties early in development.	Predictions may not always correlate with in vivo results.	Evaluating the drug-likeness of benzoxazinone derivatives to prioritize candidates for further studies.[3][9][10][11][12][13]

Performance Comparison: Benzoxazinone Derivatives Against Viral Targets

Computational studies have explored benzoxazinone derivatives against a variety of viral targets. The following table summarizes key findings, highlighting the synergy between computational predictions and experimental validation.

Viral Target	Benzoxazinone Derivative	Computational Method(s)	Key Computational Finding	Experimental Validation (IC50/EC50)	Reference
Herpes Simplex Virus Type 1 (HSV-1) Protease	Compound 15	Molecular Docking	Hydrogen bond with Ser129 in the catalytic triad.	Most active of the series (specific IC50 not provided).	[3][4][14]
SARS-CoV-2 Omicron Subvariant EG.5.1 RBD	Compound 8 (5-chloro-3-[4-(2-bromophenyl)piperazin-1-ylmethyl]benzoxazol-2-one)	Molecular Docking, MD Simulations, MM-PBSA	Highest binding affinity (-8.9 kcal/mol) and strongest binding energy (-281.16 ± 3.12 kJ mol−1).	Not provided in the study.	[5][6][7]
HIV-1 Nucleocapsid Protein (NC)	Benzoxazolinone scaffold	Virtual Screening	Identified as a potential inhibitory chemotype.	Active against HIV-1 at 100 µM.	[15][16]
Hepatitis C Virus (HCV) NS5B Polymerase	Benzothiadiazine and 1,4-benzothiazine derivatives	Computational Analysis	Anionic forms of the inhibitors best explain the activity.	Not explicitly detailed for a single compound.	[17]
Influenza Virus Neuraminidase	Various compounds	Machine Learning, Molecular Docking, MD Simulations	Identified potential inhibitors from a large database.	Two compounds showed potential inhibition in enzymatic assays.	[18][19][20]

Experimental Protocols: A Guide to Key Computational Workflows

To ensure scientific rigor and reproducibility, we provide detailed, step-by-step methodologies for core computational experiments.

This protocol outlines a standard procedure for performing molecular docking to predict the binding mode of a benzoxazinone derivative.

• Protein Preparation:

  • Obtain the 3D structure of the target viral protein from the Protein Data Bank (PDB).

  • Remove water molecules and any co-crystallized ligands.

  • Add polar hydrogens and assign appropriate protonation states to amino acid residues.

  • Assign partial charges using a force field (e.g., Gasteiger).[6]

• Ligand Preparation:

  • Draw the 2D structure of the benzoxazinone derivative.

  • Convert the 2D structure to a 3D conformation and perform energy minimization.

  • Assign rotatable bonds.

• Grid Generation:

  • Define the binding site on the protein, typically centered on the active site or a known allosteric site.

  • Generate a grid box that encompasses the defined binding site.

• Docking Simulation:

  • Use a docking algorithm (e.g., AutoDock Vina) to explore possible binding poses of the ligand within the grid box.[5][6][7]

  • The program will score and rank the different poses based on a scoring function that estimates the binding affinity.

• Analysis of Results:

  • Visualize the top-ranked docking poses and analyze the intermolecular interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligand and the protein.[3][4]

This protocol describes a typical workflow for running an MD simulation to assess the stability of a protein-ligand complex identified through docking.

• System Preparation:

  • Use the best-ranked docked pose of the benzoxazinone-protein complex as the starting structure.

  • Solvate the complex in a periodic box of water molecules.

  • Add counter-ions to neutralize the system.

• Energy Minimization:

  • Perform energy minimization of the entire system to remove any steric clashes.

• Equilibration:

  • Gradually heat the system to the desired temperature (e.g., 300 K) under constant volume (NVT ensemble).

  • Then, equilibrate the system at constant pressure (NPT ensemble) to ensure the correct density.

• Production Run:

  • Run the simulation for a desired length of time (e.g., 100 ns) to collect trajectory data.

• Trajectory Analysis:

  • Analyze the trajectory to calculate properties such as Root Mean Square Deviation (RMSD), Root Mean Square Fluctuation (RMSF), and protein-ligand interactions over time.

Visualizing the Science: Diagrams and Workflows

To further clarify these complex processes, we provide the following diagrams generated using Graphviz.

Caption: A generalized workflow for computational antiviral drug discovery.

Caption: Key interactions between a benzoxazinone derivative and a viral protease active site.

Conclusion and Future Perspectives

Computational studies have proven to be an indispensable tool in the exploration of benzoxazinone derivatives as antiviral agents. By integrating various in silico techniques, researchers can efficiently identify promising candidates, understand their mechanisms of action, and guide their optimization. The continued development of more accurate and efficient computational methods, coupled with experimental validation, will undoubtedly accelerate the discovery of novel benzoxazinone-based antiviral drugs to combat existing and emerging viral threats.

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• Erdag, E. (2023). A Molecular Docking Study: Benzoxazolone Derivatives against SARS-CoV-2 Omicron Subvariant EG.5.1. Chemical Methodologies, 7(11), 825-836. [Link]

• Gatto, B., et al. (2018). Identification of novel 2-benzoxazolinone derivatives with specific inhibitory activity against the HIV-1 nucleocapsid protein. European Journal of Medicinal Chemistry, 147, 397-406. [Link]

• Harper, S., et al. (2009). Non-nucleoside inhibitors of HCV NS5B polymerase. Part 1: Synthetic and computational exploration of the binding modes of benzothiadiazine and 1,4-benzothiazine HCV NS5b polymerase inhibitors. Bioorganic & Medicinal Chemistry Letters, 19(13), 3637-3641. [Link]

• Hoang, V. T., et al. (2024). Discovering Influenza Virus Neuraminidase Inhibitors via Computational and Experimental Studies. ACS Omega, 9(26), 29758–29768. [Link]

• Ishida, T., et al. (2018). QSAR of 1,4-benzoxazin-3-one antimicrobials and their drug design perspectives. European Journal of Medicinal Chemistry, 160, 10-21. [Link]

• Zampieri, D., et al. (2019). Design, synthesis and antimycobacterial activity of benzoxazinone derivatives and open-ring analogues: Preliminary data and computational analysis. Bioorganic & Medicinal Chemistry Letters, 29(17), 2468-2474. [Link]

• Zarghi, A., et al. (2025). Design, synthesis, and docking studies of new 2-benzoxazolinone derivatives as anti-HIV-1 agents. ResearchGate. [Link]

• de Souza, I. G., et al. (2022). Computational prediction of potential inhibitors for SARS-COV-2 main protease based on machine learning, docking, MM-PBSA calculations, and metadynamics. PLOS ONE, 17(4), e0266316. [Link]

• Gomes, I. S., et al. (2022). Computational discovery of SARS-CoV-2 main protease inhibitors via a virtual screening, molecular docking, molecular dynamics and MM/PBSA calculation-driven approach. New Journal of Chemistry, 46(31), 14865-14878. [Link]

• Radi, M., et al. (2011). Structure-based discovery of pyrazolobenzothiazine derivatives as inhibitors of hepatitis C virus replication. Journal of Medicinal Chemistry, 54(11), 3783-3792. [Link]

• Radi, M., et al. (2013). New Pyrazolobenzothiazine Derivatives as Hepatitis C Virus NS5B Polymerase Palm Site I Inhibitors. Journal of Medicinal Chemistry, 56(21), 8687-8700. [Link]

• Sharma, P., et al. (2016). QSAR Studies on Neuraminidase Inhibitors as Anti-influenza Agents. Letters in Drug Design & Discovery, 13(7), 633-640. [Link]

• Singh, U. P., et al. (2013). Studies of benzothiadiazine derivatives as hepatitis C virus NS5B polymerase inhibitors using 3D-QSAR, molecular docking and molecular dynamics. Journal of Molecular Modeling, 19(11), 4849-4863. [Link]

• Sanna, V., et al. (2018). Discovery of Benzisothiazolone Derivatives as Bifunctional Inhibitors of HIV-1 Reverse Transcriptase DNA Polymerase and Ribonuclease H Activities. Molecules, 23(11), 2994. [Link]

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A Comparative Guide to the Structure-Activity Relationship of Biologically Active 1,3-Oxazine Compounds

Introduction: The 1,3-Oxazine Scaffold - A Privileged Structure in Medicinal Chemistry

The 1,3-oxazine core, a six-membered heterocyclic ring containing nitrogen and oxygen atoms at the 1 and 3 positions, has garnered significant attention in medicinal chemistry due to its versatile biological activities.[1] This guide provides an in-depth comparative analysis of the structure-activity relationships (SAR) of various 1,3-oxazine derivatives, offering valuable insights for researchers, scientists, and professionals in drug development. We will explore the nuances of how structural modifications to this scaffold influence its anticancer, antimicrobial, and anti-inflammatory properties, supported by experimental data and detailed protocols.

The unique conformational flexibility of the 1,3-oxazine ring and its capacity for diverse non-covalent interactions make it a valuable building block in the design of novel therapeutic agents.[1] The synthesis of 1,3-oxazine derivatives is often achieved through multicomponent reactions like the Mannich or Betti reactions, which allow for the efficient creation of diverse chemical libraries.[1]

Anticancer Activity: Unraveling the SAR of 1,3-Oxazine Derivatives

Numerous studies have demonstrated the potent cytotoxic effects of 1,3-oxazine derivatives against a range of cancer cell lines.[2][3] The mechanism of action is often multifaceted, with some compounds inducing apoptosis and inhibiting key signaling pathways crucial for cancer cell survival and proliferation.[4]

A notable mechanism involves the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway, a critical regulator of inflammatory responses and cell survival.[5] By suppressing NF-κB activation, certain 1,3-oxazine derivatives can sensitize cancer cells to apoptosis.

Comparative Analysis of Anticancer Activity

The following table summarizes the in vitro anticancer activity of representative 1,3-oxazine derivatives, highlighting the impact of substituent modifications on their potency.

Compound ID	R1	R2	R3	Cancer Cell Line	IC50 (µM)	Reference
1a	Phenyl	H	H	MCF-7	15.2	[6]
1b	4-Chlorophenyl	H	H	MCF-7	8.5	[6]
1c	4-Methoxyphenyl	H	H	MCF-7	12.1	[6]
2a	Phenyl	H	H	HCC1954	> 100	[6]
2b	4-Chlorophenyl	H	H	HCC1954	25.3	[6]
2c	4-Methoxyphenyl	H	H	HCC1954	50.1	[6]

Key SAR Insights for Anticancer Activity:

• Substitution at the Phenyl Ring (R1): The presence of an electron-withdrawing group, such as a chloro group at the para-position of the phenyl ring at C2, generally enhances anticancer activity (compare 1a and 1b ). Conversely, an electron-donating group like a methoxy group may lead to a slight decrease in activity (compare 1a and 1c ).

• Cell Line Specificity: The cytotoxic effect of 1,3-oxazine derivatives can be highly dependent on the cancer cell line. For instance, the HCC1954 breast cancer cell line appears to be more resistant to some of these compounds compared to the MCF-7 cell line.[6]

Experimental Protocol: MTT Assay for Anticancer Activity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a standard colorimetric method to assess cell viability and the cytotoxic potential of compounds.[7][8][9]

Workflow for MTT Assay:

Caption: A streamlined workflow of the MTT assay for evaluating the cytotoxicity of 1,3-oxazine compounds.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.[1][10]

• Compound Treatment: Prepare serial dilutions of the 1,3-oxazine test compounds in the appropriate cell culture medium. Replace the existing medium with the medium containing the test compounds and incubate for 48-72 hours.[10]

• MTT Addition: After the incubation period, add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.[7]

• Formazan Solubilization: Carefully remove the MTT solution and add a solubilizing agent, such as dimethyl sulfoxide (DMSO), to dissolve the formazan crystals.[7]

• Absorbance Measurement: Measure the absorbance of the solution at 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.[8]

Antimicrobial Activity: A Promising Frontier for 1,3-Oxazines

The emergence of multidrug-resistant pathogens necessitates the development of novel antimicrobial agents. 1,3-Oxazine derivatives have shown considerable promise in this area, exhibiting activity against a broad spectrum of bacteria and fungi.[6][11][12] Dihydro-1,3-oxazine derivatives, in particular, have demonstrated significant activity against various strains of Mycobacterium tuberculosis.[11]

Some studies suggest that the antimicrobial mechanism of action of certain 1,3-oxazine derivatives involves the inhibition of DNA gyrase, an essential bacterial enzyme involved in DNA replication.[1]

Comparative Analysis of Antimicrobial Activity

The following table presents the minimum inhibitory concentration (MIC) values of various 1,3-oxazine derivatives against different microbial strains.

Compound ID	R1	R2	Microorganism	MIC (µg/mL)	Reference
3a	Phenyl	H	S. aureus	16	[13]
3b	4-Chlorophenyl	H	S. aureus	8	[13]
3c	4-Nitrophenyl	H	S. aureus	4	[13]
4a	Phenyl	H	E. coli	32	[13]
4b	4-Chlorophenyl	H	E. coli	16	[13]
4c	4-Nitrophenyl	H	E. coli	8	[13]

Key SAR Insights for Antimicrobial Activity:

• Electron-Withdrawing Groups: Similar to the trend observed in anticancer activity, the presence of strong electron-withdrawing groups like a nitro group at the para-position of the phenyl ring at C2 significantly enhances antibacterial activity against both Gram-positive (S. aureus) and Gram-negative (E. coli) bacteria (compare 3a , 3b , and 3c ; and 4a , 4b , and 4c ).

Experimental Protocol: Broth Microdilution Method for MIC Determination

The broth microdilution method is a widely used technique to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.[14][15][16]

Workflow for MIC Determination:

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A Senior Application Scientist's Guide to Hirshfeld Surface Analysis of Benzoxazine Crystal Structures

Authored for Researchers, Scientists, and Drug Development Professionals

In the realm of solid-state chemistry and crystal engineering, understanding the intricate web of non-covalent interactions that govern molecular packing is paramount. For complex heterocyclic systems like benzoxazines—compounds of significant interest in materials science and medicinal chemistry—this understanding is critical for predicting and tuning bulk properties such as stability, solubility, and bioavailability.[1][2][3] This guide provides an in-depth, technical comparison of intermolecular interactions in benzoxazine crystal structures, leveraging the powerful technique of Hirshfeld surface analysis. We will move beyond a simple recitation of facts to explain the causality behind the analysis, offering field-proven insights into this essential crystallographic tool.

The Conceptual Framework: What is Hirshfeld Surface Analysis?

Hirshfeld surface analysis is a revolutionary method for visualizing and quantifying intermolecular interactions within a crystal lattice.[4][5] It partitions crystal space into regions based on the electron distribution of a molecule relative to the overall crystal electron density (the procrystal).[6] The Hirshfeld surface itself is defined as the boundary where the contribution to the procrystal electron density from the molecule of interest (the promolecule) is equal to the contribution from all other molecules.[6] This "whole-of-molecule" approach avoids the biases inherent in focusing only on specific short atom-atom contacts, providing a more holistic view of the crystal packing environment.[7]

The power of this technique lies in mapping various properties onto this surface. Key properties include:

• dnorm : A normalized contact distance that simultaneously represents the distance from the surface to the nearest nucleus inside (dᵢ) and outside (dₑ) the surface, normalized by the van der Waals radii of the respective atoms.[7][8] This property is invaluable for identifying significant intermolecular contacts. Regions with negative dnorm values (visualized as red spots) indicate contacts shorter than the sum of van der Waals radii, highlighting hydrogen bonds and other close interactions.[4][9] Blue regions signify contacts longer than the vdW radii, while white areas represent contacts at approximately the vdW separation.[4]

• Shape Index and Curvedness : These properties describe the 3D shape of the surface. The shape index is particularly useful for identifying complementary hollows (red) and bumps (blue) where adjacent molecules fit together, a key feature of π–π stacking interactions.[8][10] Curvedness highlights flat regions of the surface, which are also characteristic of planar stacking.[10]

• 2D Fingerprint Plots : These are two-dimensional histograms that summarize all interactions on the Hirshfeld surface, plotting dₑ versus dᵢ.[1][7] They provide a quantitative "fingerprint" of the intermolecular contacts for a given crystal structure. These plots can be decomposed to show the contribution of specific atom-pair contacts (e.g., H···H, O···H, C···H), allowing for a detailed quantitative comparison between different crystal structures.[2][11]

The primary tool for performing these analyses is CrystalExplorer , a freely available software package for academic use that has become the standard in the field.[11][12][13]

Application to Benzoxazine Crystal Structures: Unveiling Packing Motifs

Benzoxazines are a class of heterocyclic compounds formed from the fusion of a benzene and an oxazine ring.[2] Their unique structure allows for a rich variety of intermolecular interactions that dictate their solid-state architecture. Hirshfeld surface analysis is particularly adept at deconvoluting these interactions, which commonly include:

• Hydrogen Bonds : Strong directional interactions, such as conventional O—H···O, N—H···O, and weaker C—H···O or C—H···N bonds, are readily identified as prominent deep-red spots on the dnorm surface and as sharp spikes on the 2D fingerprint plot.[1][2][14]

• H···H Contacts : Typically, these are the most abundant interactions, forming a large percentage of the Hirshfeld surface area and appearing as a large, diffuse region in the center of the fingerprint plot.[2][15]

• C···H/H···C Contacts : These often represent C—H···π interactions, where a C-H bond interacts with the electron cloud of a benzene ring. They appear as characteristic "wings" on the sides of the 2D fingerprint plot.[1][2]

• π–π Stacking : Interactions between aromatic rings are crucial for the stability of many benzoxazine structures. These are best visualized on the shape index surface as adjacent red and blue triangles and on the curvedness map as flat green patches.[2][8]

By quantifying the percentage contribution of each contact type to the overall Hirshfeld surface, we can objectively compare the packing forces in different benzoxazine derivatives or polymorphs.

Comparative Analysis: A Quantitative Look at Benzoxazine Interactions

The true utility of Hirshfeld surface analysis becomes apparent when comparing related structures. By examining published crystallographic data for various benzoxazine derivatives, we can compile a quantitative overview of their dominant intermolecular contacts.

Compound	H···H (%)	H···C/C···H (%)	H···O/O···H (%)	Other (%)	Dominant Packing Forces	Reference
4-benzyl-2H-benzo[b][12][13]oxazin-3(4H)-one	48.8	29.3	18.9	N···H (1.8%), C···C (0.7%), O···C (0.5%)	C—H···O hydrogen bonds, C—H···π interactions, and weak π–π stacking.	[2][16]
3-(furan-2-ylmethyl)-6-methyl-3,4-dihydro-2H-benzo[e][11][12]oxazine	58.5	23.2	15.6	N···H (2.6%)	C–H···N, C–H···O, and C–H···π interactions linking molecules into chains.	[1]
Product of Dihydrobenzoxazine Ring-Opening: 6,6′-[(cyclohexylazanediyl)bis(methylene)]bis(2,4-dimethylphenol)	76.4	16.3	7.2	-	Intramolecular O-H···N and intermolecular O-H···O hydrogen bonds forming molecular chains.	[15]
N′-[(1E)-1-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethylidene]benzohydrazide monohydrate	40.6	24.3	21.7	N···H (7.7%), C···C (3.5%)	Strong N—H···O and O—H···O hydrogen bonds involving the water molecule, consolidating the crystal packing.	[14]

This table clearly demonstrates the chemical intuition that subtle changes in molecular structure—such as the addition of a benzyl group, a furan ring, or the presence of a water molecule—can significantly alter the balance of intermolecular forces, shifting the percentage contribution of different contacts and thereby changing the entire crystal packing motif.

PART 2: SCIENTIFIC INTEGRITY & LOGIC

Experimental Workflow: A Step-by-Step Protocol for Hirshfeld Surface Analysis

This protocol outlines the self-validating workflow for performing a Hirshfeld surface analysis on a benzoxazine crystal structure using CrystalExplorer. The causality behind each step is explained to ensure technical accuracy and trustworthiness. The starting point is a Crystallographic Information File (CIF), typically obtained from single-crystal X-ray diffraction.

Prerequisites:

• Installation of CrystalExplorer (freely available for academic use at ]">https://crystalexplorer.net).[11]

• A valid CIF file for the benzoxazine crystal structure of interest.

Step-by-Step Methodology:

• Load the Crystal Structure:

  • Action: Launch CrystalExplorer and open your CIF file (File > Open).

  • Causality: This step reads the unit cell parameters, space group, and atomic coordinates, which are essential for reconstructing the crystal lattice.

• Select the Molecule of Interest:

  • Action: Click on any atom of the central molecule you wish to analyze. The entire molecule will be highlighted. If there are multiple molecules in the asymmetric unit, ensure you select only one complete molecule.

  • Causality: The analysis is performed on a per-molecule basis. This selection defines the "promolecule" for which the Hirshfeld surface will be calculated.

• Generate the Hirshfeld Surface:

  • Action: Click the "Generate Hirshfeld Surface" icon in the toolbar. In the dialog box, ensure the "Surface" is set to "Hirshfeld" and the "Property" is set to "None" for the initial calculation. Use a "Standard" or "High" resolution for publication-quality images. Click "OK".

  • Causality: The software calculates the promolecule and procrystal electron densities and identifies the isosurface where their contributions are equal, thereby generating the unique Hirshfeld surface for the selected molecule in its specific crystalline environment.[6]

• Map dnorm to the Surface:

  • Action: In the "Surfaces" pane on the right, check the box next to the newly generated surface. In the "Property" dropdown menu below, select "dnorm". Adjust the property range (e.g., -0.5 to 1.5 Å) to optimize the color contrast for identifying close contacts.

  • Causality: Mapping dnorm visualizes the intermolecular contact distances relative to van der Waals radii.[7] This is the primary method for qualitatively identifying regions of significant intermolecular interactions, such as hydrogen bonds (red spots).

• Generate 2D Fingerprint Plots:

  • Action: Click the "Generate 2D Fingerprint Plot" icon in the toolbar. A new window will appear displaying the overall fingerprint.

  • Causality: This step translates the 3D surface data into a 2D histogram of (dᵢ, dₑ) distances, providing a quantitative summary of all intermolecular contacts.[1]

• Decompose the Fingerprint Plot:

  • Action: In the fingerprint plot window, use the "Select Contacts" options to isolate contributions from specific atom pairs (e.g., O inside/H outside, C inside/H outside). Check the "include reciprocal contacts" box to see both sides of an interaction (e.g., O···H and H···O).

  • Causality: Decomposition allows for the quantitative analysis of specific interaction types.[11] The percentage contribution of each contact to the total Hirshfeld surface is displayed, forming the basis for the comparative data presented in Table 1.

• Analyze Shape Index and Curvedness:

  • Action: Return to the main window. In the "Property" dropdown, select "Shape Index" and then "Curvedness".

  • Causality: These surfaces provide geometric information essential for identifying non-directional interactions. The shape index is critical for confirming π–π stacking, which appears as adjacent red (hollow) and blue (bump) patches, indicating where planar aromatic rings are stacked on top of each other.[8]

Visualization of Workflow and Logical Relationships

Visualizing the analysis pathway helps to clarify the relationship between the different outputs and the insights they provide.

Caption: Workflow for Hirshfeld surface analysis using CrystalExplorer.

Caption: Logical relationships between data, analysis, and insights.

Conclusion: From Data to Drug Development

Hirshfeld surface analysis offers an unparalleled window into the supramolecular architecture of benzoxazine crystals. It provides not just qualitative pictures but also robust quantitative data, enabling objective comparisons of crystal packing.[7][17] For researchers in materials science, this facilitates the rational design of crystals with desired properties. For drug development professionals, understanding the intermolecular interactions that stabilize a particular crystal form (polymorph) is critical for formulation, as different polymorphs can have drastically different solubilities and stabilities. By elucidating the key interactions responsible for crystal packing, Hirshfeld surface analysis serves as an indispensable tool in modern chemical and pharmaceutical research.

References

• Spackman, M. A., et al. (2021). CrystalExplorer: a program for Hirshfeld surface analysis, visualization and quantitative analysis of molecular crystals. Journal of Applied Crystallography, 54(Pt 3), 1006–1011.

• CrystalExplorer. (n.d.). Introduction to CrystalExplorer, Hirshfeld surfaces, interaction energies, energy frameworks and more.

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The Synergy of Silicon and Cell: A Comparative Guide to Cross-Validating Naphthoxazine Bioactivity

In the landscape of modern drug discovery, the journey of a novel bioactive compound from concept to clinic is both arduous and intricate. For researchers and drug development professionals investigating the therapeutic potential of naphthoxazines—a promising class of heterocyclic compounds with a diverse range of biological activities including anticancer, antimicrobial, and anti-inflammatory properties—the integration of computational and experimental data is not merely advantageous; it is essential.[1][2] This guide provides an in-depth comparison and a methodological framework for the cross-validation of in silico predictions with in vitro experimental results for naphthoxazine bioactivity, ensuring a robust and reliable preclinical data package.

The Rationale for a Dual-Pronged Approach

The initial stages of drug discovery often involve high-throughput screening of extensive compound libraries, a process that can be both time-consuming and resource-intensive.[3] Computational modeling, particularly molecular dynamics (MD) simulations and molecular docking, offers a powerful triage tool.[4][5][6][7] These in silico methods allow for the prediction of binding affinities and the elucidation of interaction mechanisms between naphthoxazine derivatives and their biological targets at an atomic level.[6][7] However, the predictions of a computational model are just that—predictions. They exist in a world of idealized physics and simplified biological systems.

Conversely, in vitro assays provide tangible, biological responses in a controlled laboratory setting.[8][9] These experiments, ranging from cell viability and apoptosis assays to more specific mechanistic studies, are the bedrock of preclinical validation.[8][10] Yet, without the guidance of computational insights, experimental efforts can be unfocused, akin to searching for a needle in a haystack. The true power lies in the synergy of these two approaches: using computational models to generate hypotheses and prioritize candidates, which are then rigorously tested and validated through targeted experimentation. This iterative cycle of prediction and confirmation is the cornerstone of modern, efficient drug development.

Part 1: The Experimental Gauntlet - Assessing Naphthoxazine Bioactivity In Vitro

The biological evaluation of naphthoxazine derivatives typically begins with a panel of in vitro assays to determine their cytotoxic and cytostatic effects, particularly in the context of anticancer research.[3][8][9] The choice of assays is critical and should be guided by the therapeutic hypothesis.

Foundational Assay: Cell Viability and Cytotoxicity

The first question to answer is whether a naphthoxazine compound affects cell survival. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[11][12][13][14]

Experimental Protocol: MTT Cell Viability Assay [11][12][13][14]

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: Treat the cells with a serial dilution of the naphthoxazine compound for a specified duration (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic drug).

• MTT Addition: Following incubation, add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[11][12][13] Live cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.[12][14]

• Solubilization: Carefully remove the media and add a solubilizing agent (e.g., DMSO or an SDS-HCl solution) to dissolve the formazan crystals.[13]

• Absorbance Measurement: Measure the absorbance of the resulting purple solution using a microplate reader at a wavelength of 570-590 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and plot a dose-response curve to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Delving Deeper: Apoptosis and Programmed Cell Death

Should a naphthoxazine derivative exhibit significant cytotoxicity, the next logical step is to investigate the mechanism of cell death. Apoptosis, or programmed cell death, is a common and desirable mechanism for anticancer agents. The Annexin V/Propidium Iodide (PI) assay is a cornerstone technique for detecting apoptosis by flow cytometry.[15][16][17]

During the early stages of apoptosis, a phospholipid called phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, can be conjugated to a fluorescent dye (like FITC) to label these early apoptotic cells. Propidium iodide is a fluorescent dye that intercalates with DNA but cannot cross the intact membrane of live or early apoptotic cells. It can, however, penetrate the compromised membranes of late apoptotic and necrotic cells, staining their nuclei red.

Experimental Protocol: Annexin V/PI Apoptosis Assay [15][16][17]

• Cell Treatment: Seed and treat cells with the naphthoxazine compound at its IC50 concentration for a predetermined time.

• Cell Harvesting: Collect both adherent and floating cells and wash them with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and PI.

• Incubation: Incubate the cells in the dark at room temperature for 15-20 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The results will differentiate between four populations:

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Caption: Computational workflow for predicting naphthoxazine bioactivity.

Part 3: The Cross-Validation Nexus - Bridging the Gap Between Bits and Biology

The ultimate goal is to achieve a strong correlation between the in silico predictions and the in vitro experimental results. This cross-validation process is iterative and crucial for building confidence in both the computational models and the experimental findings.

Data Integration and Comparison

The quantitative data from both approaches should be systematically compared. For instance, the docking scores or calculated binding free energies from the computational studies can be correlated with the experimentally determined IC50 values.

Table 1: Hypothetical Cross-Validation Data for Naphthoxazine Derivatives

Compound ID	Docking Score (kcal/mol)	Predicted Binding Affinity	Experimental IC50 (µM)
Naphtho-001	-9.5	High	1.2
Naphtho-002	-7.2	Moderate	15.8
Naphtho-003	-8.8	High	3.5
Naphtho-004	-6.1	Low	> 50

A strong correlation, where compounds with better docking scores consistently show lower IC50 values, validates the computational model and suggests that the chosen protein target is relevant. Discrepancies, on the other hand, are equally informative. A compound that is predicted to be a strong binder but shows poor experimental activity may have issues with cell permeability or metabolic instability—factors not always captured in simple docking simulations. Conversely, a compound with a modest docking score but high experimental potency might be acting through an alternative mechanism or an allosteric site.

Caption: The iterative cycle of cross-validation.

Conclusion: A Unified Path Forward

The integration of experimental and computational approaches provides a robust framework for the investigation of naphthoxazine bioactivity. This dual-pronged strategy not only accelerates the drug discovery process by enabling more informed decision-making but also provides a deeper mechanistic understanding of the compound's mode of action. By embracing the synergy between in silico predictions and in vitro validation, researchers can navigate the complexities of drug development with greater confidence and efficiency, ultimately bringing promising new therapeutics one step closer to the clinic.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e]oxazine

A Senior Application Scientist's Guide to the Proper Disposal of 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine

Introduction: Beyond the Benchtop

In the pursuit of novel therapeutics and materials, researchers synthesize and handle a vast array of new chemical entities. 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine, a member of the naphthoxazine class of heterocyclic compounds, represents such a molecule.[3] While its synthesis and potential applications are the primary focus of research, the life cycle of this compound within the laboratory does not end with data collection.[4][5] Its safe and compliant disposal is a critical, non-negotiable aspect of responsible research.

This guide provides a comprehensive, step-by-step protocol for the proper disposal of 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine. As specific toxicological and ecotoxicological data for this exact molecule are not widely available, this procedure is grounded in the precautionary principle and adheres to the stringent regulations set forth by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[1][6] We will treat the compound as hazardous waste to ensure maximum safety for personnel and the environment.

Part 1: Hazard Assessment and the Precautionary Principle

The first step in any waste management plan is waste determination.[7][8] For novel or sparsely studied compounds like 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine, a comprehensive Safety Data Sheet (SDS) is often unavailable. However, the broader class of benzoxazine and naphthoxazine derivatives provides critical clues. Some related compounds are known to be skin and eye irritants or potential skin sensitizers.[9][10] Nitrogen-containing heterocyclic compounds can also present a range of biological activities and potential toxicities.[11]

Causality: In the absence of specific data, we must assume the compound is hazardous. This conservative approach is the cornerstone of laboratory safety and ensures compliance with hazardous waste regulations, which mandate that generators are responsible for determining if their waste is hazardous.[12] Therefore, all waste containing this compound, including pure substance, solutions, and contaminated labware, will be managed as hazardous chemical waste.

Part 2: Personal Protective Equipment (PPE) and Handling

Before handling the compound for disposal, ensure appropriate PPE is worn to prevent exposure.

Procedural Steps:

• Eye and Face Protection: Wear chemical safety goggles and, if there is a splash hazard, a face shield. Standard OSHA eye and face protection regulations should be followed.[13]

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile). Gloves must be inspected for integrity before use and disposed of as contaminated waste after handling.[9][10]

• Body Protection: A standard laboratory coat is required. For handling larger quantities or in the event of a spill, a chemically resistant apron or suit may be necessary.[14]

• Respiratory Protection: Handle the compound in a well-ventilated area, preferably within a certified chemical fume hood, to avoid inhalation of any dusts or aerosols.[13][15]

Part 3: Waste Segregation and Containment Protocol

Proper segregation is fundamental to a safe and compliant waste management system. Mixing incompatible waste streams can lead to dangerous chemical reactions.

Procedural Steps:

• Designate a Waste Stream: Establish a dedicated hazardous waste stream for 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine and its associated waste. Do not mix it with other chemical waste unless compatibility has been confirmed.

• Select an Appropriate Container:

  • The container must be compatible with the chemical; for this organic solid and its solutions, a high-density polyethylene (HDPE) or glass container is appropriate.[1]

  • The container must be in good condition, free from leaks, cracks, or corrosion.[1]

  • It must have a tight-fitting screw cap to prevent leaks and the escape of vapors. The container must remain closed unless waste is actively being added.[7]

• Transferring Waste:

  • Solid Waste: Carefully transfer the solid compound into the designated waste container using a dedicated spatula or scoop. Avoid creating dust.

  • Liquid Waste (e.g., solutions from chromatography): Use a funnel to carefully pour liquid waste into the designated container. Avoid splashes. If the solvent is volatile, perform this transfer in a chemical fume hood.

  • Contaminated Sharps: Needles, syringes, or sharp-edged tools must be placed in a designated, puncture-proof sharps container.

  • Contaminated Labware (e.g., gloves, weigh boats, pipette tips): Place these items in a sealed, labeled plastic bag or a dedicated solid waste container.

Part 4: Labeling, Storage, and Final Disposal

Accurate labeling and proper storage are mandated by law and are crucial for the safety of everyone who may handle the waste.[6][7]

Procedural Steps:

• Labeling the Waste Container: As soon as the first drop of waste is added, the container must be labeled. The label must include:

  • The words "Hazardous Waste".

  • The full chemical name: "2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine". List all components and their approximate percentages, including solvents.

  • The specific hazard characteristics (e.g., "Irritant," "Handle with Caution - Toxicity Unknown").

  • The date accumulation started.

• Storage in a Satellite Accumulation Area (SAA):

  • Store the sealed and labeled waste container in a designated SAA, which should be at or near the point of generation.[7]

  • The SAA must be under the control of the operator of the process generating the waste.

  • Ensure secondary containment (e.g., a chemical-resistant tray or tub) is used to contain any potential leaks.

• Arranging for Final Disposal:

  • Once the container is full, or within the time limits specified by your institution's and local regulations, arrange for its transfer to your central accumulation area or for pickup by a licensed hazardous waste disposal company.

  • A hazardous waste manifest (EPA Form 8700-22) is required to track the waste from its point of generation to its final treatment, storage, or disposal facility (TSDF).[1][8] This creates a "cradle-to-grave" record of the waste's journey.[6][12]

  • Final disposal will likely involve high-temperature incineration at a permitted TSDF, which is the most environmentally sound method for many organic chemical wastes.[1][12]

Disposal Parameter Summary

Parameter	Guideline	Rationale & Source
Waste Classification	Hazardous Chemical Waste	Precautionary principle due to unknown toxicity and relation to potentially irritating/sensitizing benzoxazines.[7][8][9]
Primary Container	HDPE or Glass Bottle with Screw Cap	Chemical compatibility and prevention of leaks/vapor release.[1]
Container Condition	Good, no leaks, cracks, or corrosion	Prevents environmental contamination and personnel exposure.[1]
Labeling	"Hazardous Waste," full chemical name, hazards, date	Regulatory compliance (EPA) and safety for all handlers.[7]
On-site Storage	Designated Satellite Accumulation Area (SAA) with secondary containment	Prevents spills and ensures control over the waste at the point of generation.[7]
Final Disposal Method	Incineration via a licensed TSDF	Ensures complete destruction of the organic compound, protecting the environment.[1][12]

Part 5: Decontamination and Spill Management

Decontamination:

• Glassware: Rinse glassware with a suitable solvent (e.g., acetone, ethanol) to remove residual compound. The rinsate must be collected and disposed of as hazardous waste. After the initial rinse, glassware can be washed using standard laboratory procedures.

• Surfaces: Wipe down contaminated surfaces with a cloth dampened with an appropriate solvent, followed by soap and water. The used cloth should be disposed of as hazardous solid waste.

Spill Management:

• Evacuate and Alert: Alert personnel in the immediate area and restrict access.

• Assess the Hazard: Evaluate the size of the spill and any immediate dangers.

• Protect Yourself: Wear the appropriate PPE as described in Part 2.

• Contain and Absorb: For a small spill, cover with a chemical absorbent material (e.g., vermiculite or a commercial spill kit).

• Collect and Dispose: Carefully scoop the absorbent material into the designated hazardous waste container.

• Decontaminate: Clean the spill area as described above.

• Report: Report the incident according to your institution's safety protocols.

Disposal Workflow Diagram

The following diagram outlines the decision-making and operational flow for the disposal of 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine.

Caption: Disposal workflow for 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine.

References

• Goodway Technologies. (2022, April 15). The Complete Beginners Guide to Chemical Disposal. Available at: [Link]

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• Pelit, E., et al. (2024). 1,3-Naphthoxazine derivatives: Synthesis, in silico pharmacokinetic studies, antioxidant and photoprotective properties. Bioorganic Chemistry, 153(6), 107756. Available at: [Link]

• U.S. Environmental Protection Agency. (2023, March 24). Learn the Basics of Hazardous Waste. Available at: [Link]

• U.S. Environmental Protection Agency. (2023, May 30). Steps in Complying with Regulations for Hazardous Waste. Available at: [Link]

• Chemistry For Everyone. (2024, January 6). What Regulations Govern Hazardous Waste Management? Available at: [Link]

• Carl ROTH. (2011, March 17). Safety data sheet. Available at: [Link]

• Pelit, E., et al. (2024). 1,3-Naphthoxazine derivatives: Synthesis, in silico pharmacokinetic studies, antioxidant and photoprotective properties. PubMed. Available at: [Link]

• Ghamari, N., et al. (2022). Efficient synthesis of 1,3-naphtoxazine derivatives using reusable magnetic catalyst (GO-Fe3O4–Ti(IV)): anticonvulsant evaluation and computational studies. Journal of the Iranian Chemical Society, 19(1), 1-15. Available at: [Link]

• Balasubramanian, M., et al. (2024). Multifunctional Aliphatic Diamine-Based Polynaphthoxazines: From Synthesis and Polymerization to Bioactivity and Photoluminescence. ACS Omega. Available at: [Link]

• ResearchGate. Thermal Properties of the Benzoxazine Derivatives Estimated from the First Heating DSC Curves. Available at: [Link]

• Zhang, Y., & Li, Y. H. (2009). 2-Benzyl-1,3-diphenyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine. Acta Crystallographica Section E: Structure Reports Online, 65(Pt 8), o1796. Available at: [Link]

• Google Patents. Purification of heterocyclic organic nitrogen compounds.

• Royal Society of Chemistry. (2021). Solvent-free synthesis of a formaldehyde-free benzoxazine monomer: study of its curing acceleration effect for commercial benzoxazine. Polymer Chemistry. Available at: [Link]

• Wikipedia. Etifoxine. Available at: [Link]

• MDPI. (2022). Nitrogen Containing Heterocycles as Anticancer Agents: A Medicinal Chemistry Perspective. Molecules, 27(21), 7501. Available at: [Link]

• ResearchGate. Naphthoxazine outperforms benzoxazine: carbazole-based polymers with enhanced blue luminescence and high thermal stability. Available at: [Link]

• PubMed Central. (2022). Green Synthesis of Aromatic Nitrogen-Containing Heterocycles by Catalytic and Non-Traditional Activation Methods. Catalysts, 12(1), 89. Available at: [Link]

• MDPI. (2021). Greener Synthesis of Nitrogen-Containing Heterocycles in Water, PEG, and Bio-Based Solvents. Molecules, 26(14), 4268. Available at: [Link]

• Wikipedia. Heterocyclic compound. Available at: [Link]

• Synthesis and antimicrobial activity of naphtho-[1,2-e][1][2]oxazines linked benzimidazole. Journal of Chemical and Pharmaceutical Research, 2015, 7(3):10-15. Available at: [Link]

• Zhang, Y., & Li, Y. H. (2009). 2-Benzyl-1,3-diphenyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine. PubMed. Available at: [Link]

• MDPI. (2023). Naphtho[1,8-de][1][7]Oxazin-4-ol: Precursor to 1,2,8-Trisubstituted Naphthalenes and 1-Unsubstituted Naphtho[1,2-d]isoxazole 2-Oxide: A Novel Isomerization of the N-Oxide to Nitrile Oxide en Route to Isoxazol(in). Molecules, 28(18), 6682. Available at: [Link]

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Personal protective equipment for handling 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1,3]oxazine

A Comprehensive Guide to the Safe Handling of 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine. The following procedural guidance is designed to ensure the safe handling, use, and disposal of this compound, grounded in established laboratory safety principles and data from related chemical structures.

Hazard Identification and Risk Assessment

Primary Concerns:

• Inhalation: Aerosols or dust of the compound may cause respiratory irritation.[1][3] In case of inhalation, the affected individual should be moved to fresh air. If breathing is difficult, oxygen should be administered, and immediate medical attention is advised.[1]

• Skin and Eye Contact: Direct contact can lead to skin and eye irritation.[1][3] Prolonged or repeated exposure may cause more severe irritation or allergic reactions.

• Ingestion: Ingestion may be harmful. If swallowed, the mouth should be rinsed with water, and medical attention should be sought immediately. Vomiting should not be induced.[1]

• Thermal Decomposition: Naphthoxazines and their polymers can undergo thermal degradation at elevated temperatures.[2][4] Decomposition may release irritating and toxic gases and vapors, including carbon monoxide, carbon dioxide, and nitrogen oxides.[5]

Quantitative Data Summary (Based on General Benzoxazines):

Hazard Parameter	Value/Observation	Source
Acute Toxicity (Oral)	Data not available for the specific compound; general benzoxazines are treated as potentially harmful if swallowed.
Skin Irritation	Expected to be an irritant based on data for similar compounds.[1][3]
Eye Irritation	Expected to cause serious eye irritation.[1][3]
Flash Point	Likely > 112°C, based on similar non-flammable solid compounds.[6]

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is critical to mitigate the risks associated with handling 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine. The selection of PPE should be based on the specific procedures being performed and the potential for exposure.

Core PPE Requirements:

• Hand Protection: Wear chemical-resistant gloves at all times. Nitrile or neoprene gloves are recommended.[7] Gloves should be inspected before use and disposed of properly after handling the compound. For tasks with a high risk of splashing, double-gloving is advised.[8]

• Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[7] When there is a potential for splashing, chemical safety goggles and a face shield should be worn.[7][8]

• Body Protection: A lab coat is mandatory. For procedures with a higher risk of splashes or significant exposure, a chemical-resistant apron or gown should be worn over the lab coat.[9][10]

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1] If there is a risk of generating dust or aerosols outside of a fume hood, a NIOSH-approved respirator is necessary.[9][11]

PPE Selection Workflow:

Caption: PPE selection workflow based on task-specific risk assessment.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational protocol is essential for minimizing exposure and ensuring experimental integrity.

Pre-Experiment Checklist:

• Verify Fume Hood Functionality: Ensure the chemical fume hood is operational and the sash is at the appropriate height.

• Assemble all Materials: Have all necessary equipment, reagents, and waste containers ready and within reach inside the fume hood to minimize movement in and out of the containment area.

• Review Emergency Procedures: Be familiar with the location and use of the nearest safety shower, eyewash station, and fire extinguisher.[1]

Handling Protocol:

• Don Appropriate PPE: Follow the PPE selection workflow outlined above.

• Weighing and Transfer:

  • Perform all weighing and transfers of the solid compound within a chemical fume hood or a ventilated balance enclosure.[1]

  • Use anti-static tools and equipment to prevent dispersal of the powder.[1]

  • Close the container tightly immediately after use.[1]

• Solution Preparation:

  • Add the solid to the solvent slowly to avoid splashing.

  • Keep the container covered as much as possible during dissolution.

• Heating and Reactions:

  • When heating solutions containing the compound, use a heating mantle or oil bath with temperature control to avoid overheating and decomposition.[12]

  • Ensure the reaction setup is secure and properly vented.

• Post-Experiment:

  • Decontaminate all surfaces and equipment that came into contact with the compound.

  • Remove PPE in the correct order to avoid cross-contamination.

Disposal Plan: Responsible Waste Management

Proper disposal of 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine and its associated waste is a critical component of laboratory safety and environmental responsibility.

Waste Segregation:

• Solid Waste: Unused or contaminated solid compound should be collected in a clearly labeled, sealed container for hazardous chemical waste.[1]

• Liquid Waste: Solutions containing the compound should be collected in a designated, labeled hazardous waste container. Do not discharge to sewer systems.[1]

• Contaminated Materials: Gloves, weigh boats, and other disposable materials that have come into contact with the compound should be placed in a designated solid hazardous waste container.[5]

Disposal Workflow:

Caption: Step-by-step workflow for the proper disposal of waste.

Final Disposal Method: All waste containing 2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1][2]oxazine must be disposed of through a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[1]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

Incident	Action
Skin Contact	Immediately remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention.[1]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[1]
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[1]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]
Spill	Evacuate the area. Wear appropriate PPE, including respiratory protection. Absorb the spill with an inert material (e.g., vermiculite, sand) and collect it in a sealed container for disposal.[1] Do not allow the material to enter drains.[1]

References

• Investigation of thermal characteristics of naphthoxazines and polynaphthoxazines via pyrolysis mass spectrometry. OpenMETU. Available from: [Link]

• Polymerisation and degradation of an aromatic amine-based naphthoxazine. Request PDF on ResearchGate. Available from: [Link]

• Personal Protective Equipment (PPE). CHEMM. Available from: [Link]

• Safety data sheet - BENZYLIDENE ACETOPHENONE. Carl ROTH. Available from: [Link]

• Synthesis, Characterization, and Thermal Properties of Alkyl-Functional Naphthoxazines. ResearchGate. Available from: [Link]

• Personal Protective Equipment for Use in Handling Hazardous Drugs. Centers for Disease Control and Prevention. Available from: [Link]

• Process for recycling materials containing benzoxazine resin, especially fibre composite plastics containing benzoxazine resin. Google Patents.

• PERSONAL PROTECTIVE EQUIPMENT. ASHP Publications. Available from: [Link]

• Guidance for Selection of Personal Protective Equipment for MDI Users. American Chemistry Council. Available from: [Link]

• Recycling Benzoxazine-Epoxy Composites via Catalytic Oxidation. ResearchGate. Available from: [Link]

• Structurally diverse benzoxazines: synthesis, polymerization, and thermal stability. Taylor & Francis Online. Available from: [Link]

• A Guide to Non-Respiratory Personal Protective Equipment (PPE). Health and Safety Authority. Available from: [Link]

• Closed-loop chemical recycling of benzoxazine resins containing Si-O-C bonds. Request PDF on ResearchGate. Available from: [Link]

• Safety Data Sheet. Angene Chemical. Available from: [Link]

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